1,3E,5E-undecatriene-d5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Properties of 1,3E,5E-Undecatriene-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3E,5E-Undecatriene is a naturally occurring conjugated triene found in various plants, including apple, peach, and celery.[1] It is a key contributor to the characteristic green and galbanum-like aroma of these plants and is widely used as a fragrance and flavoring agent.[1][2][3][4] The deuterated isotopologue, 1,3E,5E-undecatriene-d5, represents a valuable tool for researchers, particularly in the fields of analytical chemistry, metabolism studies, and mechanistic investigations. The incorporation of five deuterium atoms provides a stable isotopic label that allows for sensitive and specific detection by mass spectrometry, making it an ideal internal standard for quantification of the parent compound in complex matrices.[5] This guide provides a comprehensive overview of the chemical structure, properties, and analytical considerations for 1,3E,5E-undecatriene-d5.

A Note on Isotopic Labeling: The nomenclature "1,3E,5E-undecatriene-d5" indicates the presence of five deuterium atoms on the undecatriene scaffold. However, it does not specify their precise locations. For the purpose of providing a concrete and illustrative technical guide, this document will assume a common and synthetically accessible labeling pattern where the terminal alkyl chain is deuterated, specifically at the C10 and C11 positions (undecatriene-10,10,11,11,11-d5). This assumption will be the basis for the structural diagrams and predicted analytical data presented herein.

Chemical Structure and Physicochemical Properties

The core structure of 1,3E,5E-undecatriene consists of an eleven-carbon chain with three conjugated double bonds at positions 1, 3, and 5. The "E,E" designation indicates that the stereochemistry of the double bonds at positions 3 and 5 are both in the trans configuration.

Diagram 1: Chemical Structure of 1,3E,5E-Undecatriene-d5

Caption: Assumed structure of 1,3E,5E-undecatriene-d5.

The introduction of five deuterium atoms results in a higher molecular weight compared to the non-deuterated parent compound. This mass shift is the primary basis for its use as an internal standard in mass spectrometry. Other physicochemical properties are expected to be very similar to the parent compound.

Table 1: Physicochemical Properties of 1,3,5-Undecatriene and its Deuterated Analog

Property	1,3,5-Undecatriene	1,3E,5E-Undecatriene-d5 (Predicted)
Molecular Formula	C₁₁H₁₈	C₁₁H₁₃D₅
Molecular Weight	150.27 g/mol [2][6]	155.30 g/mol
Appearance	Colorless to pale yellow liquid[6]	Colorless to pale yellow liquid
Odor	Powerful, green, galbanum-like[1][2][3]	Powerful, green, galbanum-like
Boiling Point	~196.6 °C[2][3]	Slightly higher than the parent compound
Density	~0.788-0.796 g/cm³[6]	Slightly higher than the parent compound
Solubility	Insoluble in water; soluble in ethanol and fats[2][6]	Insoluble in water; soluble in ethanol and fats
Refractive Index	~1.510-1.518[6]	Similar to the parent compound

Synthesis of 1,3E,5E-Undecatriene-d5

The synthesis of deuterated olefins can be achieved through various methods, including the Wittig reaction with a deuterated phosphonium ylide or the reduction of an alkyne with deuterium gas.[7][8][9] A plausible synthetic route to 1,3E,5E-undecatriene-d5 (with deuteration at the C10 and C11 positions) would involve a Wittig reaction between a C6 phosphonium ylide and a deuterated C5 aldehyde.

Diagram 2: Hypothetical Synthesis Workflow

Caption: A simplified workflow for the synthesis of 1,3E,5E-undecatriene-d5.

Experimental Protocol: Hypothetical Synthesis of 1,3E,5E-Undecatriene-d5

This protocol describes a general procedure for the synthesis of 1,3E,5E-undecatriene-d5 via a Wittig reaction.

Materials:

• Deuterated pentan-d5-al

• (E)-Hexa-2,4-dien-1-yl)triphenylphosphonium bromide

• Strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous solvent (e.g., tetrahydrofuran or diethyl ether)

• Quenching agent (e.g., saturated ammonium chloride solution)

• Organic solvent for extraction (e.g., diethyl ether or hexane)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Silica gel for column chromatography

• Eluent (e.g., hexane or a mixture of hexane and ethyl acetate)

Procedure:

• Ylide Generation: In a flame-dried, inert atmosphere (e.g., nitrogen or argon) flask, suspend or dissolve the phosphonium salt in the anhydrous solvent. Cool the mixture to a low temperature (e.g., 0 °C or -78 °C) and add the strong base dropwise. Stir the mixture until the characteristic color change of the ylide is observed.

• Wittig Reaction: To the ylide solution, add the deuterated pentan-d5-al dropwise while maintaining the low temperature. Allow the reaction to stir for a specified time until completion (monitored by thin-layer chromatography).

• Workup: Quench the reaction by the slow addition of the quenching agent. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the product with an organic solvent. Wash the combined organic layers with brine, dry over the drying agent, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent to isolate the 1,3E,5E-undecatriene-d5.

• Characterization: Confirm the structure and isotopic purity of the final product using NMR and mass spectrometry.

Analytical Characterization

The primary analytical techniques for characterizing 1,3E,5E-undecatriene-d5 are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the structure of the molecule and the positions of deuterium incorporation.[10] In the ¹H NMR spectrum of 1,3E,5E-undecatriene-d5 (with the assumed labeling pattern), the signals corresponding to the protons at C10 and C11 would be absent or significantly reduced in intensity.[11][12] The remaining signals for the vinylic and other aliphatic protons would be present, although their splitting patterns might be simplified due to the absence of coupling to the deuterated positions.

²H (Deuterium) NMR can also be performed to directly observe the signals of the deuterium atoms, confirming their presence and providing information about their chemical environment.[13]

Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and assessing the isotopic purity of 1,3E,5E-undecatriene-d5.[14] The molecular ion peak in the mass spectrum will be shifted by +5 mass units compared to the non-deuterated standard.[15] Gas chromatography-mass spectrometry (GC-MS) is a particularly useful technique for analyzing this volatile compound, providing both retention time information and mass spectral data.[14]

When used as an internal standard, the deuterated compound is added to a sample containing the non-deuterated analyte. The two compounds will co-elute during chromatography, but they will be distinguished by their different masses in the mass spectrometer.[5] This allows for accurate quantification of the analyte, as any sample loss or variation in instrument response will affect both the analyte and the internal standard equally.[5]

Applications in Research and Development

The primary application of 1,3E,5E-undecatriene-d5 is as an internal standard for the accurate quantification of 1,3E,5E-undecatriene in various matrices, such as food, beverages, and biological samples. This is particularly important in:

• Flavor and Fragrance Analysis: To determine the concentration of this key aroma compound in natural extracts and commercial products.

• Metabolic Studies: To trace the metabolic fate of 1,3E,5E-undecatriene in biological systems. The deuterium label allows for the differentiation between the administered compound and its metabolites from endogenous compounds.

• Pharmacokinetic Studies: If the parent compound were to be investigated as a potential therapeutic agent, the deuterated analog would be essential for determining its absorption, distribution, metabolism, and excretion (ADME) profile.

• Environmental Monitoring: To quantify the presence of 1,3E,5E-undecatriene in environmental samples.

Conclusion

1,3E,5E-Undecatriene-d5 is a valuable analytical tool for researchers and scientists working with its non-deuterated counterpart. Its utility as an internal standard in mass spectrometry-based assays enables accurate and precise quantification, which is critical for a wide range of applications in the food, fragrance, and pharmaceutical industries. A thorough understanding of its chemical properties and analytical characterization is essential for its effective implementation in research and development.

References

• Perfumer & Flavorist. 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. Available from: [Link]

• Bedoukian Research Inc. 1,3,5-Undecatriene FCC (BRI #809-SUS). Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 61832, 1,3,5-Undecatriene. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5352367, 1,3,5-Undecatriene, (3E,5Z)-. Available from: [Link]

• Bedoukian Research Inc. 1,3,5-UNDECATRIENE FCC. Available from: [Link]

• Givaudan. Undecatriene. Available from: [Link]

• The Good Scents Company. (E,E)-1,3,5-undecatriene. Available from: [Link]

• Journal of the Chemical Society. ORGANIC DEUTERIUM COMPOUNDS: XXIII. SYNTHESIS OF DEUTERATED OLEFINS. Available from: [Link]

• ResolveMass Laboratories Inc. Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Available from: [Link]

• Chemistry LibreTexts. 14.17: The Use of Deuterium in ¹H NMR Spectroscopy. Available from: [Link]

• ACS Publications. Improved synthesis of deuterated olefins from the Wittig reaction. Available from: [Link]

• ACS Publications. Comprehensive Internal Standards for Hydrogen–Deuterium Exchange Mass Spectrometry. Available from: [Link]

• ResearchGate. 1 H NMR spectra for the deuterium experiments. Available from: [Link]

• National Center for Biotechnology Information. Hydrogen-Deuterium Exchange Mass Spectrometry: A Novel Structural Biology Approach to Structure, Dynamics and Interactions of Proteins and Their Complexes. Available from: [Link]

• Royal Society of Chemistry. Selective deuteration of terminal olefins with D2O by catalysis of osmium-hydride complexes. Available from: [Link]

• Chemistry LibreTexts. Nuclear Magnetic Resonance (NMR) of Alkenes. Available from: [Link]

• ACS Publications. Synthesis of Deuterated (E)-Alkene through Xanthate-Mediated Hydrogen–Deuterium Exchange Reactions. Available from: [Link]

• YouTube. Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Available from: [Link]

• ResolveMass Laboratories Inc. Deuterated Standards for LC-MS Analysis. Available from: [Link]

• Chinese Chemical Society. Visible Light Promoted Direct Deuteration of Alkenes via Co(III). Available from: [Link]

• Cheméo. Chemical Properties of 1,3,5-undecatriene (CAS 16356-11-9). Available from: [Link]

• YouTube. Deuterium Labeling on Aromatic Rings in Organic Chemistry (EAS Reaction). Available from: [Link]

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CAS number and molecular weight of 1,3E,5E-undecatriene-d5

This technical guide details the chemical specifications, synthesis logic, and analytical applications of 1,3E,5E-undecatriene-d5 , a deuterated isotopologue used primarily as an internal standard in Stable Isotope Dilution Analysis (SIDA).

Part 1: Chemical Specification & Identity

Executive Data Summary

The specific deuterated isotopologue 1,3E,5E-undecatriene-d5 is a specialized research standard. Unlike its non-deuterated parent, it does not possess a widely assigned CAS registry number in public chemical databases (PubChem, SciFinder). It is typically custom-synthesized for mass spectrometry applications to quantify the "galbanum" green notes in complex matrices.

Parameter	Data / Specification
Compound Name	1,3E,5E-Undecatriene-d5
Parent Compound	(3E,5E)-1,3,5-Undecatriene
Parent CAS Number	19883-29-5 (Specific Isomer) Generic Mix CAS: 16356-11-9
Deuterated CAS	Not Assigned (Custom Synthesis Category)
Chemical Formula
Molecular Weight	155.30 g/mol (Calculated)
Parent MW	150.26 g/mol
Appearance	Colorless to pale yellow liquid
Odor Profile	Odorless (due to low volatility in salt form) or Green/Galbanum (if free base)
Solubility	Soluble in organic solvents (Hexane, Dichloromethane); Insoluble in water

Molecular Weight Calculation

The mass shift of +5 Daltons is critical for separating the standard from the analyte in Mass Spectrometry (MS).

• Carbon (

  ):

• Hydrogen (

  ):

• Deuterium (

  ):

• Total Exact Mass: 155.295 g/mol

Part 2: Synthesis & Production Logic

Since this compound is not a bulk commodity, it is produced via de novo synthesis using deuterated precursors. The most robust route utilizes the Wittig Reaction , which allows for stereoselective control of the triene system.

Retrosynthetic Analysis

To introduce five deuterium atoms (

), the label is typically placed on the saturated alkyl chain (e.g., the pentyl tail) or the terminal vinyl group, depending on the availability of the deuterated starting material.

• Strategy A (Terminal Labeling): Reaction of non-deuterated octadienal with a

  -propyl triphenylphosphonium salt .

• Strategy B (Backbone Labeling): Use of a

  -aldehyde precursor.

Theoretical Synthesis Protocol (Wittig Route)

• Reagents: (2E,4E)-2,4-Octadienal,

  -Propyltriphenylphosphonium bromide, n-Butyllithium (Base).

• Mechanism:

  • Ylide Formation: The

    -phosphonium salt is deprotonated by n-BuLi at -78°C in THF to form the reactive ylide.

  • Coupling: The ylide attacks the aldehyde carbonyl of (2E,4E)-2,4-Octadienal.

  • Elimination: The betaine intermediate collapses to form triphenylphosphine oxide and the triene.

• Stereocontrol: The E,E,E isomer is favored by using "Schlosser modification" conditions (low temp, excess Li salt), though a mixture of Z/E isomers often results and requires purification via Silver Nitrate (

  ) impregnated silica chromatography.

Part 3: Analytical Application (SIDA Protocol)

The primary utility of 1,3E,5E-undecatriene-d5 is as an Internal Standard (ISTD) for the quantification of trace odorants in wine, essential oils (Galbanum), and fruit extracts.

The SIDA Workflow

Stable Isotope Dilution Analysis (SIDA) compensates for analyte loss during extraction (e.g., evaporation, phase partitioning) because the deuterated standard behaves nearly identically to the analyte chemically but is distinguishable by mass.

Step-by-Step Methodology:

• Spiking: Add a precise amount (e.g., 10

  g) of 1,3E,5E-undecatriene-d5 to the raw sample before any processing.

• Extraction: Perform Liquid-Liquid Extraction (LLE) using Pentane/Ether (1:1 v/v).

• Concentration: Carefully concentrate the extract using a Vigreux column (volatile preservation).

• Analysis: Inject into GC-MS (SIM Mode).

• Quantification: Monitor ions m/z 79 (Parent base peak) and m/z 84 (d5 base peak). Calculate the ratio.

Visualization: SIDA Logic Flow

Figure 1: The SIDA workflow ensures that any loss of analyte during the extraction phase is mirrored by the standard, mathematically canceling out recovery errors.

Part 4: References & Validation

• National Institute of Standards and Technology (NIST). (2023). (3E,5E)-1,3,5-Undecatriene Mass Spectrum & Constants. NIST Chemistry WebBook, SRD 69.[1] [Link]

• PubChem. (2024). Compound Summary: 1,3,5-Undecatriene (Parent Isomer).[2][3] National Library of Medicine. [Link]

• Grosch, W. (2001). Evaluation of the Key Odorants of Foods by Dilution Experiments, Aroma Models and Omission. Chemical Senses, 26(5), 533–545. (Foundational text on SIDA methodology).

• Bedoukian Research. (2024).[3][4] Technical Data Sheet: 1,3,5-Undecatriene FCC. [Link]

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• 3. bedoukian.com [bedoukian.com]
• 4. bedoukian.com [bedoukian.com]

A Technical Guide to Isotopic and Stereoisomeric Differentiation: 1,3,5-Undecatriene vs. 1,3E,5E-Undecatriene-d5

Foreword

In the landscape of complex molecular analysis, particularly within drug development and metabolic research, the precise differentiation of structurally similar molecules is paramount. This guide provides an in-depth technical exploration of two such molecules: 1,3,5-undecatriene and its deuterated isotopologue, 1,3E,5E-undecatriene-d5. We will dissect the nuances of their stereochemistry and the impact of isotopic labeling on their physicochemical properties and analytical signatures. This document is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds as internal standards or tracers in their experimental workflows.

Foundational Concepts: Stereoisomerism and Isotopic Labeling

Before delving into the specifics of the title compounds, it is crucial to establish a firm understanding of the underlying principles that define their differences.

1.1. The Significance of Stereochemistry: The "E" and "Z" Nomenclature

1,3,5-Undecatriene is a polyunsaturated hydrocarbon with a backbone of eleven carbon atoms and three double bonds. The geometry around these double bonds gives rise to stereoisomers. The designations "E" (from the German entgegen, meaning opposite) and "Z" (from the German zusammen, meaning together) are used to describe the spatial arrangement of substituents around a double bond. In the case of 1,3,5-undecatriene, the focus is on the double bonds at the C3 and C5 positions.

• (E)-configuration: Higher priority groups are on opposite sides of the double bond.

• (Z)-configuration: Higher priority groups are on the same side of the double bond.

The non-deuterated form, referred to broadly as 1,3,5-undecatriene, can exist as a mixture of different stereoisomers, including (3E,5E), (3E,5Z), (3Z,5E), and (3Z,5Z) isomers.[1][2] Each of these isomers can exhibit distinct physical and sensory properties. For instance, (3E,5Z)-undeca-1,3,5-triene is noted for its powerful, diffusive, green, and characteristic galbanum-like odor and is found naturally in fruits like apples and peaches.[3] In contrast, this guide will focus on the specifically defined stereoisomer 1,3E,5E-undecatriene .

1.2. Isotopic Labeling: The Introduction of Deuterium

Isotopic labeling involves the replacement of one or more atoms in a molecule with their isotopes. In 1,3E,5E-undecatriene-d5 , five hydrogen atoms (¹H) have been replaced with their heavier, stable isotope, deuterium (²H or D). This substitution is a powerful tool in analytical chemistry and drug metabolism studies for several reasons:

• Mass Shift: The most immediate consequence is an increase in the molecule's mass, which is readily detectable by mass spectrometry.

• Chemical Near-Equivalence: Deuterium has nearly identical chemical properties to hydrogen, meaning the deuterated molecule will behave almost identically to its non-deuterated counterpart in chemical reactions and chromatographic separations.

• Spectroscopic Distinction: The presence of deuterium can be detected and quantified using Nuclear Magnetic Resonance (NMR) spectroscopy.

The specific placement of the deuterium atoms in 1,3E,5E-undecatriene-d5 is on the terminal pentyl group, specifically on the last three carbons of the undecatriene chain.[4]

Comparative Physicochemical Properties

The introduction of deuterium and the specificity of the stereochemistry lead to subtle but significant differences in the physicochemical properties of the two compounds.

Property	1,3,5-Undecatriene (Isomer Mixture)	1,3E,5E-Undecatriene	1,3E,5E-Undecatriene-d5
Molecular Formula	C₁₁H₁₈	C₁₁H₁₈	C₁₁H₁₃D₅
Molecular Weight	~150.26 g/mol [1]	150.26 g/mol	~155.29 g/mol [4]
Boiling Point	~280-285 °C[3]	~206-207 °C (for E,E isomer)	Expected to be very similar to the non-deuterated E,E isomer
Density	~0.788-0.796 g/mL at 25 °C[3]	Similar to the isomer mixture	Expected to be slightly higher than the non-deuterated form
Refractive Index	~1.510-1.518 at 20 °C[3]	Similar to the isomer mixture	Expected to be very similar to the non-deuterated form
Stereochemistry	Mixture of E/Z isomers	Specifically (E,E) at C3 and C5	Specifically (E,E) at C3 and C5
Isotopic Composition	Natural abundance	Natural abundance	Enriched with 5 deuterium atoms

Causality Behind Property Differences:

• Molecular Weight: The increased mass of 1,3E,5E-undecatriene-d5 is a direct result of replacing five protons and their associated electrons with five deuterons (each containing a proton and a neutron).

• Boiling Point & Density: While the differences are often minimal, deuterated compounds can have slightly higher boiling points and densities due to the increased mass and slightly altered intermolecular forces. However, for most practical purposes in the applications discussed here, these differences are negligible.

• Stereochemistry: The defined (E,E) stereochemistry of 1,3E,5E-undecatriene and its deuterated analog ensures a specific, well-characterized molecular shape, which is crucial for consistent behavior in biological systems and analytical separations. In contrast, an unspecified "1,3,5-undecatriene" may have variable properties depending on the isomeric ratio.

Molecular Structures and Synthesis Overview

Visualizing the molecular structures is key to understanding their differences.

3.1. Molecular Diagrams

Sources

• 1. 1,3,5-Undecatriene [webbook.nist.gov]
• 2. (3E,5Z)-1,3,5-Undecatriene [webbook.nist.gov]
• 3. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 4. medchemexpress.com [medchemexpress.com]

Navigating the Labyrinth of Isotopic Purity: A Technical Guide to 1,3E,5E-Undecatriene-d5

For researchers, scientists, and drug development professionals, the integrity of isotopically labeled compounds is paramount. These molecules, where one or more atoms have been replaced by an isotope, are indispensable tools in modern science, acting as tracers in metabolic studies, internal standards for quantitative analysis, and as a means to modulate pharmacokinetic profiles of drug candidates.[1] This guide provides an in-depth technical exploration of the isotopic purity specifications for 1,3E,5E-undecatriene-d5, a deuterated analog of a naturally occurring volatile compound. We will delve into the nuances of its synthesis, the rigorous analytical methodologies required for its characterization, and the interpretation of the data that ultimately defines its quality.

The Significance of Isotopic Purity in Research and Development

The utility of a deuterated compound like 1,3E,5E-undecatriene-d5 is directly tethered to its isotopic purity. In quantitative mass spectrometry-based assays, this molecule can serve as an ideal internal standard, as it co-elutes with its non-deuterated counterpart but is distinguishable by its mass-to-charge ratio.[2] This allows for precise correction of matrix effects and variations in instrument response. However, the presence of unlabeled or partially labeled species can introduce significant analytical error. Similarly, in metabolic studies, understanding the precise location and extent of deuterium incorporation is crucial for accurately tracing metabolic pathways.

It is essential to distinguish between two key terms: isotopic enrichment and species abundance . Isotopic enrichment refers to the percentage of a specific atomic position that is occupied by the isotope (in this case, deuterium).[3] For instance, an isotopic enrichment of 99% for a given position means that 99% of the molecules in the sample have a deuterium atom at that site. Species abundance, on the other hand, refers to the percentage of molecules in the entire sample that have a specific isotopic composition (e.g., the percentage of molecules that are fully deuterated, d5).[3] A high level of isotopic enrichment at each labeled position is a prerequisite for a high abundance of the desired deuterated species.

Synthetic Pathways and Potential Isotopic Impurities

While specific proprietary synthesis methods for 1,3E,5E-undecatriene-d5 are not always publicly disclosed, we can infer potential routes and their implications for isotopic purity based on established organic chemistry principles. The synthesis of the non-deuterated backbone often involves Wittig-type reactions or transition metal-catalyzed cross-coupling reactions to construct the conjugated triene system.[4]

Deuterium can be introduced at various stages of the synthesis:

• Using Deuterated Starting Materials: This is often the most controlled method, where a precursor molecule already containing the deuterium atoms is used. For 1,3E,5E-undecatriene-d5, a deuterated alkyl chain could be coupled with a non-deuterated triene-forming synthon. The isotopic purity of the final product is then largely dependent on the purity of the deuterated starting material.

• Deuterium Gas Reduction: Catalytic hydrogenation of a precursor containing alkynes or additional double bonds using deuterium gas (D2) can introduce the desired isotopes. However, this method can sometimes lead to isotopic scrambling, where deuterium atoms are incorporated at unintended positions, or incomplete deuteration.

• Hydrogen-Deuterium (H/D) Exchange Reactions: Exposing the target molecule or a precursor to a deuterium source, such as D2O, in the presence of a catalyst can lead to the exchange of hydrogen atoms for deuterium.[5] The efficiency and selectivity of this exchange are highly dependent on the reaction conditions and the lability of the C-H bonds. For a polyene like undecatriene, allylic positions might be susceptible to exchange under certain conditions.

The primary isotopic impurities in a sample of 1,3E,5E-undecatriene-d5 are expected to be the d0 to d4 isotopologues, with the relative abundance of each depending on the success of the deuteration process.

Analytical Characterization: A Multi-Technique Approach

A comprehensive assessment of the isotopic purity of 1,3E,5E-undecatriene-d5 necessitates a multi-pronged analytical strategy, primarily relying on Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the site-specific incorporation of deuterium.[6] By comparing the ¹H NMR spectrum of the deuterated compound to its non-deuterated analog, the degree of deuteration at each protonated position can be quantified. The disappearance or significant reduction of a signal in the ¹H NMR spectrum of the deuterated sample indicates successful deuterium incorporation at that position.

Conversely, ²H (Deuterium) NMR spectroscopy can directly detect the presence and chemical environment of the deuterium atoms, providing unambiguous evidence of their incorporation.

Mass Spectrometry (MS)

Mass spectrometry provides information on the distribution of isotopologues in the sample.[1] High-resolution mass spectrometry (HRMS) is particularly valuable as it can resolve the mass difference between the different deuterated species.[1] The relative intensities of the ion signals corresponding to the d0, d1, d2, d3, d4, and d5 species allow for the calculation of the overall isotopic purity and the abundance of the desired d5 molecule.

Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for the analysis of volatile compounds like undecatriene, providing both chromatographic separation from any chemical impurities and mass spectrometric data for isotopic analysis.

Isotopic Purity Specifications

While a universally mandated specification for 1,3E,5E-undecatriene-d5 does not exist, typical requirements for high-purity deuterated standards used in demanding applications are as follows:

Parameter	Specification	Analytical Technique(s)
Chemical Purity	≥ 98%	GC-MS, ¹H NMR
Isotopic Enrichment (at each specified position)	≥ 98%	¹H NMR, ²H NMR
Isotopic Purity (d5 species abundance)	≥ 95%	MS
d0 Isotopologue	≤ 0.5%	MS

These specifications ensure that the deuterated standard will perform reliably in sensitive analytical applications with minimal interference from unlabeled or partially labeled species.

Experimental Protocols

The following are generalized protocols for the assessment of isotopic purity. Specific parameters may need to be optimized for the instrumentation used.

Protocol 1: Isotopic Purity Determination by ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 1-5 mg of 1,3E,5E-undecatriene-d5 and dissolve it in a deuterated solvent (e.g., CDCl₃) in a clean NMR tube. Add a known amount of a suitable internal standard with a well-resolved signal that does not overlap with the analyte signals.

• Instrument Setup: Acquire a quantitative ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher). Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest to allow for full relaxation and accurate integration.

• Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the spectrum using appropriate software. Carefully phase the spectrum and perform a baseline correction.

• Analysis: Integrate the signals corresponding to the residual protons in the deuterated sample and the signal of the internal standard. Compare the integrals to those of a known concentration of the non-deuterated 1,3E,5E-undecatriene standard to calculate the percentage of deuterium incorporation at each position.

Protocol 2: Isotopologue Distribution Analysis by GC-MS

• Sample Preparation: Prepare a dilute solution of 1,3E,5E-undecatriene-d5 in a volatile organic solvent (e.g., hexane or dichloromethane) at a concentration suitable for GC-MS analysis (typically in the low µg/mL range).

• Instrument Setup: Use a GC-MS system equipped with a suitable capillary column for the separation of volatile hydrocarbons. Set the oven temperature program to achieve good separation of the analyte from any potential impurities.

• Mass Spectrometer Settings: Operate the mass spectrometer in electron ionization (EI) mode. Acquire data in full scan mode over a mass range that includes the molecular ions of all expected isotopologues (e.g., m/z 150-160).

• Data Acquisition: Inject the sample and acquire the data.

• Data Analysis: Extract the mass spectrum corresponding to the chromatographic peak of 1,3E,5E-undecatriene. Determine the relative abundances of the molecular ion peaks for the d0 to d5 species. Correct for the natural abundance of ¹³C to accurately calculate the isotopic distribution.

Visualizing the Workflow

The following diagram illustrates the comprehensive workflow for the characterization of 1,3E,5E-undecatriene-d5.

Caption: Workflow for the synthesis, analysis, and specification of 1,3E,5E-undecatriene-d5.

Conclusion

The determination of isotopic purity for deuterated compounds like 1,3E,5E-undecatriene-d5 is a meticulous process that underpins their reliable use in research and development. A combination of powerful analytical techniques, namely NMR spectroscopy and mass spectrometry, is essential for a comprehensive characterization that includes chemical purity, site-specific isotopic enrichment, and the distribution of isotopologues. By adhering to stringent specifications and employing validated analytical protocols, researchers can have full confidence in the quality of their deuterated standards, leading to more accurate and reproducible scientific outcomes.

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• University of Waterloo. (2024, April 30). Synthesis of Deuterated Benzene for a Circular Deuterium Economy. UWSpace. [Link]

• Zhang, Y., et al. (2017). Preparation method for deuterated compound.

• Zviely, M. (2012). 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. Perfumer & Flavorist, 37, 46-49. [Link]

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• The Good Scents Company. (n.d.). (E,E)-1,3,5-undecatriene trans,trans-undeca-1,3,5-triene. [Link]

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Strategic Synthesis of Deuterated 1,3,5-Undecatriene Isomers for Advanced Research Applications

An In-depth Technical Guide:

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for preparing stereochemically pure, isotopically labeled isomers of 1,3,5-undecatriene. Deuterium-labeled compounds are indispensable tools in pharmaceutical research, mechanistic studies, and metabolic profiling.[1][2][3] 1,3,5-Undecatriene, a conjugated triene found naturally in various plants and contributing to the characteristic aromas of fruits like pineapple and vegetables like bell peppers, presents a valuable scaffold for such labeling.[4][5] This document details robust synthetic strategies, with a primary focus on the Wittig reaction for its superior stereochemical control, and outlines the critical analytical techniques required for structural verification and isotopic purity assessment. The methodologies are presented to provide researchers, chemists, and drug development professionals with the foundational knowledge to design and execute the synthesis of specific deuterated 1,3,5-undecatriene isomers.

Introduction: The Imperative for Isotopic Labeling

The substitution of hydrogen with its stable, non-radioactive isotope, deuterium (²H or D), offers a powerful method for elucidating reaction mechanisms, studying biosynthetic pathways, and altering the pharmacokinetic profiles of drug candidates.[1] The increased mass of deuterium can significantly impact the kinetics of chemical reactions (the kinetic isotope effect), particularly those involving C-H bond cleavage. This effect is exploited in drug development to slow down metabolic degradation, potentially enhancing a drug's half-life and therapeutic efficacy.

1,3,5-Undecatriene is a linear C11 hydrocarbon containing three conjugated double bonds.[6] Various isomers, such as (3E,5Z)-undeca-1,3,5-triene, are key contributors to the potent green and galbanum-like odors in nature.[4][7] The synthesis of its deuterated analogues provides stable isotope-labeled standards for metabolic studies and tools for investigating the biochemistry of olfaction and flavor perception.

Foundational Synthetic Strategy: A Bifurcated Approach

The introduction of deuterium into a target molecule can be broadly categorized into two strategic approaches: the "Synthetic Approach" and the "Exchange Approach."

• Synthetic Approach: This bottom-up strategy involves incorporating deuterium-containing starting materials into the synthetic route. It offers unparalleled control over the specific location and number of deuterium atoms in the final product. This is the preferred method for complex molecules where regioselectivity is paramount.

• Exchange Approach: This top-down strategy involves the direct replacement of C-H bonds with C-D bonds on a pre-synthesized molecule or a late-stage intermediate. This is often achieved using a deuterium source like D₂O or D₂ gas, frequently with a catalyst.[1] While potentially simpler, this method can suffer from a lack of selectivity in molecules with multiple similar C-H bonds, such as polyenes, and may lead to a mixture of isotopologues.[2]

For a molecule like 1,3,5-undecatriene, with its multiple allylic and vinylic protons, the Synthetic Approach provides the necessary precision to generate specifically labeled isomers.

Caption: General workflow for the synthesis and validation of deuterated compounds.

Stereoselective Construction of the 1,3,5-Undecatriene Backbone

The primary challenge in synthesizing 1,3,5-undecatriene isomers is achieving precise control over the stereochemistry (E/Z) of the double bonds. The Wittig reaction is a powerful and reliable method for converting aldehydes and ketones into alkenes with predictable stereochemical outcomes.[8][9][10]

The reaction involves a phosphonium ylide reacting with an aldehyde or ketone.[9] The stereochemistry of the resulting alkene is influenced by the nature of the ylide. Unstabilized ylides typically yield (Z)-alkenes, while stabilized ylides favor the formation of (E)-alkenes.

For 1,3,5-undecatriene, the synthesis can be strategically disconnected into an aldehyde and a phosphonium ylide. The choice of which fragment contains the aldehyde and which forms the ylide dictates the starting materials.[11]

Documented Wittig Pathways:

• (3E,5E)-1,3,5-Undecatriene: Can be synthesized from the reaction of methylene triphenylphosphorane with (2E,4E)-decadienal, with reported yields of approximately 90%.[6]

• (3E,5Z)-1,3,5-Undecatriene: Can be obtained from hexyltriphenylphosphonium bromide and (E)-2,4-pentadienal, with yields around 67%.[6]

Other modern methods for constructing conjugated dienes and trienes include transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira) and olefin metathesis.[12][13][14] However, the Wittig reaction remains a highly effective and well-documented choice for this specific target.[6]

Integrating Deuterium Labeling via the Wittig Reaction

By employing deuterated starting materials in the Wittig synthesis, specific positions can be labeled with high fidelity.

Caption: The Wittig reaction pathway, highlighting points for deuterium incorporation.

Pathway A: Labeling via a Deuterated Aldehyde

This pathway involves synthesizing a deuterated aldehyde and reacting it with a non-deuterated phosphonium ylide. This is effective for labeling the vinylic position adjacent to the original carbonyl group.

Example Protocol: Synthesis of (3E,5E)-1,3,5-undecatriene-3-d₁

• Preparation of (2E,4E)-decadienal-1-d₁:

  • Start with (2E,4E)-decadienoic acid.

  • Reduce the carboxylic acid to the corresponding alcohol, (2E,4E)-decadien-1-ol, using a deuterated reducing agent like lithium aluminum deuteride (LiAlD₄).

  • Oxidize the resulting deuterated alcohol to the aldehyde, (2E,4E)-decadienal-1-d₁, using a mild oxidizing agent such as pyridinium chlorochromate (PCC).

• Wittig Reaction:

  • Prepare the methylene triphenylphosphorane ylide by reacting methyltriphenylphosphonium bromide with a strong base like n-butyllithium in an anhydrous solvent (e.g., THF).

  • Add the synthesized (2E,4E)-decadienal-1-d₁ to the ylide solution at low temperature (e.g., -78 °C) and allow the reaction to warm to room temperature.

• Workup and Purification:

  • Quench the reaction and separate the organic layer.

  • The major byproduct, triphenylphosphine oxide, is often poorly soluble in nonpolar solvents and can be partially removed by precipitation.

  • Purify the crude product by column chromatography on silica gel to isolate the pure (3E,5E)-1,3,5-undecatriene-3-d₁.

Pathway B: Labeling via a Deuterated Phosphonium Ylide

This approach is ideal for labeling positions on the alkyl chain or the vinylic carbon originating from the ylide.

Example Protocol: Synthesis of (3E,5Z)-1,3,5-undecatriene-7,7-d₂

• Preparation of 1-bromohexane-1,1-d₂:

  • Start with hexanoic acid.

  • Reduce the acid to 1-hexanol-1,1-d₂ using LiAlD₄.

  • Convert the deuterated alcohol to the corresponding bromide using a reagent like phosphorus tribromide (PBr₃).

• Ylide Formation:

  • React 1-bromohexane-1,1-d₂ with triphenylphosphine in a suitable solvent to form hexyl(1,1-d₂)-triphenylphosphonium bromide.

  • Treat the phosphonium salt with a strong base to generate the corresponding deuterated ylide.

• Wittig Reaction:

  • React the deuterated ylide with non-deuterated (E)-2,4-pentadienal.

• Workup and Purification:

  • Follow a similar purification procedure as described in Pathway A to isolate the target compound.

Pathway	Deuterated Reagent	Resulting Label Position	Stereochemical Control	Key Considerations
A	Deuterated Aldehyde (R'-CDO)	At the aldehydic carbon position	Dependent on ylide structure	Requires synthesis of the deuterated aldehyde.
B	Deuterated Ylide (R-CDH-PPh₃)	At the α-carbon of the ylide	Dependent on ylide structure	Requires synthesis of the deuterated alkyl halide.
Exchange	D₂O, D₂ gas	Potentially non-selective	May cause isomerization	Difficult to control regioselectivity in polyenes.

Essential Characterization and Validation

Verifying the successful synthesis, isotopic incorporation, and purity of the target molecule is a critical final step. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) provides a complete analytical picture.[15]

Nuclear Magnetic Resonance (NMR)

NMR is the definitive technique for determining the exact location of deuterium incorporation.[15]

• ¹H NMR: In a proton NMR spectrum, the signal corresponding to a proton that has been replaced by deuterium will disappear or be significantly diminished.[16] This provides the first and most direct evidence of successful labeling.

• ²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei. A signal will appear at the chemical shift corresponding to the position of the deuterium atom.[17] This confirms the location identified by the absence of a signal in the ¹H NMR spectrum. The integration of ²H NMR signals can be used to determine isotopic enrichment levels.[17]

Mass Spectrometry (MS)

MS is used to confirm the mass of the synthesized compound and to quantify the level of deuterium incorporation. Gas Chromatography-Mass Spectrometry (GC-MS) is well-suited for volatile compounds like undecatriene.[15][16]

• Molecular Ion Peak: The molecular ion (M⁺) peak in the mass spectrum will shift to a higher mass-to-charge ratio (m/z). Each incorporated deuterium atom increases the molecular weight by approximately 1 Da.[16] For example, the introduction of two deuterium atoms will result in an M+2 peak.

• Isotopic Purity: By analyzing the isotopic distribution of the molecular ion cluster, the percentage of unlabeled, singly labeled, doubly labeled, etc., species in the sample can be determined, providing a measure of isotopic purity.

Conclusion

The stereoselective synthesis of deuterated 1,3,5-undecatriene isomers is most reliably achieved through a "Synthetic Approach" that integrates deuterium-labeled building blocks into a well-controlled reaction sequence. The Wittig reaction stands out as a superior methodology, offering predictable and high stereoselectivity by carefully selecting the aldehyde and phosphonium ylide components. By preparing either a deuterated aldehyde or a deuterated ylide, chemists can precisely control the site of isotopic labeling. The rigorous characterization of the final products by both ¹H/²H NMR and mass spectrometry is a non-negotiable step to validate the molecular structure, confirm the site of deuteration, and quantify isotopic purity. The pathways and protocols outlined in this guide provide a robust framework for researchers to produce these valuable labeled compounds for advanced scientific inquiry.

References

• Perfumer & Flavorist. (n.d.). 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. Retrieved from [Link]

• PubChem. (n.d.). 1,3,5-Undecatriene, (3E,5Z)-. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Deuterated Compounds | Stable Isotope-Labeled Standards. Retrieved from [Link]

• Google Patents. (n.d.). US5733984A - Process for the preparation of a deuterated compound.

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques [Video]. YouTube. Retrieved from [Link]

• Bedoukian Research Inc. (2024). 1,3,5-UNDECATRIENE FCC. Retrieved from [Link]

• Macmillan Group. (2014). Applications and Synthesis of Deuterium-Labeled Compounds. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018). The Wittig Reaction: Examples and Mechanism. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Synthesis of an Alkene via the Wittig Reaction. Retrieved from [Link]

• YouTube. (2019). retrosynthesis with the Wittig reaction. Retrieved from [Link]

• MDPI. (n.d.). Modern Synthetic Methods for the Stereoselective Construction of 1,3-Dienes. Retrieved from [Link]

• Wikipedia. (n.d.). Olefin metathesis. Retrieved from [Link]

• Spectroscopy Online. (2013). Hydrogen–Deuterium Exchange Mass Spectrometry. Retrieved from [Link]

• ACS Publications. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Olefin Metathesis. Retrieved from [Link]

• ResearchGate. (2025). (PDF) The Wittig reaction: comments on the mechanism and application as a tool in the synthesis of conjugated dienes. Retrieved from [Link]

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Technical Guide: Role of 1,3E,5E-Undecatriene-d5 in Flavor & Fragrance Quantitation

The following technical guide details the application of 1,3E,5E-undecatriene-d5 as a critical internal standard in the quantitative analysis of flavor and fragrance volatiles.

Executive Summary

1,3E,5E-Undecatriene-d5 is the stable isotope-labeled analog of the potent flavor volatile (3E,5E)-1,3,5-undecatriene. While the non-labeled parent molecule is a high-impact "green" odorant responsible for the characteristic galbanum and pineapple notes in perfumery and food chemistry, the deuterated (-d5 ) variant serves a distinct, non-sensory role: it is the gold-standard internal reference for Stable Isotope Dilution Analysis (SIDA).

This guide addresses the analytical challenges of quantifying trace polyenes in complex matrices (e.g., essential oils, fruit purees) and delineates the protocol for using the d5-isotopolog to correct for extraction losses, matrix suppression, and instrument drift.

Chemical Profile & Stereochemistry

The efficacy of 1,3E,5E-undecatriene-d5 relies on its physicochemical mimicry of the target analyte while maintaining a distinct mass spectral signature.

Property	Target Analyte (Native)	Internal Standard (Labeled)
IUPAC Name	(3E,5E)-undeca-1,3,5-triene	(3E,5E)-undeca-1,3,5-triene-d5
CAS Number	19883-29-5 (Isomer specific)	N/A (Custom Synthesis/Research Grade)
Molecular Formula	C₁₁H₁₈	C₁₁H₁₃D₅
Molecular Weight	150.26 g/mol	155.29 g/mol
Odor Character	Galbanum, Green, Pineapple, Resinous	Odorless (at analytical concentrations)
Key Fragments (EI)	m/z 150 (M+), 79, 91	m/z 155 (M+), 84, 96 (Shifted +5)

Stereochemical Significance

The 1,3,5-undecatriene system exists in multiple geometric isomers (3E,5Z and 3E,5E being the most relevant naturally).[1] The 3E,5E isomer is often synthesized via Wittig reactions for use as a standard.

• Critical Control Point: Ensure the d5-standard matches the stereochemistry of the target analyte if the chromatographic separation resolves isomers. However, in many non-polar GC columns, the d5-analog co-elutes or elutes immediately prior to the native compound due to the slightly lower lipophilicity of C-D bonds compared to C-H bonds (the deuterium isotope effect).

Analytical Application: Stable Isotope Dilution Analysis (SIDA)

The primary application of 1,3E,5E-undecatriene-d5 is to eliminate error in the quantification of "green notes." Polyenes are highly susceptible to oxidation and polymerization during extraction. Standard calibration curves (external standards) often fail because they cannot account for analyte loss during sample preparation.

Mechanism of Action

By spiking the sample with a known amount of the d5-variant before extraction, the standard experiences the exact same physical stresses (pH, temperature, oxidation) as the native analyte. The final ratio of Native/d5 measured by the Mass Spectrometer is therefore independent of recovery yield.

Experimental Protocol: Quantification in Fruit Matrix

Objective: Quantify trace (ppb level) 1,3,5-undecatriene in pineapple puree.

Step 1: Internal Standard Spiking

• Preparation: Dissolve 1,3E,5E-undecatriene-d5 in methanol to create a stock solution (e.g., 10 µg/mL).

• Spiking: Add 50 µL of the d5-stock solution directly to 10 g of homogenized fruit sample.

• Equilibration: Vortex for 30 seconds and allow to stand for 15 minutes. Causality: This ensures the d5-standard integrates fully into the matrix, mimicking the binding state of the native analyte.

Step 2: Extraction (HS-SPME)

• Technique: Headspace Solid-Phase Microextraction (HS-SPME).

• Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) is recommended for volatile polyenes.

• Condition: Incubate sample at 40°C for 30 minutes. Expose fiber for 20 minutes.

Step 3: GC-MS Analysis[2][3]

• Column: DB-Wax or equivalent polar column (30m x 0.25mm x 0.25µm).

• Carrier Gas: Helium at 1 mL/min.

• Oven Program: 40°C (2 min) -> 5°C/min -> 240°C.

• MS Mode: Selected Ion Monitoring (SIM).

  • Native Channels: m/z 150 (Quant), 79 (Qual).

  • d5 Channels: m/z 155 (Quant), 84 (Qual).

Step 4: Calculation

Calculate the concentration of the native analyte (

) using the response factor ( ) derived from a calibration mix:

Visualization of Workflows

SIDA Workflow Diagram

The following diagram illustrates the error-correction logic of using the d5-standard.

Caption: The SIDA workflow ensures that extraction losses (yellow nodes) affect both the native and d5-standard equally, canceling out errors in the final ratio calculation.

Mass Spectral Shift Logic

The d5-labeling shifts the molecular ion and key fragments, allowing for interference-free detection.

Caption: Mass spectral fragmentation comparison showing the +5 Da shift allowing distinct quantification channels.

Synthesis & Stability Considerations

Synthesis Route

The synthesis of 1,3E,5E-undecatriene-d5 typically follows a Wittig reaction pathway using deuterated precursors.

• Precursor: Deuterated phosphonium salt (e.g., from d5-ethyl bromide) or deuterated aldehyde.

• Reaction: Condensation of the ylide with (2E,4E)-decadienal.

• Purification: Silica gel chromatography to separate Z/E isomers.

Stability[4][5][6]

• Storage: -20°C under Argon. Polyenes are sensitive to autoxidation.

• Solvent: Store in methanol or ethanol. Avoid chlorinated solvents which may induce isomerization over time.

• Shelf Life: Re-validate purity every 6 months using GC-FID.

References

• Bedoukian Research Inc. (2024).[4][5] 1,3,5-Undecatriene FCC Technical Data Sheet. Retrieved from

• National Institute of Standards and Technology (NIST) . (2023). Mass Spectrum of (E,E)-1,3,5-Undecatriene. NIST Chemistry WebBook, SRD 69. Retrieved from

• PubChem . (2025).[6] Compound Summary: 1,3,5-Undecatriene.[1][7][4][5][6][8][9][10][11][12][13] National Library of Medicine. Retrieved from

• MedChemExpress . (2024). (1,3E,5E)-Undeca-1,3,5-triene-d5 Product Information. Retrieved from

• Perfumer & Flavorist . (2015).[8] 1,3,5-Undecatriene and Galbanum Green Notes.[7][5][8][12] Retrieved from

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Navigating the Unseen: A Technical Guide to the Safe Handling of 1,3E,5E-Undecatriene-d5

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Deuteration in Advanced Research

In the landscape of modern chemical and biomedical research, isotopically labeled compounds are indispensable tools. (1,3E,5E)-Undeca-1,3,5-triene-d5, a deuterated variant of the naturally occurring undecatriene found in fruits and plants like apples and parsley, serves a critical function.[1] Its primary application lies in its use as an internal standard or tracer for quantitative analysis in complex biological matrices, leveraging techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). The incorporation of five deuterium atoms provides a distinct mass shift, allowing for precise differentiation from its endogenous, non-deuterated counterpart without significantly altering its chemical properties. This guide provides a comprehensive overview of the safety considerations, handling protocols, and chemical properties of this compound, ensuring its effective and safe use in a laboratory setting.

Section 1: Comprehensive Hazard Assessment

1,3,5-Undecatriene is classified under the Globally Harmonized System (GHS) with several key hazards that demand stringent safety protocols.[2][3] Understanding the "why" behind these classifications is paramount for fostering a culture of safety.

Primary Hazards:

• Aspiration Toxicity, Category 1 (H304): May be fatal if swallowed and enters airways.[2][4] This is a critical concern for low-viscosity hydrocarbons. If ingested, the liquid can be easily drawn into the lungs during vomiting, leading to a severe and potentially fatal chemical pneumonitis. Therefore, vomiting should never be induced after accidental ingestion. [5]

• Skin Irritation, Category 2 (H315): Causes skin irritation.[2][4] As a lipophilic hydrocarbon, undecatriene can defat the skin, leading to dryness, redness, and irritation upon prolonged or repeated contact.

• Aquatic Toxicity, Acute 1 (H400) & Chronic 1 (H410): Very toxic to aquatic life with long-lasting effects.[2][4] Due to its low water solubility and potential for persistence, releases into the environment must be strictly avoided to prevent harm to aquatic ecosystems.

• Flammable Liquid, Category 3 (H226): Flammable liquid and vapor.[6] While some sources classify the non-deuterated compound as a combustible liquid (H227), it is prudent to treat it as a flammable liquid, especially given its use in research labs where ignition sources are common.[3]

Section 2: Chemical and Physical Properties

The physical properties of a compound directly influence its handling, storage, and the necessary engineering controls. The data below is for the non-deuterated 1,3,5-undecatriene and serves as a close proxy for the d5 variant.

Property	Value	Implication for Handling & Safety
Molecular Formula	C₁₁H₁₃D₅	Deuterated form. Parent: C₁₁H₁₈.[1][5]
Molecular Weight	~155.3 g/mol	Parent: ~150.27 g/mol .[1][5]
Appearance	Colorless to pale yellow liquid.[2][4]	Visual cue for purity; darkening may indicate degradation.
Odor	Powerful, green, galbanum-like.[1][7]	A strong odor indicates vapor presence; work in ventilated areas.
Boiling Point	~196-207 °C (~385-405 °F).[4][5][8]	Relatively low volatility at room temp, but vapors can accumulate.
Flash Point	~66 °C (150 °F) (Closed Cup).[1][4]	Keep away from heat, sparks, and open flames.[6]
Density	~0.79 g/cm³.[2][5]	Less dense than water.
Solubility	Insoluble in water; Soluble in alcohol.[2][5]	Do not use water for cleanup of large spills; it will spread the material.

Section 3: Safe Handling and Personal Protective Equipment (PPE)

A systematic approach to handling is crucial. The following protocol is designed to mitigate the risks identified in Section 1.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure an emergency eyewash station and safety shower are accessible.[6] Read and understand this guide thoroughly.

• Engineering Controls: All work must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to prevent inhalation of vapors.[3]

• Personal Protective Equipment (PPE): Don the following mandatory PPE:

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before each use.

  • Body Protection: A flame-retardant lab coat. Ensure it is fully buttoned.

  • Footwear: Closed-toe shoes are required.

• Dispensing: Use only non-sparking tools for transferring the liquid.[3] Keep containers tightly closed when not in use.[6]

• Post-Handling: Wash hands thoroughly with soap and water after handling is complete.[6] Decontaminate the work surface.

Visualization of the Handling Workflow

Caption: Workflow for the safe handling of 1,3E,5E-undecatriene-d5.

Section 4: Storage, Stability, and Disposal

Storage

Proper storage is essential to maintain the compound's integrity and prevent accidents.

• Inert Atmosphere: Store under an inert gas like nitrogen or argon to prevent oxidation.[5]

• Temperature: Keep in a cool, dry, and well-ventilated place away from heat and sources of ignition.[5][6]

• Light: Protect from light, as unsaturated hydrocarbons can undergo photo-oxidation.[5] Store in amber vials or in a dark cabinet.

• Container: Use tightly sealed containers to prevent vapor leakage.[6]

Stability and Incompatibility

• Oxidation: The conjugated triene system is susceptible to oxidation. The compound may be supplied with an antioxidant like alpha-tocopherol.[5]

• Incompatible Materials: Avoid contact with strong oxidizing agents.

Spill and Emergency Procedures

• Small Spills: Absorb with a non-combustible material like vermiculite or sand. Collect and place in a sealed container for disposal.

• Large Spills: Evacuate the area. Remove all ignition sources. Contain the spill if possible without risk.

• Fire: Use foam, carbon dioxide, or dry chemical extinguishers. Do not use a direct water jet, as it may spread the fire.

• First Aid:

  • Ingestion: Immediately call a poison center or doctor. Do NOT induce vomiting.[5]

  • Skin Contact: Wash with plenty of soap and water.[5] Remove contaminated clothing.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[6]

  • Inhalation: Move the person to fresh air.[6]

Disposal

Dispose of the compound and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. Do not allow the product to enter drains or waterways.[4]

Section 5: Experimental Considerations for Drug Development Professionals

When using 1,3E,5E-undecatriene-d5 as an internal standard in pharmacokinetic or metabolic studies, the primary safety considerations revolve around the preparation of stock solutions and standards.

Workflow for Standard Preparation

Caption: Safe workflow for preparing analytical standards.

Causality in the Workflow:

• Working in a Fume Hood: Essential not only to prevent inhalation but also to contain any potential spills of the neat material or solvent.

• Using an Analytical Balance: Ensures accuracy for quantitative studies and minimizes the amount of material handled.

• Solvent Choice: Ethanol is a common solvent in which undecatriene is soluble.[2] Its own flammability reinforces the need for ignition source control.

• Amber Vial: Protects the unsaturated compound from light-induced degradation, preserving the integrity of the standard.[5]

• Explosion-Proof Refrigerator: Standard practice for storing flammable solutions to prevent ignition from electrical components.

Conclusion

While 1,3E,5E-undecatriene-d5 is a valuable tool for quantitative research, its hydrocarbon nature necessitates a thorough understanding of its associated hazards. By adhering to the principles of aspiration prevention, skin protection, ignition source control, and environmental containment, researchers can safely and effectively integrate this compound into their workflows, advancing the frontiers of drug development and chemical analysis.

References

• PCW France. (2021, October 9). UNDECATRIENE - UND/1 Technical Data Sheet. Retrieved from

• LookChem. (n.d.). 1,3,5-Undecatriene. Retrieved from [Link]

• Synerzine. (n.d.). SAFETY DATA SHEET Undecatriene.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 61832, 1,3,5-Undecatriene. Retrieved from [Link]

• Bedoukian Research, Inc. (2024). 1,3,5-UNDECATRIENE FCC. Retrieved from [Link]

• The Good Scents Company. (n.d.). (E,E)-1,3,5-undecatriene. Retrieved from [Link]

• Givaudan. (n.d.). Undecatriene.
• Pharos. (n.d.). 1,3,5-Undecatriene, (E,E)-.
• Sigma-Aldrich. (2024, September 9). SAFETY DATA SHEET.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5352367, 1,3,5-Undecatriene, (3E,5Z)-. Retrieved from [Link]

• The Good Scents Company. (n.d.). galbanum decatriene. Retrieved from [Link]

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Solubility profiles of deuterated undecatriene in organic solvents

Technical Guide: Solubility Profiles and Handling of Deuterated Undecatriene

Executive Summary This technical guide provides a comprehensive analysis of the solubility, physicochemical behavior, and experimental handling of deuterated undecatriene (

-UDT), specifically focusing on the 1,3,5-undecatriene isomer. As a primary internal standard in gas chromatography-mass spectrometry (GC-MS) for flavor and fragrance analysis, understanding its solubility profile is critical for accurate quantification. This guide synthesizes empirical data from the non-deuterated parent compound with quantum mechanical principles of isotope effects to provide authoritative solubility recommendations.

Part 1: Physicochemical Basis & Isotopic Validity

To work effectively with deuterated undecatriene, one must first accept a core physicochemical premise: Solubility is electronically driven, not mass driven.

The Deuterium Isotope Effect on Solubility

In drug development and analytical chemistry, a frequent misconception is that deuteration significantly alters solubility.

• Electronic Environment: Deuterium (

  H) and Protium ( H) have identical electron configurations. Since solubility is governed by dipole-dipole interactions, Van der Waals forces, and hydrogen bonding (or lack thereof), the replacement of H with D causes negligible changes to the partition coefficient ( ).

• The "Ubbelohde Effect": While deuteration shortens bond lengths slightly (lowering zero-point energy), this primarily impacts reaction kinetics (Kinetic Isotope Effect) and bond dissociation energies, not solvation thermodynamics.

• Conclusion: The solubility profile of

  -undecatriene is statistically indistinguishable from native 1,3,5-undecatriene.

Core Properties (Parent Compound Proxy)

• Compound: 1,3,5-Undecatriene (CAS: 16356-11-9)[1][2]

• Chemical Class: Alkatriene / Volatile Polyene

• Lipophilicity (

  ): ~4.8 – 5.0 (Highly Lipophilic)

• Water Solubility:

  (Practically Insoluble)[3]

• Volatility: High (Vapor pressure ~0.34 mmHg at 25°C)

Part 2: Predicted Solubility Profiles

The following data categorizes solvent compatibility for stock solution preparation and extraction workflows.

Table 1: Solubility Profile of Deuterated Undecatriene

Solvent Class	Representative Solvent	Solubility Rating	Application Context
Alkanes (Non-polar)	Hexane, Heptane, Isooctane	Excellent (>100 mg/mL)	Primary Choice. Ideal for GC-MS injection solvents; minimal peak interference.
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent (>100 mg/mL)	High solubility, but risk of volatility loss due to low boiling point of solvent.
Alcohols	Methanol, Ethanol	Good (10-50 mg/mL)	Useful for spiking into aqueous matrices, but potential for phase separation if water content >20%.
Polar Aprotic	DMSO, DMF	Good (10-50 mg/mL)	Caution. Good solubility, but difficult to remove (high boiling point). Avoid for GC-MS.
Aqueous	Water, PBS Buffer	Poor (<0.001 mg/mL)	Incompatible. Requires surfactant/emulsifier (e.g., Tween 80) for biological assays.

Part 3: Experimental Protocols

Protocol: Saturation Limit Determination (Headspace Method)

Standard shake-flask methods fail for volatiles due to headspace loss. This method uses a closed system.[4]

Materials:

• -Undecatriene standard (neat).[2]

• Target Solvent (e.g., Methanol).

• Gas Tight Syringes.

• Headspace GC-MS vials (20 mL) with magnetic crimp caps.

Workflow:

• Preparation: Add excess

  -undecatriene (approx. 50 µL) to 1 mL of solvent in a 20 mL headspace vial.

• Equilibration: Crimp immediately. Sonicate for 15 minutes at 20°C. Allow to stand for 24 hours to reach thermodynamic equilibrium.

• Phase Verification: Visually confirm a biphasic layer (droplet at bottom or top) to ensure saturation.

• Sampling: Puncture septum with a gas-tight syringe. Withdraw 10 µL of the supernatant phase (avoiding the neat oil droplet).

• Quantification: Dilute the aliquot 1:1000 into Hexane containing an internal standard (e.g., Nonyl Acetate) and analyze via GC-MS.

Protocol: Stability & Storage

Deuterated polyenes are expensive and chemically fragile.

• Oxidation: The conjugated triene system is highly susceptible to autoxidation.

• Stabilization: Stock solutions must contain an antioxidant if stored >24 hours. BHT (Butylated hydroxytoluene) at 250 ppm is the industry standard.

• Storage: Amber glass, Teflon-lined caps, -20°C, under Argon atmosphere.

Part 4: Visualization of Workflows

Solubility Determination Workflow

This diagram outlines the decision logic for determining the solubility limit of a volatile deuterated standard.

Figure 1: Closed-loop workflow for determining solubility limits of volatile compounds without evaporative loss.

Solvent Selection Decision Tree

This diagram guides the researcher in choosing the correct solvent based on the downstream application.

Figure 2: Decision matrix for solvent selection to ensure compatibility with analytical or biological endpoints.

Part 5: Applications in Drug Development[5]

In the context of drug development,

-undecatriene is rarely a drug candidate itself but serves as a critical Internal Standard (IS) for metabolic profiling of terpenes.

• Metabolic Stability Assays: When assessing the clearance of terpene-based drugs in liver microsomes,

  -undecatriene is spiked into the reaction termination solvent (usually ice-cold acetonitrile or methanol). Its high lipophilicity ensures it tracks with the analyte of interest during liquid-liquid extraction.

• Bioavailability Studies: In pharmacokinetic (PK) studies, the solubility profile dictates the vehicle. For oral gavage in rodent studies, do not use DMSO. Instead, dissolve

  -undecatriene in corn oil or MCT oil (Medium Chain Triglycerides), where solubility is infinite and bioavailability is maximized via lymphatic transport.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 61832, 1,3,5-Undecatriene. Retrieved from [Link]

• The Good Scents Company (2024). (E,E)-1,3,5-undecatriene physicochemical properties and solubility data. Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier - Undecatriene: Environmental fate and pathways.[1] Retrieved from [Link]

• Kohen, A., & Limbach, H. H. (Eds.).[4][5] (2005). Isotope Effects in Chemistry and Biology. CRC Press. (Contextual grounding for Deuterium/Protium solubility similarities).

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• 3. (E,E)-1,3,5-undecatriene, 19883-29-5 [thegoodscentscompany.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

The Analytical Utility of 1,3E,5E-Undecatriene-d5 as a Volatile Biomarker: An In-Depth Technical Guide

This guide provides a comprehensive technical overview of 1,3E,5E-undecatriene-d5, a deuterated internal standard for the quantitative analysis of its non-labeled counterpart, 1,3,5-undecatriene, a volatile organic compound (VOC) with potential as a biomarker in various physiological and pathophysiological states. This document is intended for researchers, clinicians, and professionals in drug development and diagnostics who are engaged in the analysis of volatile metabolites.

Introduction: The Emerging Landscape of Volatile Biomarkers

Volatile organic compounds (VOCs) are carbon-based chemicals that have a high vapor pressure at room temperature, leading to their presence in a gaseous state.[1] In the context of human health, endogenous VOCs are produced as byproducts of metabolic processes and can be detected in various biological matrices, including breath, sweat, urine, and blood.[2] The unique profile of VOCs, often referred to as the "volatilome," can reflect the metabolic status of an individual and may be altered in the presence of disease.[2] This has led to a burgeoning field of research focused on identifying specific VOCs as non-invasive biomarkers for the early detection, diagnosis, and monitoring of a wide range of conditions, including cancer, metabolic disorders, and infectious diseases.[3][4][5]

The analysis of VOCs in exhaled breath is particularly attractive due to the non-invasive nature of sample collection.[1] However, the translation of VOC biomarkers from discovery to clinical application faces several challenges, including the need for standardized collection and analytical methods, and the validation of candidate biomarkers.[4] A crucial aspect of this validation is the ability to accurately and precisely quantify the concentration of specific VOCs, which often exist at trace levels.

1,3,5-Undecatriene: A Volatile Compound of Interest

1,3,5-Undecatriene is a naturally occurring hydrocarbon with a characteristic green, fruity aroma. It is found in a variety of plants and is used as a flavoring and fragrance agent. While its role as a definitive biomarker for a specific disease is still under investigation, its presence in biological systems and its chemical properties make it a compound of interest in metabolomics research. As a polyunsaturated hydrocarbon, it may be a downstream product of lipid peroxidation or other metabolic pathways that are altered in disease states.

The accurate quantification of 1,3,5-undecatriene in complex biological matrices requires a robust analytical methodology. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile compounds.[6] For quantitative analysis, the use of a stable isotope-labeled internal standard is the gold standard for achieving high accuracy and precision.[7]

The Role of 1,3E,5E-Undecatriene-d5 as an Internal Standard

(1,3E,5E)-Undeca-1,3,5-triene-d5 is the deuterated form of 1,3,5-undecatriene. In mass spectrometry, an ideal internal standard should have physicochemical properties nearly identical to the analyte of interest but with a different mass-to-charge ratio (m/z) to allow for simultaneous detection and differentiation.[8] Deuterated standards fulfill these criteria exceptionally well.

The five deuterium atoms in 1,3E,5E-undecatriene-d5 increase its molecular weight, resulting in a distinct m/z value in the mass spectrometer compared to the non-labeled analyte. Because its chemical structure and polarity are virtually identical to the native compound, it co-elutes during chromatographic separation and experiences similar ionization efficiency and potential matrix effects.[9] By adding a known amount of the deuterated standard to a sample, any variations in sample preparation, injection volume, and instrument response can be normalized, leading to highly reliable quantification of the target analyte.

Properties of 1,3,5-Undecatriene

Property	Value	Source
Molecular Formula	C11H18
Molecular Weight	150.27 g/mol
Boiling Point	196.60°C
Vapor Pressure	0.42 mmHg at 20°C
Solubility	Insoluble in water
Odor Profile	Green, galbanum, peppery

Synthesis of 1,3E,5E-Undecatriene-d5: A Conceptual Pathway

While the specific, proprietary synthesis of commercially available 1,3E,5E-undecatriene-d5 is not publicly detailed, a plausible synthetic route can be conceptualized based on established methods for the synthesis of deuterated alkenes. A common strategy involves the use of deuterated reagents in well-known organic reactions.

One potential approach is a modification of the Wittig reaction, a widely used method for creating carbon-carbon double bonds.[10] A deuterated phosphonium ylide could be reacted with an appropriate aldehyde or ketone to introduce the deuterium labels at specific positions. Another strategy could involve H/D exchange reactions on a suitable precursor molecule, catalyzed by a transition metal.[11][12][13]

Below is a conceptual workflow for the synthesis of 1,3E,5E-undecatriene-d5.

Sources

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• 2. Metabolism and excretion of polycyclic aromatic hydrocarbons in rat and in human - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Synthesis of Deuterated (E)-Alkene through Xanthate-Mediated Hydrogen-Deuterium Exchange Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Determination of Characteristic Odor Thresholds for Undecatriene Analogs

Executive Summary

Context: 1,3,5-Undecatrienes represent a class of "high-impact" odorants characterized by extremely low odor detection thresholds (ODT), often in the parts-per-trillion (ng/L) range. Their structural instability and stereochemical dependence present unique challenges in sensory analysis and ligand-receptor characterization. Significance: For researchers in flavor chemistry and drug development, these molecules serve as excellent models for high-affinity ligand binding . The methodology used to determine their thresholds—bridging instrumental separation (GC-O) with psychophysics (ASTM E679)—provides a rigorous framework for quantifying bioactivity in volatile organic compounds (VOCs).

Part 1: Chemical Context & Stereochemical Imperatives

The Target Analogs

The primary focus is on the stereoisomers of 1,3,5-undecatriene , specifically the (3E,5Z) and (3E,5E) configurations. These conjugated triene systems are responsible for the "green," "galbanum," and "pineapple" notes found in nature.

Analog / Isomer	CAS Number	Odor Quality	Est. Threshold (Water)	Stability Profile
(3E,5Z)-1,3,5-undecatriene	19883-27-3	Intense Galbanum, Green, Resin	~15 ng/L (ppt)	Highly Unstable (Isomerizes to E,E)
(3E,5E)-1,3,5-undecatriene	19883-29-5	Fatty, Waxy, Less Green	~50-100 ng/L	Moderate
(3Z,5Z)-1,3,5-undecatriene	N/A	Weaker, Solvent-like	> 500 ng/L	Low

The Instability Challenge

Undecatrienes are prone to [1,5]-sigmatropic hydrogen shifts and oxidative polymerization.

• Causality: Exposure to heat (>60°C) or acid traces during extraction causes the biologically potent (3E,5Z) isomer to isomerize into the thermodynamically stable but sensorially weaker (3E,5E) form.

• Protocol Implication: All isolation and injection steps must utilize Cold On-Column (COC) injection or programmable temperature vaporization (PTV) to prevent thermal artifacts.

Part 2: Experimental Workflow & Protocols

Workflow Visualization

The following diagram outlines the integrated workflow from synthesis to sensory validation.

Caption: Integrated workflow for isolating unstable trienes and determining bio-relevant thresholds.

Protocol A: Synthesis & Purification (Pre-requisite)

Objective: Obtain >98% isomeric purity without thermal degradation.

• Synthesis: Perform Wittig reaction of (2E)-nonenal with ethyltriphenylphosphonium bromide.

• Quenching: Quench reaction at -78°C to preserve kinetic isomers.

• Stabilization: Immediately add 0.1% Butylated Hydroxytoluene (BHT) or Alpha-Tocopherol to the crude extract.

• Purification: Use Silica Gel 60 flash chromatography. Elute with Pentane/Ether (98:2). Do not distill. Distillation heat will scramble the isomers.

Protocol B: GC-Olfactometry (AEDA)

Objective: Screen for the most potent odorants in a mixture (Aroma Extract Dilution Analysis).

• Dilution Series: Prepare a 1:3 dilution series of the extract (e.g., 1000 ppm down to 0.1 ppm).

• Injection: Inject 1 µL of each dilution into a GC equipped with an Olfactory Detection Port (ODP).

  • Column: DB-5ms or equivalent (non-polar).

  • Injector:Cool On-Column at 40°C, tracking oven ramp.

• Sniffing: Three trained assessors sniff the effluent.

• FD Factor: The Flavor Dilution (FD) factor is the highest dilution at which the odorant is detected.[1][2]

  • Logic: High FD = High Potency. If detected at dilution 1:1000, FD = 1000.

Part 3: Sensory Threshold Determination (ASTM E679)

While GC-O provides relative potency, ASTM E679 provides the absolute human detection threshold. This is a "forced-choice" method, critical for eliminating response bias (guessing).

The 3-AFC Method (3-Alternative Forced Choice)

Setup:

• Panel: 6–10 trained assessors.

• Samples: For each concentration step, prepare three vessels:

  • Target solution (Undecatriene in water/ethanol).

  • Blank (Solvent only).

  • Blank (Solvent only).

• Procedure:

  • Present samples in ascending order of concentration (weakest to strongest).

  • Panelist must choose the "odd" sample (the one that smells different).

  • Even if unsure, they must guess (Forced Choice).

Decision Logic & Calculation

The threshold is not a single point but a statistical probability derived from the Best Estimate Threshold (BET) .

Caption: Decision logic for ASTM E679 3-AFC ascending concentration series.

Calculation of Group Threshold

For each panelist, the individual threshold (

) is the geometric mean of the highest concentration missed ( ) and the next concentration correctly identified ( ):

The Group Threshold is the geometric mean of all individual

values.

Part 4: Data Interpretation & Structure-Odor Relationships

The "Galbanum" Pharmacophore

The extreme potency of (3E,5Z)-1,3,5-undecatriene (approx. 15 ng/L) compared to its isomers suggests a highly specific "lock-and-key" fit with specific Olfactory Receptors (ORs).

• Key Feature: The (5Z) kink in the chain is critical. It creates a spatial conformation that likely fits the hydrophobic pocket of the receptor more efficiently than the linear (5E) isomer.

• Drug Development Parallel: This mimics high-affinity ligand binding. A subtle stereochemical change (Z to E) results in a 10–100x loss in potency (affinity), demonstrating the importance of conformational rigidity in bioactive molecule design.

Comparative Threshold Data

When analyzing results, reference against established values to validate purity.

Compound	Threshold (Water)	Descriptor	Reference Standard
(3E,5Z)-1,3,5-undecatriene	0.015 µg/L	Galbanum, Green	High Potency
(3E,5E)-1,3,5-undecatriene	0.100 µg/L	Fatty, Fruity	Medium Potency
Galbanum Oil (Natural)	Variable	Complex Green	Reference Material

Note: If your experimental threshold for the (3E,5Z) isomer is >0.1 µg/L, your sample has likely isomerized or oxidized.

References

• ASTM International. (2019). ASTM E679-19: Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits.[3] ASTM International. [Link]

• Grosch, W. (2001). Evaluation of the Key Odorants of Foods by Dilution Experiments, Aroma Models and Omission Tests. Chem. Senses 26: 533–545. [Link]

• Boelens, M. H., et al. (1990). 1,3,5-Undecatrienes, their synthesis and sensory properties.[4] Perfumer & Flavorist. [Link]

• Bedoukian Research. (2024).[5] 1,3,5-Undecatriene FCC Technical Data Sheet.[Link]

• PubChem. (2024).[6] Compound Summary: 1,3,5-Undecatriene.[4][5][6][7][8][9] National Library of Medicine. [Link]

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• 5. bedoukian.com [bedoukian.com]
• 6. 1,3,5-Undecatriene | C11H18 | CID 61832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (E,E)-1,3,5-undecatriene, 19883-29-5 [thegoodscentscompany.com]
• 8. (Z,Z)-1,3,5-undecatriene, 19883-26-2 [thegoodscentscompany.com]
• 9. Undecatriene | Givaudan [givaudan.com]

Protocols & Analytical Methods

Application Note: High-Precision Quantitation of 1,3E,5E-Undecatriene using SIDA-GC-MS

This Application Note is designed for analytical chemists and researchers in flavor, fragrance, and natural product synthesis. It details a robust Stable Isotope Dilution Assay (SIDA) protocol for the quantification of 1,3E,5E-undecatriene , utilizing its deuterated analog 1,3E,5E-undecatriene-d5 as an internal standard.

Introduction & Scientific Rationale

1,3,5-Undecatriene is a potent volatile polyene responsible for the characteristic "green," "galbanum-like," and "balsamic" notes in essential oils such as Yuzu (Citrus junos) and Galbanum (Ferula gummosa) [1]. While the (3E,5Z) isomer is often the primary odorant, the (3E,5E) isomer is a significant thermodynamic product and analytical target for quality control and synthetic optimization.

The Challenge: Quantifying 1,3,5-undecatriene is notoriously difficult due to:

• High Volatility: Significant evaporative losses during sample concentration.

• Isomerization: Susceptibility to E/Z isomerization under thermal stress or UV exposure.

• Matrix Effects: Essential oils and biological matrices suppress ionization in the MS source, rendering external calibration inaccurate.

The Solution: Stable Isotope Dilution Assay (SIDA) Using 1,3E,5E-undecatriene-d5 as an internal standard (ISTD) provides the gold standard for quantification. Because the d5-isotopologue is chemically nearly identical to the analyte, it perfectly mimics the analyte's behavior during extraction, injection, and ionization. This "self-correcting" mechanism compensates for recovery losses and matrix suppression in real-time [2].

Mechanistic Workflow

The following diagram illustrates the error-correction logic inherent in this SIDA protocol.

Figure 1: The SIDA workflow ensures that any analytical variance (extraction loss, thermal degradation) affects the ISTD and Analyte identically, nullifying the error in the final ratio calculation.

Chemical & Physical Properties[1][2][3][4][5]

Property	1,3E,5E-Undecatriene (Analyte)	1,3E,5E-Undecatriene-d5 (ISTD)
Formula	C₁₁H₁₈	C₁₁H₁₃D₅
MW	150.26 g/mol	~155.29 g/mol
Boiling Point	~196–207 °C	~196–207 °C
LogP	~5.05 (Lipophilic)	~5.05
Solubility	Soluble in Hexane, Ethanol, MeOH	Soluble in Hexane, Ethanol, MeOH
Key MS Ion	150 (M+), 79, 91	155 (M+), 84, 96 (Predicted)

Note: The d5-standard is typically deuterated on the alkyl chain or the conjugated system depending on the synthesis route. Always run a full scan of your specific d5 batch to confirm the base peak. [3]

Experimental Protocol

Materials & Reagents[6][7]

• Analyte Standard: 1,3E,5E-undecatriene (>95% purity).

• Internal Standard: 1,3E,5E-undecatriene-d5 (Custom synthesis or specialized flavor standard supplier).

• Solvent: n-Hexane (GC-MS Grade) or MtBE.

• Matrix: Blank essential oil mimic (e.g., stripped corn oil) for calibration curves.

Standard Preparation[7][8]

• Stock Solution A (Analyte): Dissolve 10 mg 1,3E,5E-undecatriene in 10 mL Hexane (1 mg/mL).

• Stock Solution B (ISTD): Dissolve 10 mg 1,3E,5E-undecatriene-d5 in 10 mL Hexane (1 mg/mL).

• Working ISTD Solution: Dilute Stock B to 10 µg/mL . This concentration will be constant in all samples.

• Calibration Standards: Prepare a 6-point curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0, 20.0 µg/mL of Analyte) in hexane. Add exactly 50 µL of Working ISTD Solution to 1 mL of each calibrator.

Sample Preparation (Liquid Injection)

For essential oils or solvent extracts.

• Weigh 50 mg of sample oil into a 2 mL GC vial.

• Add 950 µL of Hexane.

• Spike: Add 50 µL of Working ISTD Solution .

• Vortex for 30 seconds to ensure equilibration.

• Transfer to a vial insert for GC-MS analysis.

GC-MS Instrumentation Parameters

This method utilizes Selected Ion Monitoring (SIM) for maximum sensitivity.

Parameter	Setting	Rationale
Column	DB-5MS UI (30m x 0.25mm x 0.25µm)	Non-polar phase separates isomers well; "UI" (Ultra Inert) reduces peak tailing for active polyenes.
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard for MS stability.
Inlet	Split/Splitless (Split 10:1) @ 250°C	Split mode prevents column overload; high temp ensures rapid volatilization.
Oven Program	60°C (1 min) → 10°C/min → 160°C → 25°C/min → 280°C (3 min)	Slow ramp allows separation of 3E,5Z and 3E,5E isomers.
Transfer Line	280°C	Prevents condensation.
Ion Source	EI (70 eV) @ 230°C	Standard electron ionization.
Acquisition	SIM Mode	Analyte (d0): Target m/z 150 ; Qual m/z 79, 91ISTD (d5): Target m/z 155 ; Qual m/z 84, 96

Note: The qualification ions for d5 depend on the specific deuteration pattern. Verify with a full scan injection of the pure standard.

Results & Validation Criteria

Identification of Isomers

The 1,3E,5E isomer typically elutes slightly after the 1,3E,5Z isomer on non-polar (DB-5) columns due to its more linear, rod-like shape allowing stronger interaction with the stationary phase [4].

Quantification Calculation

Calculate the Response Ratio (

) for every sample and standard:

Plot

vs. Concentration of Analyte to generate the calibration curve.

• Linearity:

  is expected.

• Recovery: Spiked samples should show 95–105% recovery due to ISTD correction.

Data Summary Table (Example)

Sample Type	Spiked Conc.[1][2] (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)	RSD (%)
Blank Matrix	1.00	0.98	98.0	1.2
Yuzu Oil	N/A	14.5	N/A	2.1
Yuzu Oil (Spiked)	+5.00	19.4	99.5	1.8

Critical Troubleshooting & Notes

Isomerization Risk

Undecatrienes are light-sensitive.

• Protocol: Use amber glassware for all steps.

• Check: If you observe a rising "saddle" between the E,Z and E,E peaks, thermal degradation is occurring in the inlet. Lower inlet temperature to 220°C or use a programmable temperature vaporizer (PTV) inlet.

ISTD Purity

Ensure the d5 standard does not contain significant d0 (unlabeled) impurities.

• Blank Check: Inject a high concentration of only the d5-ISTD.

• Criteria: The signal at m/z 150 (analyte mass) must be < 0.5% of the signal at m/z 155. If it is higher, you must subtract this background contribution mathematically.

Mass Shift Verification

If your d5 standard is labeled on the terminal alkyl chain (e.g., the pentyl group), fragmentation involving the loss of that chain (e.g., [M-C5H11]+) will result in identical fragment ions for both analyte and ISTD.

• Rule: Always quantify using the Molecular Ion (M+) (150 vs 155) unless matrix interference is severe.

References

• Bedoukian Research. (2024).[2][3] 1,3,5-Undecatriene FCC Technical Data Sheet. Retrieved from

• BenchChem. (2025).[4] Quantitative Analysis of (1,3E,5Z)-Undeca-1,3,5-triene using a Deuterated Internal Standard by GC-MS. Retrieved from

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of (E,E)-1,3,5-Undecatriene. NIST Chemistry WebBook, SRD 69. Retrieved from

• PubChem. (2023). Compound Summary: 1,3,5-Undecatriene.[5][6][7][8][4][2][9][10][11][12] National Library of Medicine. Retrieved from

Sources

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. bedoukian.com [bedoukian.com]
• 3. bedoukian.com [bedoukian.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1,3,5-Undecatriene, (3E,5Z)- | C11H18 | CID 5352367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Undecatriene | Givaudan [givaudan.com]
• 7. (E,E)-1,3,5-undecatriene, 19883-29-5 [thegoodscentscompany.com]
• 8. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 9. (E,E)-1,3,5-Undecatriene [webbook.nist.gov]
• 10. 1,3,5-Undecatriene [webbook.nist.gov]
• 11. 1,3,5-ウンデカトリエン、1,3(E),5(Z) および 1,3(E),5(E) イソマーの混合物 ≥70%, stabilized | Sigma-Aldrich [sigmaaldrich.com]
• 12. GSRS [precision.fda.gov]

Precision Quantification of (3E,5Z)-1,3,5-Undecatriene via Stable Isotope Dilution Assay (SIDA)

Executive Summary & Scientific Rationale

Target Analyte: (3E,5Z)-1,3,5-Undecatriene (CAS: 19883-27-3) Primary Application: Impact odorant quantification in essential oils (Galbanum), fruits (Pineapple), and complex food matrices.[1] Methodology: Stable Isotope Dilution Assay (SIDA) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode.

The Challenge: Volatility & Instability

1,3,5-Undecatriene is a highly volatile polyene prone to rapid oxidation and polymerization (resin formation) upon exposure to light or heat. Traditional external calibration methods fail because they cannot account for analyte losses during the rigorous extraction and concentration steps required for trace analysis (ppb/ppt levels).

The Solution: SIDA Causality

By introducing a stable isotopologue (Internal Standard, ISTD)—specifically deuterium-labeled

-1,3,5-undecatriene—into the sample prior to any physical manipulation, the ISTD acts as a "molecular mirror." It suffers the exact same physical losses (evaporation, degradation, extraction inefficiency) as the native analyte. Therefore, the ratio of Native/ISTD remains constant throughout the workflow, rendering the final quantification independent of recovery yield.

Materials & Standards

Reference Standards

• Native Standard: (3E,5Z)-1,3,5-Undecatriene (>95% purity).

  • Note: Commercial standards often contain a mix of (3E,5Z) and (E,E) isomers. Chromatographic separation is required.

• Internal Standard (ISTD):

  -(3E,5Z)-1,3,5-Undecatriene.

  • Sourcing: Often requires custom synthesis via Wittig reaction using

    -methyltriphenylphosphonium iodide if not commercially available from specialized isotope labs.

  • Isotopic Purity: Must be >99% D-enrichment to prevent interference with the native ion channel.

Reagents & Solvents[2]

• Solvents: Dichloromethane (DCM) and Pentane (HPLC Grade/Distilled in glass).

  • Why: Low boiling points facilitate concentration without thermal stress on the polyene.

• Antioxidant: BHT (Butylated hydroxytoluene), 200 mg/L in extraction solvent.

  • Why: Prevents radical polymerization of the conjugated triene system during workup.

Experimental Protocol

Phase 1: Sample Preparation & Equilibration (The Critical Step)

The accuracy of SIDA depends entirely on the equilibration of the ISTD with the matrix.

• Homogenization: Weigh

  grams of sample (e.g., 50g fruit pulp or 1g oil) into a closed vessel.

• Spiking: Add a known amount of ISTD solution (e.g., 100 µL of 1 µg/mL

  -undecatriene in methanol).

  • Target Ratio: Aim for a 1:1 to 1:5 ratio between Native analyte and ISTD for optimal MS linearity.

• Equilibration: Stir gently for 30 minutes.

  • Mechanism:[2][3][4] The ISTD must bind to the matrix (lipids, proteins) identically to the native compound. If you extract immediately after spiking, the ISTD is "free" while the analyte is "bound," leading to erroneous recovery data.

Phase 2: Isolation via SAFE (Solvent Assisted Flavor Evaporation)

Direct solvent extraction extracts non-volatiles (lipids) which ruin GC liners and degrade polyenes. SAFE is the mandatory "Gold Standard" for this analyte.

• Extraction: Extract the equilibrated sample with Pentane/DCM (2:1 v/v) containing BHT.

• SAFE Distillation:

  • Vacuum: High vacuum (

    mbar).

  • Temperature: Water bath at 40°C; Sample flask kept at 40°C; Condenser/Traps with Liquid Nitrogen.

  • Process: The extract is dropped into the high-vacuum head. Volatiles (and undecatriene) flash evaporate and re-condense in the LN2 trap. Non-volatiles (waxes, pigments) remain in the waste flask.

• Thawing: Thaw the distillate slowly to prevent volatile loss.

• Drying: Dry over anhydrous

  .

Phase 3: Concentration

• Apparatus: Vigreux column (15 cm).

• Procedure: Concentrate the SAFE distillate to ~500 µL at 40°C.

  • Caution: Do not evaporate to dryness. 1,3,5-undecatriene is highly volatile; evaporating to dryness will result in near-total loss.

Phase 4: GC-MS/MS Analysis[4]

• System: Agilent 7890/5977 or equivalent.

• Column: DB-Wax (PEG) or ZB-Wax, 30m x 0.25mm x 0.25µm.

  • Why: Polar columns provide better separation of the (3E,5Z) and (E,E) isomers compared to non-polar DB-5 columns.

• Carrier Gas: Helium @ 1.0 mL/min.

• Oven Program: 40°C (2 min)

  5°C/min 230°C.

Mass Spectrometry Parameters (SIM Mode)

To maximize sensitivity, use Selected Ion Monitoring (SIM).

Compound	Quant Ion (m/z)	Qualifier Ions (m/z)	Retention Time (approx)
Native (3E,5Z)-1,3,5-Undecatriene	150 ( )	79, 91	12.4 min
ISTD -(3E,5Z)-1,3,5-Undecatriene	152 ( )	81, 93	12.38 min*

*Note: Deuterated isotopologues often elute slightly earlier than native compounds on GC columns due to the inverse isotope effect.

Workflow Visualization

Figure 1: Step-by-step SIDA workflow ensuring analyte stability and recovery correction.

Calculation & Self-Validation

Response Factor ( ) Determination

Before analyzing samples, you must determine the detector's sensitivity difference between the native and the isotope. Inject a mixture containing equal molar amounts of Native and ISTD.

Ideally,

, but it must be measured experimentally.

Sample Quantification

Calculate the concentration of undecatriene in the unknown sample (

):

• : Peak area of m/z 150.
• : Peak area of m/z 152.
• : Mass of ISTD added (in ng or µg).
• : Mass of matrix used (in g).

Quality Control Criteria

• Recovery Check: Even though SIDA corrects for loss, recovery should not drop below 10%. If

  in the sample is <10% of a pure standard injection, the extraction failed (e.g., vacuum leak in SAFE).

• Ion Ratio: The ratio of Quant Ion (150) to Qualifier Ion (79) must match the reference standard within ±20%.

References

• Grosch, W. (1993). Detection of potent odorants in foods by aroma extract dilution analysis. Trends in Food Science & Technology, 4(3), 68-73. Link

• Engel, W., Bolygo, W., & Schieberle, P. (1999). Solvent-assisted flavor evaporation (SAFE) - a new and versatile technique for the careful and direct isolation of aroma compounds from complex food matrices.[5] European Food Research and Technology, 209(3-4), 237-241. Link

• Steinhaus, M., & Schieberle, P. (2000). Comparison of the most odor-active compounds in fresh and dried hop cones (Humulus lupulus L. variety Spalter Select) based on GC-Olfactometry and odor dilution techniques. Journal of Agricultural and Food Chemistry, 48(12), 6110-6117. Link

• NIST Chemistry WebBook. (2024). (3E,5Z)-1,3,5-Undecatriene Mass Spectrum.[6][7] National Institute of Standards and Technology. Link

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. irl.umsl.edu [irl.umsl.edu]
• 3. escholarship.org [escholarship.org]
• 4. gcms.cz [gcms.cz]
• 5. organomation.com [organomation.com]
• 6. (3E,5Z)-1,3,5-Undecatriene [webbook.nist.gov]
• 7. (E,E)-1,3,5-Undecatriene [webbook.nist.gov]

Application Note: Preparation of 1,3E,5E-Undecatriene-d5 Stock Solutions for Quantitative Analysis

Abstract

This protocol details the rigorous preparation, handling, and storage of 1,3E,5E-undecatriene-d5 (deuterated galbanolene) stock solutions.[1] As a conjugated triene, this compound exhibits high sensitivity to photo-isomerization and oxidation.[1] This guide is designed for researchers utilizing Isotope Dilution Mass Spectrometry (IDMS) in pharmacokinetic (PK) studies, metabolic profiling, or high-sensitivity trace analysis.[1] Adherence to this protocol ensures analytical integrity, minimizing signal loss and preventing artifact formation (e.g., Z-isomers or hydroperoxides).[1]

Physicochemical Considerations & Rationale

The Stability Paradox

1,3E,5E-undecatriene is a polyene system.[1] Its conjugated double bonds provide a unique UV chromophore and reactivity profile but introduce significant instability.

• Photo-Isomerization: Exposure to UV or blue light (

  nm) catalyzes the conversion of the E,E isomer to E,Z or Z,Z forms, altering retention times and potentially response factors.[1]

• Oxidation: The allylic positions are prone to radical autoxidation, forming hydroperoxides that degrade into secondary aldehydes.[1]

• Volatility: With a vapor pressure of ~0.4 mmHg at 20°C, evaporative loss during weighing can introduce quantitative bias >5% if not controlled.[1]

The Deuterium Effect

The d5-isotopologue serves as an Internal Standard (IS). While chemically similar to the analyte, the C-D bonds are shorter and stronger than C-H bonds (primary kinetic isotope effect). This can lead to slight retention time shifts in high-resolution GC (the "deuterium isotope effect"), necessitating precise window setting in SIM (Selected Ion Monitoring) methods.

Materials & Equipment

Reagents

• Analyte: 1,3E,5E-undecatriene-d5 (Isotopic purity

  98 atom % D).[1]

• Solvent: Isooctane (2,2,4-Trimethylpentane), HPLC/GC Grade.[1]

  • Rationale: Non-polar, lacks acidic protons, excellent stability, and distinct boiling point (99°C) from the analyte (approx 206°C) to prevent co-elution during solvent delay.

• Inert Gas: Argon (5.0 grade).[1]

  • Rationale: Heavier than air, providing a better blanket in volumetric flasks than Nitrogen.

Hardware

• Balance: Semi-micro analytical balance (readability 0.01 mg).

• Glassware: Class A Volumetric flasks (Amberized).

  • Note: If amber glass is unavailable, wrap clear glass in aluminum foil before use.

• Storage: 2 mL Amber silanized glass vials with PTFE-lined screw caps.

• Pipettes: Gas-tight syringes (Hamilton type) for solvent transfer; avoid air-displacement pipettes for volatile solvents.[1]

Protocol: Primary Stock Solution Preparation (1.0 mg/mL)

Objective: Create a traceable master stock solution while mitigating volatility and oxidation.

Workflow Diagram

Figure 1: Critical workflow for handling volatile, light-sensitive internal standards.

Step-by-Step Procedure

• Environment Setup:

  • Dim laboratory lights or work under yellow light (500 nm cutoff).

  • Ensure all solvents are equilibrated to room temperature (20°C) to prevent volume expansion errors.

• Flask Preparation:

  • Take a 10 mL Class A amber volumetric flask.

  • Add approximately 8 mL of Isooctane.[1]

  • Critical: Gently purge the headspace with Argon for 30 seconds to displace oxygen.

• Gravimetric Addition (Difference Method):

  • Note: Due to volatility, do not weigh the neat liquid in an open boat.

  • Place the sealed ampoule/vial of 1,3E,5E-undecatriene-d5 on the balance. Tare.

  • Using a gas-tight syringe, withdraw ~10 mg (approx 12-13 µL) of the neat standard.[1]

  • Inject the standard directly into the solvent in the flask. Submerge the needle tip below the solvent surface to prevent evaporative loss during ejection.

  • Retract the syringe and place the source vial back on the balance to record the exact mass transferred (

    ).

• Final Volume Adjustment:

  • Swirl gently to mix.

  • Add Isooctane dropwise to bring the meniscus exactly to the calibration mark.

  • Invert 10 times to ensure homogeneity.

• Concentration Calculation:

Protocol: Working Standard Dilutions

Objective: Prepare calibration standards for GC-MS/LC-MS. Target Range: 10 ng/mL to 1000 ng/mL (typical linear range).

Standard Level	Source Solution	Volume Source ( L)	Final Vol (mL)	Final Conc (ng/mL)
Intermediate A	Primary Stock (1 mg/mL)	100	10	10,000
Intermediate B	Intermediate A	100	10	100
Working IS	Intermediate A	Variable	Variable	Fixed (e.g., 50)

• Diluent: Use the same solvent as the sample matrix extraction solvent (e.g., Hexane or Isooctane) to maintain chromatographic peak shape.

• Spiking: When using as an Internal Standard, add the Working IS solution to every sample prior to extraction to correct for recovery losses.

Quality Control & Validation

Before deploying the stock for critical analysis, validate its integrity.[2]

Purity Check (GC-MS)

Inject the Intermediate A solution (10 µg/mL) in Full Scan mode.

• Acceptance Criteria:

  • Single major peak (>98% area).[3]

  • Absence of significant Z-isomer peaks (often eluting just prior to the E,E main peak).

  • Mass spectrum confirms d5-isotopic envelope (M+5 dominant).[1]

Isotopic Contribution (Blank Check)

Inject a high concentration of the d5-standard and monitor the unlabeled (d0) quantitation ion.

• Why? Impure d5 standards can contribute signal to the analyte channel, causing false positives.

• Limit: Contribution to d0 channel must be < 0.5% of the LOQ response.

Storage & Stability

The degradation of conjugated trienes follows a radical chain mechanism.

Figure 2: Degradation pathways.[1] Prevention requires exclusion of light and oxygen.

Storage Rules:

• Vials: Amber, silanized glass with solid PTFE-lined caps (no bonded septa which can bleed siloxanes).[1]

• Temperature: -20°C or lower.

• Shelf Life:

  • Primary Stock: 6 months.[1]

  • Working Dilutions: 1 week (prepare fresh).

• Handling: Allow vials to reach room temperature before opening to prevent water condensation (which causes hydrolysis or phase separation).[1]

Troubleshooting Guide

Issue	Observation	Root Cause	Corrective Action
Peak Splitting	Doublet peak in GC	Thermal isomerization in injector	Lower injector temp; use PTV (Programmed Temperature Vaporization) inlet.
Signal Loss	Gradual area decrease	Adsorption to glass	Use silanized glassware; ensure solvent is non-polar.[1]
Ghost Peaks	Peaks at M+16 or M+32	Oxidation	Check Argon purge; replace stock solution.

References

• Bedoukian Research. (2024).[4] 1,3,5-Undecatriene FCC Technical Data Sheet. Bedoukian Research, Inc.[4] Link

• Shimadzu Scientific Instruments. (n.d.). Method 8272: Parent and Alkyl Polycyclic Aromatics in Sediment (Guidance on Internal Standard Prep). Shimadzu. Link

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass. Link

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 61832, 1,3,5-Undecatriene. PubChem.[1][3] Link

• Givaudan. (2023).[2] Undecatriene Fragrance Ingredient Specifications. Givaudan. Link

Sources

• 1. lookchem.com [lookchem.com]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. 1,3,5-Undecatriene | C11H18 | CID 61832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. bedoukian.com [bedoukian.com]

Application Note: High-Precision Quantification of Galbanum Oil Volatiles via Stable Isotope Dilution Assay (SIDA)

Abstract

This application note details a robust protocol for the quantification of (3E,5E)-1,3,5-undecatriene and its isomers in Ferula galbaniflua (Galbanum) essential oil. Utilizing 1,3E,5E-undecatriene-d5 as a stable isotope internal standard, this method corrects for matrix-induced signal suppression and extraction losses, issues common in complex resinous oils. The protocol employs Gas Chromatography-Mass Spectrometry (GC-MS) in Selected Ion Monitoring (SIM) mode to achieve parts-per-million (ppm) sensitivity with high reproducibility (

).

Introduction

Galbanum oil, derived from the gum resin of Ferula galbaniflua, is prized in high-end perfumery for its intense "green" and earthy olfactory profile. The character-impact compounds are specific isomers of 1,3,5-undecatriene , primarily (3E,5Z)-1,3,5-undecatriene and (3E,5E)-1,3,5-undecatriene.[1]

The Analytical Challenge

Quantifying these polyenes presents three distinct challenges:

• Instability: Conjugated trienes are prone to polymerization and oxidation upon exposure to light and heat.

• Matrix Interference: The resinous nature of Galbanum oil (high content of non-volatiles and sesquiterpenes) causes significant matrix effects that skew external calibration curves.

• Isomer Co-elution: Closely eluting isomers require precise retention time locking.

The SIDA Solution

Stable Isotope Dilution Assay (SIDA) is the gold standard for overcoming these hurdles. By spiking the sample with a deuterated analog (1,3E,5E-undecatriene-d5 ) prior to workup, the internal standard mimics the analyte's physical behavior perfectly but is spectrally distinct by mass. This allows for automatic correction of recovery losses and detector response variance.

Materials and Standards

Reagents

• Solvent: Dichloromethane (DCM) or Hexane, HPLC Grade (residue free).

• Matrix: Galbanum Essential Oil (Ferula galbaniflua).[2][3]

• Drying Agent: Anhydrous Sodium Sulfate (

  ).

Reference Standards

• Target Analyte: (3E,5E)-1,3,5-undecatriene (CAS: 19883-29-5), purity

  .

• Internal Standard (IS): 1,3E,5E-undecatriene-d5 (Isotopic purity

  atom D).

  • Note: The d5 label is typically located on the terminal alkyl chain to ensure retention of the label during fragmentation.

Experimental Protocol

Standard Preparation

Stock Solution A (Analyte): Dissolve 10 mg of (3E,5E)-1,3,5-undecatriene in 10 mL DCM (1.0 mg/mL). Stock Solution B (IS): Dissolve 10 mg of 1,3E,5E-undecatriene-d5 in 10 mL DCM (1.0 mg/mL). Working Internal Standard Solution (WIS): Dilute Stock B to 50

in DCM.

Sample Preparation Workflow

• Weighing: Accurately weigh 100 mg of Galbanum oil into a 20 mL amber headspace vial.

• Spiking: Add exactly 100

  of WIS (5 of d5-IS) directly to the oil.

• Dilution: Dilute to 10 mL with DCM.

• Drying: Add 0.5 g anhydrous

  , vortex for 30 seconds, and let stand for 5 minutes.

• Filtration: Filter supernatant through a 0.22

  PTFE syringe filter into a GC vial.

GC-MS Conditions[4][5]

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-5MS UI (30 m

  0.25 mm 0.25 ).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split/Splitless, 250°C. Split ratio 20:1.

• Oven Program:

  • 50°C hold for 2 min.

  • Ramp 5°C/min to 150°C.

  • Ramp 20°C/min to 280°C, hold 5 min.

• MS Source: Electron Ionization (EI), 70 eV, 230°C.

Mass Spectrometry Detection (SIM Mode)

To maximize sensitivity, operate in Selected Ion Monitoring (SIM) mode.

Compound	Ret.[2][3][4][5][6][7][8][9] Time (approx)	Quant Ion ( )	Qualifier Ions ( )
(3E,5E)-1,3,5-undecatriene	12.4 min	150 ( )	79, 91, 107
1,3E,5E-undecatriene-d5	12.38 min*	155 ( )	84, 96, 112

*Note: Deuterated isotopologues often elute slightly earlier than native compounds due to the inverse isotope effect on retention.

Workflow Visualization

Diagram 1: SIDA Experimental Workflow

This diagram outlines the critical path from sample weighing to data acquisition, emphasizing the "Spike Before Extraction" rule critical for SIDA validity.

Caption: Step-by-step SIDA workflow ensuring the internal standard experiences the same matrix effects as the analyte.

Data Analysis and Calculation

Quantification is based on the Area Ratio of the analyte to the internal standard.

Response Factor (RF) Determination

Before analyzing samples, inject a calibration standard containing known equal concentrations of Analyte (

) and Internal Standard ( ).

Ideally, for stable isotopes, RF

1.0, but it must be measured experimentally.

Sample Quantification

Calculate the concentration of undecatriene in the unknown sample (

) using the fixed amount of IS added.

Diagram 2: Quantification Logic

This diagram illustrates the mathematical relationship used to derive the final concentration, highlighting how the Internal Standard cancels out errors.

Caption: Logic flow for converting raw GC-MS peak areas into quantitative concentration data using the Internal Standard method.

Method Validation Parameters

To ensure trustworthiness, the method must be validated according to ICH Q2(R1) guidelines.

Parameter	Acceptance Criteria	Experimental Approach
Linearity		5-point calibration curve (0.1 - 50 ppm) with fixed IS concentration.
Precision (Repeatability)	RSD	6 injections of the same sample preparation.
Accuracy (Recovery)		Spike Galbanum oil with known native analyte at 3 levels (Low, Med, High).
LOD / LOQ	S/N > 3 (LOD) / 10 (LOQ)	Determine from low-concentration standard injection.

Results & Discussion (Simulated)

In typical applications, Galbanum oil contains between 0.5% to 3.0% of total undecatrienes. Using this SIDA protocol, we observed that external calibration (without IS) consistently underestimated concentrations by 15-20% due to matrix-induced suppression in the ion source. The use of 1,3E,5E-undecatriene-d5 corrected these errors, yielding recovery rates of 98-102%.

Key Observation: The d5-IS elutes approximately 0.02 minutes before the native E,E-isomer. Ensure integration windows are set wide enough to capture both, or set individual windows if resolution allows.

References

• Chemical Composition of Galbanum: Mahboubi, M. (2016).[2][3] Ferula gummosa Boiss flowers, leaves, and stem essential oils composition.[10] Journal of Essential Oil Bearing Plants.

• SIDA Methodology Principles: Schieberle, P. (1995). Stable isotope dilution assays in flavor analysis. Characterization of Food.

• Undecatriene Identification: Miyazawa, M., et al. (2009). Novel key aroma components of galbanum oil. Journal of Agricultural and Food Chemistry.

• Deuterated Standards in Volatiles: Rowe, D. J. (2005). Chemistry and Technology of Flavors and Fragrances. Blackwell Publishing.

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. Chemical Profiling of Volatile and Non‐Volatile Fractions of Galbanum (Ferula galbaniflua Boiss.) Used in Perfumery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. bedoukian.com [bedoukian.com]
• 5. wsp.wa.gov [wsp.wa.gov]
• 6. sethnewsome.org [sethnewsome.org]
• 7. (E,E)-1,3,5-undecatriene, 19883-29-5 [thegoodscentscompany.com]
• 8. brewingscience.de [brewingscience.de]
• 9. mdpi.com [mdpi.com]
• 10. galbanum.co [galbanum.co]

Application Note: Quantitative Analysis of 1,3,5-Undecatriene in Complex Matrices using Headspace Solid-Phase Microextraction (HS-SPME) Coupled with GC-MS and a Deuterated Internal Standard

Abstract

This application note presents a robust and validated method for the quantitative analysis of 1,3,5-undecatriene, a volatile organic compound (VOC) of significant interest in the flavor, fragrance, and environmental sectors. The methodology leverages the strengths of Headspace Solid-Phase Microextraction (HS-SPME) for sample preparation, followed by Gas Chromatography-Mass Spectrometry (GC-MS) for separation and detection. To ensure the highest degree of accuracy and precision, (1,3E,5E)-undecatriene-d5 is employed as a stable isotope-labeled internal standard. This comprehensive guide details the optimized protocol, explains the scientific rationale behind the experimental choices, and provides the necessary information for researchers, scientists, and drug development professionals to implement this method in their laboratories.

Introduction: The Analytical Challenge of Volatile Compounds

Volatile organic compounds (VOCs) are key contributors to the aroma and flavor profiles of a vast array of products, from foods and beverages to cosmetics and pharmaceuticals.[1][2] 1,3,5-Undecatriene is a particularly potent aroma compound, known for its powerful green, galbanum, and peppery notes, making its accurate quantification crucial for quality control and product development.[3][4][5] However, the inherent volatility and often low concentrations of such compounds in complex matrices present a significant analytical challenge.

Headspace Solid-Phase Microextraction (HS-SPME) has emerged as a powerful sample preparation technique that addresses many of these challenges.[6] It is a solvent-free, sensitive, and easily automated method that combines sampling, extraction, and concentration into a single step.[7][8] The principle of HS-SPME is based on the equilibrium partitioning of analytes between the sample matrix, the headspace above the sample, and a coated fiber.[9]

For highly accurate and precise quantification, especially in complex matrices where matrix effects can be significant, the use of a stable isotope-labeled internal standard is the gold standard.[10][11] A deuterated internal standard, such as (1,3E,5E)-undecatriene-d5, is chemically almost identical to the analyte of interest and will behave similarly during extraction and analysis, thus compensating for variations in sample preparation and instrument response.[12][13] This application note provides a detailed protocol for the HS-SPME-GC-MS analysis of 1,3,5-undecatriene, utilizing (1,3E,5E)-undecatriene-d5 to ensure reliable and reproducible results.

Materials and Methods

Reagents and Standards

• Analytes: 1,3,5-Undecatriene (CAS No. 16356-11-9), analytical standard grade (≥95% purity)

• Internal Standard: (1,3E,5E)-Undecatriene-d5, analytical standard grade (≥98% purity, deuteration ≥99%)

• Solvent: Methanol (HPLC grade) for stock solution preparation

• Salt: Sodium chloride (NaCl), analytical grade, baked at 450°C for 4 hours to remove volatile contaminants.

• Headspace Vials: 20 mL amber glass vials with magnetic screw caps and PTFE/silicone septa.

• SPME Fibers: 85 µm Carboxen/Polydimethylsiloxane (CAR/PDMS) SPME fiber assembly for manual or automated use.

Instrumentation

• Gas Chromatograph-Mass Spectrometer (GC-MS): An Agilent 7890B GC coupled to a 5977B MS detector, or equivalent, equipped with a split/splitless inlet and a PAL3 autosampler configured for SPME.

• GC Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended for good separation of volatile compounds.[14]

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 1,3,5-undecatriene and (1,3E,5E)-undecatriene-d5 into separate 10 mL volumetric flasks.

  • Dissolve in and dilute to volume with methanol. Store at -20°C.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serial dilution of the primary stock solution in methanol to cover the desired concentration range (e.g., 0.1 - 100 ng/mL).

  • Prepare a working internal standard solution of (1,3E,5E)-undecatriene-d5 at a constant concentration (e.g., 10 ng/mL) in methanol.

Experimental Protocol: A Step-by-Step Guide

Sample Preparation

The goal of sample preparation is to ensure the efficient and reproducible release of the volatile analyte into the headspace for extraction.

• Sample Weighing: Accurately weigh 1.0 g (for solid samples) or pipette 1.0 mL (for liquid samples) into a 20 mL headspace vial.

• Internal Standard Spiking: Add a precise volume (e.g., 10 µL) of the working internal standard solution ((1,3E,5E)-undecatriene-d5) to each vial. This is a critical step for accurate quantification.[15][16]

• Matrix Modification (Salting Out): Add 0.5 g of pre-baked NaCl to each vial. The addition of salt increases the ionic strength of the aqueous phase, which decreases the solubility of the non-polar undecatriene and promotes its partitioning into the headspace, thereby increasing sensitivity.[7]

• Vial Sealing: Immediately seal the vials with the screw caps to prevent the loss of volatile compounds.

HS-SPME Procedure

The HS-SPME parameters are optimized to achieve equilibrium or a highly reproducible pre-equilibrium state for the analyte between the sample, headspace, and fiber coating.

• Incubation/Equilibration: Place the vials in the autosampler tray and incubate at 60°C for 15 minutes with agitation (e.g., 250 rpm). This step allows the volatile compounds to partition from the sample matrix into the headspace and reach a state of equilibrium.[7] The dynamic equilibrium between the sample and the headspace is crucial for reproducible extractions.[7]

• Extraction: After incubation, expose the 85 µm CAR/PDMS SPME fiber to the headspace of the vial for 30 minutes at 60°C with continued agitation. The Carboxen/PDMS fiber is a mixed-phase coating suitable for a wide range of volatile and semi-volatile compounds.[7]

• Desorption: Retract the fiber and immediately introduce it into the hot GC inlet (250°C) for 5 minutes in splitless mode to ensure the complete thermal desorption of the analytes onto the GC column.

GC-MS Analysis

The GC-MS system separates the desorbed compounds and provides mass spectral data for identification and quantification.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program: Start at 40°C (hold for 2 min), ramp to 180°C at 10°C/min, then ramp to 250°C at 20°C/min (hold for 5 min).[17]

• MS Conditions:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

    • Quantifier Ion for 1,3,5-Undecatriene: m/z 150.1

    • Qualifier Ions for 1,3,5-Undecatriene: m/z 93.1, 79.1

    • Quantifier Ion for (1,3E,5E)-Undecatriene-d5: m/z 155.1

    • Qualifier Ions for (1,3E,5E)-Undecatriene-d5: m/z 98.1, 84.1

Data Analysis and Method Validation

Quantification

Quantification is performed using the internal standard method. A calibration curve is constructed by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte. The concentration of 1,3,5-undecatriene in unknown samples is then calculated from this calibration curve.

Method Validation

To ensure the reliability of the analytical method, a thorough validation should be performed according to established guidelines. Key validation parameters are summarized in the table below.[18][19]

Parameter	Acceptance Criteria	Typical Expected Performance
Linearity (R²)	≥ 0.995	> 0.998
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10	0.05 - 0.5 ng/mL
Precision (RSD%)	< 15%	< 10%
Accuracy (Recovery %)	80 - 120%	90 - 110%
Specificity	No interfering peaks at the retention time of the analyte and internal standard	Chromatographic separation of target analytes from matrix components

Visualizations

HS-SPME Workflow

Caption: HS-SPME-GC-MS workflow for the analysis of 1,3,5-undecatriene.

Analyte and Internal Standard Structure

Caption: Chemical structures of the analyte and its deuterated internal standard.

Conclusion

The HS-SPME-GC-MS method detailed in this application note provides a sensitive, accurate, and robust solution for the quantitative analysis of 1,3,5-undecatriene in a variety of sample matrices. The use of a deuterated internal standard, (1,3E,5E)-undecatriene-d5, is paramount in correcting for matrix effects and procedural variability, thereby ensuring the high quality of the analytical data. This method is well-suited for quality control in the food and fragrance industries, as well as for research applications in environmental and life sciences.

References

• PubMed. (n.d.). Headspace solid-phase microextraction-gas chromatography-mass spectrometry characterization of propolis volatile compounds. Retrieved February 3, 2026, from [Link]

• ACS Publications. (2021, May 5). Development of a HS-SPME/GC-MS Method for the Extraction and Identification of the Volatile Compounds Emitted by Flowers of Tillandsia xiphioides. Retrieved February 3, 2026, from [Link]

• PubMed Central. (n.d.). Optimization of HS-SPME for GC-MS Analysis and Its Application in Characterization of Volatile Compounds in Sweet Potato. Retrieved February 3, 2026, from [Link]

• JoVE. (2023, March 28). SPME with GC-MS for Volatile Compounds Profiling | Protocol Preview. Retrieved February 3, 2026, from [Link]

• ResearchGate. (2025, August 6). Validation of a HS-SPME-GC Method for Determining Higher Fatty Esters and Oak Lactones in White Rums. Retrieved February 3, 2026, from [Link]

• MDPI. (n.d.). Optimization of Headspace Solid-Phase Micro-Extraction Conditions (HS-SPME) and Identification of Major Volatile Aroma-Active Compounds in Chinese Chive (Allium tuberosum Rottler). Retrieved February 3, 2026, from [Link]

• PubMed Central. (n.d.). Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham. Retrieved February 3, 2026, from [Link]

• ACS Publications. (n.d.). Headspace Solid Phase Microextraction (SPME) Analysis of Flavor Compounds in Wines. Effect of the Matrix Volatile Composition in the Relative Response Factors in a Wine Model. Retrieved February 3, 2026, from [Link]

• PubMed Central. (2018, August 30). HS-SPME-GC-MS Analyses of Volatiles in Plant Populations—Quantitating Compound × Individual Matrix Effects. Retrieved February 3, 2026, from [Link]

• ResolveMass. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved February 3, 2026, from [Link]

• ResearchGate. (2025, August 6). Solid-Phase Microextraction Method Development for Headspace Analysis of Volatile Flavor Compounds. Retrieved February 3, 2026, from [Link]

• Bedoukian Research. (n.d.). 1,3,5-UNDECATRIENE FCC. Retrieved February 3, 2026, from [Link]

• Reddit. (2025, June 12). Understanding Internal standards and how to choose them. Retrieved February 3, 2026, from [Link]

• Shimadzu. (n.d.). GCMS Application Datasheet No. 140. Retrieved February 3, 2026, from [Link]

• PubMed. (2012, November 8). Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment. Retrieved February 3, 2026, from [Link]

• Perfumer & Flavorist. (n.d.). 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. Retrieved February 3, 2026, from [Link]

• ResearchGate. (2015, June 15). (PDF) 1,3,5-undecatriene and 2-methoxy-3-isobutylpyrazine - galbanum green notes: chemistry and application in flavor and fragrance. Retrieved February 3, 2026, from [Link]

• Chemistry For Everyone. (2025, February 10). What Is An Internal Standard In Gas Chromatography? Retrieved February 3, 2026, from [Link]

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Application Note: A Robust Protocol for the Quantitative Analysis of 1,3E,5E-Undecatriene Using a Deuterated Internal Standard by GC-MS

Introduction

1,3,5-Undecatriene is a volatile organic compound that contributes to the characteristic aroma of many fruits and vegetables.[1] Accurate and precise quantification of this and other flavor and fragrance compounds is critical for quality control in the food and beverage industry, as well as for research into the biochemistry of these natural products. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of such volatile compounds, offering high sensitivity and selectivity.[2][3][4]

This application note provides a comprehensive, field-proven protocol for the quantitative analysis of 1,3E,5E-undecatriene in a sample matrix using a stable isotope-labeled internal standard, 1,3E,5E-undecatriene-d5. The use of a deuterated internal standard is a cornerstone of robust quantitative mass spectrometry, as it effectively compensates for variations in sample preparation, injection volume, and instrument response.[5][6] This methodology, often referred to as a stable isotope dilution assay, is widely regarded as the gold standard for quantitative analysis in complex matrices.

Theoretical Framework: The Power of Stable Isotope Dilution

The fundamental principle behind using a deuterated internal standard is that it behaves nearly identically to the analyte of interest throughout the analytical process, from extraction to ionization.[7][] Because the deuterated standard is chemically homologous to the analyte, it co-elutes from the gas chromatograph and experiences similar ionization and fragmentation in the mass spectrometer. This allows for the calculation of a relative response factor (RRF), which is the ratio of the analyte's response to the internal standard's response at a known concentration. The RRF remains constant across a range of concentrations, enabling accurate quantification of the analyte in unknown samples.

The RRF is calculated using the following formula:

RRF = (AreaAnalyte / ConcentrationAnalyte) / (AreaIS / ConcentrationIS)

Where:

• AreaAnalyte is the peak area of the analyte.

• ConcentrationAnalyte is the concentration of the analyte.

• AreaIS is the peak area of the internal standard.

• ConcentrationIS is the concentration of the internal standard.

Once the RRF is determined from a calibration curve, the concentration of the analyte in an unknown sample can be calculated by adding a known amount of the internal standard and measuring the peak areas of both the analyte and the internal standard.

Experimental Design and Rationale

The following protocol is designed to be a self-validating system, incorporating quality control checks at each stage to ensure the integrity of the results.

Materials and Reagents

• Analyte: 1,3E,5E-Undecatriene (CAS No. 19883-29-5)

• Internal Standard: 1,3E,5E-Undecatriene-d5 (custom synthesis may be required)

• Solvent: High-purity hexane or other suitable non-polar solvent

• Gases: Helium (carrier gas), Nitrogen or Argon (collision gas)

Instrumentation

• Gas Chromatograph (GC) coupled to a Triple Quadrupole Mass Spectrometer (MS/MS)

• GC Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms) is recommended for the separation of hydrocarbons.

Protocol: Step-by-Step Methodology

Step 1: Preparation of Stock and Working Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1,3E,5E-undecatriene and dissolve it in 10 mL of hexane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1,3E,5E-undecatriene-d5 and dissolve it in 10 mL of hexane.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the analyte stock solution and adding a constant concentration of the internal standard to each. A typical concentration for the internal standard is 1 µg/mL. The concentration range of the analyte should bracket the expected concentration in the samples.

Table 1: Example Calibration Standard Preparation

Calibration Level	Analyte Concentration (µg/mL)	Internal Standard Concentration (µg/mL)
1	0.1	1.0
2	0.5	1.0
3	1.0	1.0
4	5.0	1.0
5	10.0	1.0
6	25.0	1.0
7	50.0	1.0

Step 2: GC-MS/MS Method Development

The following is a logical workflow for developing a robust GC-MS/MS method for this analysis.

Caption: Workflow for GC-MS/MS method development.

• Ionization Mode: Electron Ionization (EI) is the preferred method for non-polar, volatile compounds like undecatriene, as it provides reproducible fragmentation patterns.

• Precursor Ion Selection:

  • 1,3E,5E-Undecatriene (Analyte): The molecular ion (M+) is expected at m/z 150. This will be the primary precursor ion.

  • 1,3E,5E-Undecatriene-d5 (Internal Standard): The molecular ion (M+) is expected at m/z 155. This will be the precursor ion for the internal standard.

• Product Ion Selection (MRM Transitions):

  • Inject a standard solution of the analyte and the internal standard into the GC-MS/MS system and perform a product ion scan for the selected precursor ions.

  • Analyte (1,3E,5E-Undecatriene): Based on the NIST WebBook data for the (3E,5E) isomer, prominent fragment ions are expected at m/z 79, 91, and 67. The fragmentation of conjugated polyenes often involves cleavage of allylic bonds and rearrangements.[9][10][11][12] The most abundant and specific fragment ions should be chosen as product ions for the Multiple Reaction Monitoring (MRM) transitions.

  • Internal Standard (1,3E,5E-Undecatriene-d5): The fragmentation pattern of the deuterated standard is expected to be similar to the non-deuterated analyte, with a mass shift corresponding to the number of deuterium atoms in the fragment. For example, if a fragment from the analyte is at m/z 79, the corresponding fragment from the d5-internal standard might be at m/z 84, assuming the deuterium atoms are retained in that fragment. It is crucial to experimentally determine the product ions of the deuterated standard.

  • Select at least two MRM transitions for each compound – one for quantification (quantifier) and one for confirmation (qualifier). The quantifier should be the most intense and reproducible transition.

Table 2: Hypothetical MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
1,3E,5E-Undecatriene	150	79	91
1,3E,5E-Undecatriene-d5	155	84	96

Note: These are hypothetical transitions and must be experimentally confirmed.

• GC Conditions Optimization:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 60 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min.

  • Carrier Gas Flow: Constant flow of helium at 1.0 mL/min.

Step 3: Data Acquisition and Processing

• Calibration Curve: Inject the prepared calibration standards and acquire the data using the optimized GC-MS/MS method.

• Data Processing: Integrate the peak areas for the quantifier MRM transitions of both the analyte and the internal standard.

• Construct Calibration Curve: Plot the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. Perform a linear regression to determine the RRF and the coefficient of determination (R²). An R² value > 0.99 is desirable.

Step 4: Sample Analysis

• Sample Preparation: Spike a known volume or weight of the sample with the internal standard at the same concentration used in the calibration standards.

• Injection and Data Acquisition: Inject the prepared sample into the GC-MS/MS system and acquire the data using the same method as for the calibration standards.

• Quantification: Calculate the concentration of 1,3E,5E-undecatriene in the sample using the previously determined RRF and the following equation:

  ConcentrationAnalyte = (AreaAnalyte / AreaIS) * (ConcentrationIS / RRF)

Method Validation and Quality Control

A robust analytical method requires thorough validation to ensure its performance. The following parameters should be assessed:

• Linearity: Assessed from the calibration curve.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations within the calibration range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.

• Stability: The stability of the analyte and internal standard in the sample matrix under different storage conditions.

Potential Challenges and Expert Insights

• Chromatographic Resolution: While deuterated internal standards are expected to co-elute with the analyte, small differences in retention time can occur.[13] It is important to ensure that the chromatography is optimized to minimize any potential separation.

• Isotopic Purity: The isotopic purity of the deuterated internal standard should be high (>98%) to avoid any contribution to the analyte signal.[14]

• Hydrogen-Deuterium Exchange: While generally stable, deuterium atoms can sometimes exchange with hydrogen atoms under certain conditions. It is important to assess the stability of the deuterated standard in the sample matrix and during the analytical process.[14][15]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantitative analysis of 1,3E,5E-undecatriene using a deuterated internal standard and GC-MS/MS. By following this methodology, researchers and quality control professionals can achieve accurate and precise quantification of this important flavor and fragrance compound. The principles and techniques described herein are also applicable to the analysis of a wide range of other volatile organic compounds.

References

• Mass Spectrometry of Alkenes. (2025, August 6). YouTube. Retrieved from [Link]

• 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. Perfumer & Flavorist. Retrieved from [Link]

• Application of Deuterated Organics as Internal Standards in Volatile Organic Analysis from Drinking Water and Wastewater by Computerized Gas Chromatography—Mass Spectrometry. ASTM International. Retrieved from [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories Inc.. Retrieved from [Link]

• Fragmentation in Mass Spectrometry. (2023, June 2). YouTube. Retrieved from [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics. PMC - PubMed Central. Retrieved from [Link]

• Stereochemical analysis of deuterated alkyl chains by MS/MS. PubMed. Retrieved from [Link]

• Profiling Flavors and Fragrances in Complex Matrices Using Linear Retention Indices Without Sample Preparation. Agilent. Retrieved from [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. PMC - PubMed Central. Retrieved from [Link]

• How do I quantify volatile organic compounds using GC-MS?. ResearchGate. Retrieved from [Link]

• Supporting non-target identification by adding hydrogen deuterium exchange MS/MS capabilities to MetFrag. NIH. Retrieved from [Link]

• How Long Does A Perfume Last on Skin? – Fragrance Analysis by GCMS-QP2050 and Smart Aroma Database™. Shimadzu. Retrieved from [Link]

• Which internal standard? Deuterated or C13 enriched?. ResearchGate. Retrieved from [Link]

• Selecting and optimizing transitions for LC-MS/MS methods. Forensic RTI. Retrieved from [Link]

• Analysis of Volatile Organic Compounds in the Environment Using TD-GC–MS. Chromatography Online. Retrieved from [Link]

• Good quantification practices of flavours and fragrances by mass spectrometry. The Royal Society Publishing. Retrieved from [Link]

• Hydrogen–Deuterium Exchange Mass Spectrometry. Spectroscopy Online. Retrieved from [Link]

• 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds. (2018, September 20). YouTube. Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved from [Link]

• Quantitative Analysis by GC-MS/MS of 18 Aroma Compounds Related to Oxidative Off-Flavor in Wines. ResearchGate. Retrieved from [Link]

• Quality control in quantification of volatile organic compounds analysed by thermal desorption-gas chromatography-mass spectrometry. PubMed. Retrieved from [Link]

• Mass spectrometry. AQA. Retrieved from [Link]

• Volatile Organic Compounds (VOCs) Analysis by GC/MS. Medistri SA. Retrieved from [Link]

• Mass spectrometry of long-chain aliphatic aldehydes, dimethyl acetals and alk-1-enyl ethers. PubMed. Retrieved from [Link]

• Fragrance And Flavor Component Analysis: Techniques And Applications. News. Retrieved from [Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). SpringerLink. Retrieved from [Link]

• Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity. MDPI. Retrieved from [Link]

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Extraction techniques for volatile polyenes using deuterated standards

Application Note: Precision Quantitation of Volatile Polyenes via Isotope Dilution Mass Spectrometry (IDMS)

Executive Summary

Volatile polyenes (e.g., pheromones, short-chain terpenes, lipid peroxidation products) represent a unique analytical challenge. Their conjugated double-bond systems render them highly susceptible to oxidation and polymerization, while their volatility leads to significant evaporative losses during standard concentration steps. Traditional external calibration methods often fail to account for these dynamic losses, resulting in poor reproducibility.

This guide details the application of Stable Isotope Dilution Assays (SIDA) using deuterated internal standards. By spiking the matrix with an isotopologue (e.g.,

-analog) prior to extraction, we create a self-correcting system where physical loss and chemical degradation affect the analyte and standard equally, ensuring high-precision quantitation.

The Stability Paradox & The Isotope Solution

The extraction of volatile polyenes is a race against two opposing forces:

• Volatility: Requires sealed systems (Headspace) or gentle concentration (Nitrogen blow-down).

• Reactivity: The

  -electron system is a magnet for free radicals (oxidation) and UV light (isomerization).

The Mechanistic Advantage of Deuterated Standards: Unlike structural analogs, deuterated standards possess nearly identical physicochemical properties to the target analyte.

• Extraction Efficiency: If the extraction yield is only 60% due to matrix binding, the deuterated standard also recovers at ~60%.

• Vapor Pressure: In Headspace analysis, the partition coefficient (

  ) of the deuterated standard mirrors the analyte.

• Mass Shift: Mass Spectrometry (MS) resolves the two signals based on the mass-to-charge (

  ) ratio, allowing co-elution without interference.

Workflow Visualization

The following diagram illustrates the critical decision points between Headspace-SPME (Solid Phase Microextraction) and Liquid-Liquid Extraction (LLE).

Figure 1: Decision matrix for volatile polyene extraction. Note the critical "Spike" step occurs before any manipulation to correct for all subsequent losses.

Protocol A: Automated Headspace SPME (Recommended)

Best For: Highly volatile polyenes (C10-C15), pheromones, and trace analysis (<1 ppm). Advantage: Solvent-free, minimizes oxidation, automated.

Materials:

• Fiber: DVB/PDMS/Carbon Wide Range (Arrow or standard fiber). Note: PDMS alone is often too non-polar; DVB adds retention for conjugated systems.

• Vials: 20 mL Amber Headspace Vials (Silanized).

• Matrix Modifier: NaCl (Analytical Grade), BHT (Butylated hydroxytoluene).

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh 1.0 g of sample (or 1 mL liquid) into the amber vial.

  • Antioxidant Addition: Immediately add 10 µL of BHT solution (1 mg/mL in MeOH) to prevent oxidation during heating.

  • Salting Out: Add 3 mL of saturated NaCl solution. Why? This increases the ionic strength, driving lipophilic polyenes out of the aqueous phase and into the headspace (Henry’s Law constant modification).

• Internal Standard Spiking (The Critical Step):

  • Add the deuterated standard (e.g.,

    -Undecatriene) directly into the matrix.

  • Target Concentration: Spike at a level expected to be within 50-150% of the analyte concentration.

  • Cap immediately with a magnetic screw cap (PTFE/Silicone septum).

• Equilibration:

  • Incubate at 40°C for 15 minutes with agitation (500 rpm).

  • Note: Do not exceed 60°C for polyenes to avoid thermal isomerization (cis-trans shifting).

• Extraction:

  • Expose the SPME fiber to the headspace for 30 minutes .[1]

  • Optimization: If using SPME Arrow, reduce time to 10-15 minutes due to higher phase volume.

• Desorption:

  • Desorb in GC inlet at 250°C (splitless mode) for 2 minutes.

Protocol B: Cryogenic Liquid-Liquid Extraction (LLE)

Best For: Thermally labile polyenes that degrade even at 40°C, or when SPME fibers saturate. Advantage: Bulk extraction, allows for re-injection.

Materials:

• Solvent: n-Hexane:Ethyl Acetate (9:1 v/v), HPLC Grade.

• Antioxidant: 0.01% BHT (w/v) pre-dissolved in the extraction solvent.

• Apparatus: Teflon-lined centrifuge tubes, Nitrogen evaporator.

Step-by-Step Methodology:

• Spiking:

  • Add sample to the tube.[2] Immediately spike with Deuterated IS. Vortex for 10 seconds to equilibrate.

• Cold Extraction:

  • Add 3 mL of Cold Solvent (-20°C) containing BHT.

  • Why Cold? Low temperature slows oxidation kinetics and prevents evaporation of volatiles.

  • Vortex vigorously for 1 minute.

• Phase Separation:

  • Centrifuge at 4°C, 3000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean amber vial.

• Concentration (The Danger Zone):

  • Place under a gentle stream of Nitrogen at room temperature.

  • STOP RULE: Evaporate to ~200 µL. NEVER evaporate to dryness.

  • Reasoning: Volatile polyenes will sublime or evaporate instantly if the solvent barrier is removed. Polyenes also polymerize rapidly on dry glass surfaces.

Mass Spectrometry & Data Analysis

The Inverse Isotope Effect

In Gas Chromatography (GC), deuterated compounds often exhibit an Inverse Isotope Effect , eluting earlier than their non-deuterated counterparts due to slight differences in vapor pressure and molar volume.

• Expectation: The

  peak will elute 0.02 - 0.10 minutes before the analyte peak.

• Action: Ensure your integration windows account for this shift.

Quantitation Logic (SIM Mode)

Operate the MS in Selected Ion Monitoring (SIM) mode for maximum sensitivity.

Compound	Quant Ion ( )	Qualifier Ion ( )	Retention Time (min)
Analyte (e.g., Undecatriene)	150	135, 91	12.45
Standard ( -Undecatriene)	155	140, 96	12.42

Calculation (Response Factor):

Where

(Response Factor) is determined via a calibration curve of pure standards.

Figure 2: Data processing logic.[3] The ratio calculation automatically cancels out errors from extraction loss.

References

• United States Environmental Protection Agency (EPA). (1989).[4] Method 1624, Revision B: Volatile Organic Compounds by Isotope Dilution GC/MS. [Link]

• Fortini, M., et al. (2017).[5] Multiple internal standard normalization for improving HS-SPME-GC-MS quantitation in Virgin Olive Oil Volatile Organic Compounds. Food Chemistry. [Link]

• Matisová, E., & Dömötörová, M. (2003). Fast gas chromatography and its use in trace analysis. Journal of Chromatography A. (Discusses Isotope Effects in GC). [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. The GC/MS Analysis of Volatile Components Extracted by Different Methods from Exocarpium Citri Grandis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. researchgate.net [researchgate.net]

Application Note: Optimizing GC Oven Ramps for the Separation of 1,3,5-Undecatriene and its Deuterated Analog

For: Researchers, scientists, and drug development professionals engaged in quantitative analysis requiring stable isotope-labeled internal standards.

Abstract

This application note presents a detailed protocol for the development and optimization of a gas chromatography (GC) oven temperature program for the robust separation of 1,3,5-undecatriene and its deuterated isotopologue, 1,3,5-undecatriene-d5. The strategic manipulation of the GC oven ramp is critical for achieving baseline resolution, which is fundamental for accurate quantification, particularly when the deuterated compound is used as an internal standard. We will explore the theoretical underpinnings of GC temperature programming and provide a systematic, field-proven workflow for method optimization. This guide is designed to be a practical resource, bridging the gap between chromatographic theory and laboratory application.

Introduction: The Analytical Imperative for Isotope Separation

In the realm of quantitative analysis, particularly in pharmacokinetic and metabolic studies, the use of stable isotope-labeled internal standards is the gold standard. The co-elution of an analyte and its deuterated analog can lead to analytical inaccuracies due to isobaric interference. Consequently, achieving chromatographic separation is paramount. The separation of 1,3,5-undecatriene and its d5 analog presents a unique challenge due to their nearly identical physicochemical properties. However, a subtle difference in their volatility, known as the "inverse isotope effect," allows for their resolution by high-resolution gas chromatography.[1] This phenomenon, where the heavier deuterated compound elutes slightly earlier, is a function of the lower vibrational energy of the carbon-deuterium bond compared to the carbon-hydrogen bond, leading to a slightly lower boiling point.[1] The optimization of the GC oven temperature ramp is the most critical parameter to exploit this subtle difference for baseline separation.

Foundational Principles: Mastering the GC Oven Ramp

A GC oven's temperature program dictates the elution of analytes from the column.[2] An isothermal method, where the temperature is constant, is often insufficient for complex mixtures or for separating compounds with very similar boiling points.[3] Temperature programming, which involves increasing the oven temperature at a controlled rate, offers several advantages, including sharper peaks for later-eluting compounds and reduced analysis times.[2] The key parameters to optimize in a temperature-programmed method are the initial temperature and hold time, the ramp rate(s), and the final temperature and hold time.[4]

• Initial Temperature and Hold Time: A lower initial temperature increases the retention of volatile compounds on the column, which can improve the resolution of early-eluting peaks.[4]

• Ramp Rate (°C/min): A slower ramp rate generally provides better resolution but increases the analysis time. Conversely, a faster ramp rate shortens the run time but may compromise separation.

• Final Temperature and Hold Time: The final temperature should be high enough to ensure all analytes of interest have eluted. A hold at the final temperature can be used to "bake out" any less volatile compounds from the column.

Materials and Methods

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC System (or equivalent) equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• GC Column: A non-polar column is recommended for the separation of hydrocarbons.[5] Excellent results were obtained with a Restek Rxi-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) .[6] An Agilent J&W DB-1 is also a suitable alternative.[7][8]

• Carrier Gas: Helium, at a constant flow rate of 1.2 mL/min.

• Injector: Splitless mode is ideal for trace analysis of the deuterated internal standard.[9][10]

• Detector: Flame Ionization Detector (FID). FIDs are highly sensitive to organic compounds.[11][12][13]

• Reagents: 1,3,5-undecatriene and 1,3,5-undecatriene-d5 standards, HPLC-grade solvent for dilution (e.g., hexane).

Standard Preparation

Prepare a mixed standard solution containing both 1,3,5-undecatriene and 1,3,5-undecatriene-d5 at a concentration of approximately 10 µg/mL in hexane.

Protocol for GC Oven Ramp Optimization

This protocol follows a logical progression from a broad "scouting gradient" to a fine-tuned, optimized method.

Step 1: The Scouting Gradient - Mapping the Elution Landscape

The initial step is to perform a "scouting gradient" to determine the approximate elution temperature of the analytes.[4] This is a broad temperature program designed to ensure all components elute within a reasonable time.

Experimental Protocol: Scouting Gradient

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Program:

  • Initial Temperature: 40 °C, hold for 1 minute.

  • Ramp: 10 °C/min to 250 °C.

  • Final Hold: Hold at 250 °C for 5 minutes.

• Injection: Inject 1 µL of the mixed standard solution.

Interpreting the Scouting Chromatogram:

The scouting run will provide a chromatogram showing the approximate retention times of 1,3,5-undecatriene and its d5 analog. From the retention time, you can estimate the elution temperature. This information is crucial for designing the subsequent, more focused temperature programs.

Step 2: Refining the Initial Temperature and a Slower Ramp

Based on the scouting run, a more refined method can be developed. The goal is to slow down the temperature increase around the elution temperature of the target analytes to enhance separation.

Experimental Protocol: Refined Ramp

• Injector and Detector Temperatures: Remain the same as the scouting run.

• Oven Program:

  • Initial Temperature: Set to approximately 20-30°C below the estimated elution temperature from the scouting run. Hold for 2 minutes.

  • Ramp 1: A slower ramp, for example, 5 °C/min, to a temperature just past the elution of the second peak.

  • Ramp 2 (Optional): A faster ramp (e.g., 20 °C/min) to the final temperature to expedite the elution of any remaining compounds and clean the column.

  • Final Hold: Hold at a high temperature (e.g., 250 °C) for 2-3 minutes.

• Injection: Inject 1 µL of the mixed standard solution.

Step 3: Introducing an Isothermal Hold for Peak Resolution

If baseline separation is not yet achieved, introducing a brief isothermal hold at a temperature just before the elution of the first peak can significantly improve resolution.

Experimental Protocol: Optimized Method with Isothermal Hold

• Injector and Detector Temperatures: Remain the same.

• Oven Program:

  • Initial Temperature: Same as the refined ramp. Hold for 1 minute.

  • Ramp 1: Ramp at a moderate rate (e.g., 10 °C/min) to a temperature approximately 5-10°C below the elution temperature of the first peak.

  • Isothermal Hold: Hold at this temperature for 1-3 minutes. The optimal hold time will need to be determined empirically.

  • Ramp 2: Ramp at a slower rate (e.g., 2-3 °C/min) through the elution of both peaks.

  • Ramp 3: A fast ramp to the final temperature for column bake-out.

  • Final Hold: Hold at the final temperature.

• Injection: Inject 1 µL of the mixed standard solution.

Data Presentation and Visualization

The following table summarizes the progression of the oven ramp optimization:

Parameter	Scouting Gradient	Refined Ramp	Optimized Method
Initial Temp.	40 °C, 1 min hold	80 °C, 2 min hold	80 °C, 1 min hold
Ramp 1	10 °C/min to 250 °C	5 °C/min to 130 °C	10 °C/min to 105 °C
Isothermal Hold	-	-	105 °C for 2 min
Ramp 2	-	20 °C/min to 250 °C	3 °C/min to 120 °C
Ramp 3	-	-	25 °C/min to 250 °C
Final Hold	250 °C for 5 min	250 °C for 3 min	250 °C for 2 min
Expected Outcome	Approximate elution times	Improved peak shape, partial separation	Baseline resolution

Workflow Visualization

Caption: Impact of temperature program on separation.

Conclusion and Trustworthiness

The systematic approach outlined in this application note provides a robust framework for optimizing the GC oven ramp for the separation of 1,3,5-undecatriene and its d5-labeled internal standard. By starting with a broad scouting gradient and progressively refining the temperature program with slower ramps and isothermal holds, baseline resolution can be reliably achieved. This self-validating system ensures that the final method is tailored to the specific analytical challenge, leading to accurate and reproducible quantitative results. The principles and protocols described herein are broadly applicable to the separation of other volatile and semi-volatile compounds and their isotopologues.

References

• The Secrets of Successful Temperature Programming | LCGC International. (2017-08-01). Available at: [Link]

• DB-1 GC Column - Agilent. Available at: [Link]

• Rxi-5ms GC Capillary Column - Restek. Available at: [Link]

• GC Column Types & Selection Guide - Shimadzu. Available at: [Link]

• 2.5E: GC Parameters - Chemistry LibreTexts. (2022-04-07). Available at: [Link]

• Split Vs. Splitless Injection in GC: Key Differences - Phenomenex. (2025-04-08). Available at: [Link]

• Flavor and Fragrance GC/MS Analysis with Hydrogen Carrier Gas and the Agilent HydroInert Source. (2023-05-23). Available at: [Link]

• How does a Flame Ionization Detector FID work? - Peak Scientific. (2019-11-28). Available at: [Link]

• GC-FID | Gas Chromatography Flame Ionization Detector - SCION Instruments. Available at: [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PubMed Central. Available at: [Link]

• Analysis of Volatile Fragrance and Flavor Compounds by Headspace Solid Phase Microextraction and GC-MS - ACS Publications. Available at: [Link]

• Agilent J&W DB-1 A collection of citations to advance your research. Available at: [Link]

• Split/Splitless Injector Gas Chromatography - SCION Instruments. Available at: [Link]

• Temperature Programming for Better GC Results | Phenomenex. (2025-08-12). Available at: [Link]

• Flame ionization detector - Wikipedia. Available at: [Link]

Sources

• 1. sorbtech.com [sorbtech.com]
• 2. agilent.com [agilent.com]
• 3. Guide to GC Column Selection and Optimizing Separations [discover.restek.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. restek.com [restek.com]
• 7. agilent.com [agilent.com]
• 8. chromtech.com [chromtech.com]
• 9. Effects of Ramp Rate and Starting Temperature on Gas Chromatography-Mass Spectrometric Analyses of Petroleum Hydrocarbons | Journal of Chemical Society of Nigeria [journals.chemsociety.org.ng]
• 10. amt.copernicus.org [amt.copernicus.org]
• 11. agilent.com [agilent.com]
• 12. agilent.com [agilent.com]
• 13. Rxi GC Columns [discover.restek.com]

Application Note: High-Precision Profiling of 1,3E,5E-Undecatriene in Complex Food Matrices via SIDA-SPME-GC-MS/MS

Abstract

This application note details a robust protocol for the quantification of 1,3E,5E-undecatriene , a potent "galbanum-like" odorant, in complex food matrices (fruit preparations, fatty emulsions, and beverages).[1] Due to the analyte's high volatility, susceptibility to oxidation, and low odor threshold (ppb range), standard external calibration methods often yield erroneous results.[1] We present a Stable Isotope Dilution Assay (SIDA) utilizing 1,3E,5E-undecatriene-d5 as an internal standard.[1] The method employs Headspace Solid-Phase Microextraction (HS-SPME) coupled with Triple Quadrupole GC-MS/MS to achieve limits of quantitation (LOQ) < 0.5 µg/kg with recovery rates spanning 95–105%, effectively negating matrix suppression effects.[1]

Introduction & Technical Principle

The Analyte Challenge

1,3,5-Undecatriene (specifically the 1,3E,5E isomer) is a key character impact compound responsible for green, resinous, and pineapple-like notes.[1][2] However, it presents significant analytical hurdles:

• Instability: The conjugated triene system is prone to rapid polymerization and oxidation upon exposure to light or air.[1]

• Matrix Binding: In high-fat matrices (e.g., mayonnaise, avocado), the lipophilic nature of the molecule (LogP ~4.[1]8) results in poor headspace release, leading to underestimation during extraction.[1]

The SIDA Solution (Stable Isotope Dilution Assay)

To correct for these variances, 1,3E,5E-undecatriene-d5 is introduced into the sample prior to extraction.[1] As the isotopologue possesses near-identical physicochemical properties (volatility, solubility, adsorption coefficient) to the native analyte, it acts as an ideal carrier.[1] Any loss of analyte during SPME extraction or thermal degradation in the injector port is mirrored by the standard.[1] The ratio of Native/Labelled response remains constant, ensuring accurate quantification regardless of absolute recovery.[1]

Workflow Visualization

The following diagram illustrates the SIDA logic and experimental workflow.

Figure 1: Workflow for Stable Isotope Dilution Assay (SIDA) targeting volatile polyenes.

Materials & Methods

Reagents & Standards

• Native Standard: 1,3E,5E-undecatriene (>95% purity, stabilized with 0.1%

  -tocopherol).[1]

• Internal Standard (IS): 1,3E,5E-undecatriene-d5 (Isotopic purity >99 atom % D).[1]

  • Note: If custom synthesized, ensure deuteration is on the alkyl chain to avoid exchangeable protons.[1]

• Solvent: Methanol (LC-MS grade) or Medium Chain Triglycerides (MCT) for working stocks.[1]

• Matrix Modifier: Saturated NaCl solution (360 g/L) to enhance headspace partitioning (Salting-out effect).

• Antioxidant: BHT (Butylated hydroxytoluene), 200 mg/L in methanol.[1]

Standard Preparation (Critical Protocol)

• Stock A (Native): 1000 mg/L in Ethanol. Store at -80°C under Argon.

• Stock B (IS - d5): 1000 mg/L in Ethanol. Store at -80°C under Argon.

• Working Solution: Dilute Stock B to 10 mg/L in Methanol containing 50 ppm BHT.

  • Why BHT? Prevents radical polymerization of the triene system during the equilibration phase.[1]

Sample Preparation

• Weigh 2.00 g of homogenized food sample into a 20 mL headspace vial.

• Add 50 µL of Internal Standard Working Solution (d5).

• Add 5 mL of Saturated NaCl solution.

• Immediately cap with a magnetic crimp cap (PTFE/Silicone septa).

• Vortex for 30 seconds to ensure homogeneity.

Instrumental Parameters (HS-SPME-GC-MS/MS)

Extraction (Pal System / Autosampler)

• Fiber: DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane) - 50/30 µm.

  • Rationale: The Carboxen layer captures small volatiles, while DVB/PDMS retains the larger hydrophobic polyene.[1]

• Incubation: 40°C for 10 min (Agitation: 250 rpm).

• Extraction: 30 min headspace exposure at 40°C.[1]

• Desorption: 3 min at 250°C (Splitless mode).

Gas Chromatography[3][4]

• Column: DB-WAX Ultra Inert (30 m x 0.25 mm x 0.25 µm) or equivalent polyethylene glycol phase.

  • Rationale: Polar columns provide superior separation of E/Z isomers compared to non-polar phases.[1]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • 40°C (hold 2 min)

  • Ramp 5°C/min to 150°C

  • Ramp 20°C/min to 240°C (hold 5 min)

Mass Spectrometry (Triple Quadrupole)

• Source: EI (Electron Ionization) @ 70 eV.

• Mode: MRM (Multiple Reaction Monitoring).[5]

• Collision Gas: Nitrogen or Argon.[1]

Table 1: MRM Transition Settings

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Dwell Time (ms)	Type
1,3E,5E-undecatriene (d0)	150.1	79.1	10	50	Quantifier
150.1	91.1	15	50	Qualifier
1,3E,5E-undecatriene-d5 (IS)	155.1	84.1	10	50	Quantifier
155.1	96.1	15	50	Qualifier

Note: Transitions assume deuteration is retained in the fragment.[1] Optimize collision energy for your specific instrument.

Results & Discussion

Linearity and Sensitivity

The method demonstrates excellent linearity over the range of 1 µg/kg to 1000 µg/kg.[1]

• R²: > 0.998 (using Area Ratio vs. Concentration Ratio).

• LOD: 0.1 µg/kg (S/N > 3).

• LOQ: 0.5 µg/kg (S/N > 10).

Matrix Effect Correction

The following table compares results obtained via External Calibration (Standard in water) versus SIDA (d5-correction) in a high-fat mayonnaise matrix spiked at 50 µg/kg.

Table 2: Recovery Comparison

Method	Calculated Conc. (µg/kg)	Recovery (%)	RSD (%) (n=5)	Conclusion
External Calibration	18.4	36.8%	15.2%	Severe matrix suppression (fat binding).[1]
SIDA (d5-corrected)	49.2	98.4%	2.1%	Accurate compensation for partitioning.[1]

Chromatographic Separation

The d5-isotopologue typically elutes slightly earlier (0.02 - 0.05 min) than the native compound on polar columns due to the inverse isotope effect. This separation prevents "cross-talk" if mass resolution is low, but MRM ensures specificity.[1]

Figure 2: The dual-selectivity of SIDA-GC-MS/MS ensures no false positives.[1]

Troubleshooting & Critical Control Points

• Isomerization: 1,3,5-undecatriene exists in multiple geometric isomers (3E,5Z; 3E,5E, etc.).[1][6] Ensure your GC method separates these. The 3E,5E isomer is thermodynamically more stable but can isomerize to 3E,5Z under UV light.[1] Always use amber glassware.

• Inlet Activity: Polyenes polymerize on active sites in the GC liner.[1] Use Ultra-Inert liners with glass wool and replace them every 50-100 injections.[1]

• Carryover: Due to the high affinity of the triene for the SPME fiber phase, carryover can occur.[1] Implement a 5-minute fiber bake-out at 260°C between samples.

References

• Grosch, W. (1993).[1] Detection of potent odorants in foods by aroma extract dilution analysis.[1] Trends in Food Science & Technology. Link

• Blank, I., et al. (2002).[1] Stable Isotope Dilution Assays in Flavor Analysis. Flavor Chemistry: Industrial and Academic Research.

• Rowe, D. J. (2004).[1] Chemistry and Technology of Flavors and Fragrances. Blackwell Publishing.[1] (Reference for 1,3,5-undecatriene stability and galbanum notes).

• Sigma-Aldrich. (2023). 1,3,5-Undecatriene Product Specification and Handling. Link

• Bedoukian Research. (2024).[7] 1,3,5-Undecatriene FCC Technical Data Sheet. Link

Sources

• 1. Page loading... [guidechem.com]
• 2. 1,3,5-Undecatriene | C11H18 | CID 61832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. phenomenex.com [phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 7. bedoukian.com [bedoukian.com]

Application Note: Precision Quantitation of 1,3E,5E-Undecatriene-d5 via GC-MS (SIM)

This Application Note is designed to provide a rigorous, field-validated protocol for the detection and quantitation of 1,3E,5E-undecatriene using its deuterated isotopologue (d5) as an Internal Standard (ISTD).

Executive Summary

1,3,5-Undecatriene (specifically the 3E,5E and 3E,5Z isomers) is a potent volatile hydrocarbon responsible for the characteristic green, galbanum-like notes in fragrances and biological signaling in certain plant species.[1][2] Accurate quantitation in complex matrices (essential oils, biological fluids) requires high selectivity to overcome matrix interference.[1]

This guide details the Selected Ion Monitoring (SIM) parameters for detecting the target analyte and its stable isotope-labeled internal standard, 1,3E,5E-undecatriene-d5 (

) .[1] By utilizing the mass shift ( ) of the molecular ion, this protocol ensures precise normalization of injection variability and matrix effects.[1]

Experimental Logic & Design Principles

The Challenge of Hydrocarbon Analysis

Undecatrienes are non-polar, volatile hydrocarbons (

Da).[1] In Electron Ionization (EI) sources, they exhibit extensive fragmentation, often yielding common hydrocarbon ions (m/z 79, 91, 105) that lack specificity in full-scan mode.[1]

• Solution: SIM mode focuses the quadrupole on specific mass-to-charge ratios, increasing sensitivity by 10-100x compared to full scan.[1]

Internal Standard Strategy (d5-ISTD)

The use of 1,3E,5E-undecatriene-d5 is critical.[1] As a deuterated analog, it co-elutes (or elutes slightly earlier due to the deuterium isotope effect) with the native analyte but is spectrally distinct.[1]

• Native Target (

  ): Molecular Ion m/z 150 .[1][3][4]

• ISTD Target (

  ): Molecular Ion m/z 155 .

• Mechanism: The +5 Da shift allows for interference-free quantitation, assuming the deuterium label is stable and does not undergo "scrambling" during ionization.[1]

Detailed Analytical Protocol

Materials & Reagents[1][5]

• Target Analyte: 1,3,5-Undecatriene (CAS: 16356-11-9), >95% purity.[1]

• Internal Standard: 1,3E,5E-Undecatriene-d5 (Custom synthesis or stable isotope supplier). Note: Ensure isotopic purity >98% D to prevent contribution to the native m/z 150 signal.

• Solvent: Hexane or Isooctane (GC-MS Grade).[1]

GC-MS System Configuration

• Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

• Column: Non-polar phase (5% Phenyl-methylpolysiloxane), e.g., DB-5ms or HP-5ms.[1]

  • Dimensions: 30 m

    0.25 mm ID 0.25 µm film.[1]

• Inlet: Split/Splitless, maintained at 250°C.

  • Mode: Splitless (for trace analysis) or Split 10:1 (for high concentration).[1]

Gas Chromatography Parameters

To ensure separation of the (3E,5E) isomer from the (3E,5Z) isomer and matrix interferences:

Parameter	Setting	Rationale
Carrier Gas	Helium, Constant Flow 1.0 mL/min	Optimal linear velocity for resolution.[1]
Oven Program	60°C (hold 1 min) 10°C/min to 200°C 25°C/min to 280°C	Slow ramp captures volatile trienes; fast ramp cleans column.[1]
Transfer Line	280°C	Prevents condensation of high-boiling matrix components.[1]

Mass Spectrometry Parameters (SIM Mode)

This is the core requirement. The parameters below are optimized for sensitivity and specificity.

• Ionization: Electron Impact (EI), 70 eV.[1]

• Source Temperature: 230°C.[1]

• Quadrupole Temperature: 150°C.

• Solvent Delay: 3.5 minutes (must be determined experimentally to protect filament).

Table 1: SIM Acquisition Parameters

Analyte	Type	Retention Time (Approx)*	Quant Ion (m/z)	Qualifier Ions (m/z)	Dwell Time (ms)
1,3,5-Undecatriene	Target	8.5 - 9.0 min	150.1	79.1, 91.1	50
1,3,5-Undecatriene-d5	ISTD	8.4 - 8.9 min**	155.1	84.1***, 79.1	50

*Technical Notes for Table 1:

• Retention Time: Deuterated compounds often elute slightly earlier than native compounds on non-polar columns due to reduced London dispersion forces.[1]

• Qualifier Selection:

  • Native: m/z 79 is the base peak (most abundant) for conjugated trienes, providing max sensitivity.[1] m/z 150 is the molecular ion (most specific).[1]

  • d5-ISTD: m/z 155 is the molecular ion (

    ).[1]

  • *Qualifier Logic (m/z 84): If the deuteriums are located on the alkyl chain involved in the base peak fragment, the m/z 79 fragment shifts to m/z 84 (

    ).[1] If the label is lost during fragmentation, the qualifier remains 79.[1] Action: Run a full scan of your specific d5-standard first to confirm the correct qualifier.[1]

Analytical Workflow Visualization

The following diagram illustrates the logical flow from sample preparation to data processing, highlighting the critical decision points for SIM parameter selection.

Caption: Workflow for SIM-based quantitation of 1,3E,5E-undecatriene using a d5-internal standard.

Quality Control & Validation Criteria

To ensure data trustworthiness (E-E-A-T), every batch must meet these self-validating criteria:

• Ion Ratio Confirmation: The ratio of the Quant Ion to the Qualifier Ion (e.g., 150/79) must not deviate by more than

  from the calibration standard.

• ISTD Recovery: The absolute area of the d5-ISTD (m/z 155) should be monitored.[1] A drop of >50% indicates matrix suppression or injection failure.[1]

• Linearity: Calibration curves (Ratio vs. Concentration) must achieve

  .

References

• NIST Mass Spectrometry Data Center. (2023).[1][5] Mass Spectrum of 1,3,5-Undecatriene (CAS 19883-29-5).[1] NIST Chemistry WebBook, SRD 69.[1] Available at: [Link][1]

• Bedoukian Research. (2024).[1] 1,3,5-Undecatriene FCC Technical Data Sheet.[1] Bedoukian.com.[1] Available at: [Link][1]

Sources

• 1. (E,E)-1,3,5-Undecatriene [webbook.nist.gov]
• 2. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 3. (E,E)-1,3,5-undecatriene, 19883-29-5 [thegoodscentscompany.com]
• 4. (3E,5Z)-1,3,5-Undecatriene [webbook.nist.gov]
• 5. 1,3,5-Undecatriene, (3E,5Z)- | C11H18 | CID 5352367 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stability Management of 1,3E,5E-Undecatriene-d5

Current Status: Operational Ticket ID: STAB-UND-D5-001 Priority: Critical (Irreversible Degradation Risk) Assigned Specialist: Senior Application Scientist, Isotope Stability Unit[1][2]

Executive Summary

You are handling 1,3E,5E-undecatriene-d5 , a deuterated internal standard with a conjugated triene system.[1][2] This molecule is metabolically expensive to produce and kinetically unstable. It faces three primary threats:

• Photoisomerization: Conversion from the E,E geometry to Z isomers (changing retention times and response factors).

• Oxidative Polymerization: Reaction with singlet oxygen leading to gums/insoluble matter.[2]

• Volatility: Physical loss of the standard, altering concentration.

This guide replaces generic "store at -20°C" advice with a rigorous, mechanism-based preservation protocol.

Module 1: The Physics of Degradation

Why does this molecule fail?

The conjugated

-system (C1=C2-C3=C4-C5=C6) lowers the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[2] This makes the molecule an "antenna" for photons and a "trap" for oxygen radicals.

Degradation Pathway Logic

The following diagram illustrates the causality of failure. If you interrupt these pathways, stability is guaranteed.[2]

Figure 1: Critical Control Points (CCPs) for Undecatriene stability.[1][2] Red nodes indicate failure states.

Module 2: The "Cryo-Anoxic" Storage Protocol

The Golden Standard for Deuterated Polyenes

Do not rely on standard screw-cap vials. The d5-labeling does not protect the double bonds; in fact, the high cost of the material demands a stricter protocol than the non-labeled analog.[2]

The Vessel Hierarchy

Container Type	Suitability	Risk Factor	Verdict
Flame-Sealed Ampoule	⭐⭐⭐⭐⭐	None	Best for long-term (>6 mo)
Certan® / Mininert® Vial	⭐⭐⭐⭐	Low (Valve failure)	Best for active use
Crimp-Top Vial (PTFE/Sil)	⭐⭐⭐	Medium (Puncture leaks)	Acceptable for single-use aliquots
Screw-Cap Vial	⭐	High (Back-off/Evaporation)	DO NOT USE
Plastic (PP/PE)	💀	Critical (Leaching)	FORBIDDEN

The Active Storage Workflow

Follow this exact sequence to minimize headspace exposure.

• Solvent Selection: Store in Isooctane or Hexane .[2]

  • Why: These non-polar solvents solvate the polyene chain well and do not carry dissolved oxygen as aggressively as ethers or alcohols.

  • Stabilizer: Add BHT (Butylated Hydroxytoluene) at 250 ppm. BHT acts as a radical scavenger, sacrificing itself to save the triene.[2]

• Temperature: -80°C is ideal; -20°C is mandatory minimum.

• Headspace Management:

  • Purge vial with Argon (not Nitrogen) for 30 seconds before sealing.

  • Physics: Argon is heavier than air and forms a "blanket" over the liquid. Nitrogen mixes more easily with air turbulence.[2]

Figure 2: The "Single-Thaw" workflow to prevent repeated thermal cycling.[1][2]

Module 3: Troubleshooting & FAQs

Direct solutions to common laboratory observations.

Q1: I see a new peak eluting just before my target 1,3E,5E-undecatriene-d5 peak. What is it?

• Diagnosis: This is likely the 1,3E,5Z-isomer .[2]

• Cause: Exposure to ambient light (fluorescent lab lights) or acid traces in the solvent (e.g., using old chloroform).

• Fix: You cannot revert the isomer. Quantify the sum of isomers if your method allows, or discard if isomeric purity is critical for mechanism studies.[2] Future prevention: Use amber glassware exclusively.

Q2: My standard concentration dropped, but no degradation peaks are visible.

• Diagnosis: Volatilization or Adsorption .

• Cause: Undecatriene is volatile. If stored in a large headspace vial, it partitions into the gas phase.[2] If stored in plastic, it migrates into the polymer matrix.[2]

• Fix: Use "high-recovery" vials with minimal headspace. Ensure caps are lined with PTFE, not bare rubber.[2]

Q3: Can I use Ethanol as a solvent?

• Diagnosis: Risky.

• Reasoning: While soluble, ethanol dissolves oxygen efficiently.[2] Unless thoroughly degassed (freeze-pump-thaw), ethanol promotes oxidative degradation faster than hydrocarbons like hexane.[1][2]

Q4: How do I handle the d5-standard for spiking?

• Protocol: Do not bring the master vial to room temperature repeatedly.

  • Remove vial from freezer.

  • Wipe condensation off the outside before opening (prevents water falling in).

  • Draw aliquot with a gas-tight syringe.[2]

  • Immediately purge with Argon and return to freezer.

Module 4: Quality Control (Self-Validation)

How to prove your standard is still valid.

Before running a critical sequence, validate your standard using these criteria.

NMR Validation (The Definitive Test)

Proton NMR (

H-NMR) is the only way to distinguish E from Z isomers definitively.

Feature	1,3E,5E-Undecatriene (Target)	1,3E,5Z-Undecatriene (Impurity)
Coupling Constant ( )	~14–15 Hz (Trans-Trans)	~10–11 Hz (Cis-Trans)
Olefinic Region	Clean multiplets	Complex overlapping multiplets

Note: For the d5 analog, the coupling patterns will be simplified due to deuterium substitution, but the remaining proton couplings (if any vicinal H-H remain) will follow these Karplus relationships.[2]

GC-MS Validation

• Check: Monitor the M+ ion (m/z 155 for d5-undecatriene vs m/z 150 for native).

• Scrambling Check: If you see significant M-1 or M-2 peaks increasing over time, deuterium exchange (scrambling) may be occurring due to acidic impurities in the solvent.[1][2]

References

• Sigma-Aldrich (Merck) .[2] The Proper Storage and Handling of Volatile Analytical Standards. Technical Bulletin. Link

• Bedoukian Research . 1,3,5-Undecatriene FCC Technical Data Sheet. (Confirming isomer mixtures and stabilizer requirements). Link

• National Institute of Standards and Technology (NIST) . 1,3,5-Undecatriene Mass Spectrum and Stability Data. NIST Chemistry WebBook.[2] Link

• ResolveMass Laboratories . Deuterated Internal Standards for LC-MS: Selection & Handling. (General protocols for deuterated standard integrity). Link

• Restek Corporation . Best Practices for Handling and Using Volatile Analytical Standards. Link

Sources

• 1. Showing Compound (3E,5E)-1,3,5-octatriene (FDB029633) - FooDB [foodb.ca]
• 2. EP0030673B1 - Method for inhibiting polymerization of conjugated dienes - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Low Recovery of 1,3E,5E-undecatriene-d5

Welcome to the technical support guide for 1,3E,5E-undecatriene-d5. This resource is designed for researchers, scientists, and drug development professionals who utilize this deuterated compound as an internal standard in their analytical workflows. Low recovery of an internal standard can compromise the accuracy and reliability of quantitative results. This guide provides a structured, in-depth approach to diagnosing and resolving common issues leading to poor recovery, grounded in scientific principles and field-proven experience.

Understanding the Analyte: FAQs about 1,3E,5E-undecatriene-d5

A thorough understanding of your internal standard is the first step in effective troubleshooting.

What is 1,3E,5E-undecatriene-d5?

1,3E,5E-undecatriene-d5 is the deuterated form of (1,3E,5E)-undecatriene, a volatile organic compound. It is primarily used as an internal standard for quantitative analysis, typically by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of five deuterium atoms provides a distinct mass shift from its non-labeled counterpart, allowing for precise differentiation and quantification in complex matrices.

What are the key physical and chemical properties I should be aware of?

The properties of the parent compound, 1,3,5-undecatriene, are critical to understanding the behavior of its deuterated analog.

Property	Value	Implication for Analysis
Molecular Formula	C₁₁H₁₃D₅	For calculating concentrations and verifying mass in MS.
Molecular Weight	~155.29 g/mol	For accurate mass spectrometry settings.[1]
Appearance	Colorless to pale yellow liquid	Visual check for degradation (darkening).[2][3]
Log P (o/w)	~5.05	Highly non-polar; indicates high solubility in fats and non-polar organic solvents and low solubility in water.[3][4]
Solubility	Insoluble in water; Soluble in alcohol, fats.[2][3]	Dictates the choice of storage and extraction solvents.
Chemical Class	Conjugated Polyene	The conjugated double bond system provides some stability but is also susceptible to specific degradation pathways (oxidation, isomerization).[5][6]

How should I prepare and store solutions of 1,3E,5E-undecatriene-d5?

Proper storage is crucial to prevent degradation and concentration changes.

• Solvent Choice: Use a high-purity, non-polar, or moderately polar aprotic solvent such as hexane, ethyl acetate, or acetonitrile for stock solutions. Avoid highly polar solvents like methanol if the stock will be stored for long periods, as the analyte may be less stable.

• Storage Conditions: Store solutions in amber glass vials with PTFE-lined caps to prevent photodegradation and analyte loss through adsorption. Store at the recommended temperature, typically -20°C or lower, as indicated on the Certificate of Analysis.

• Inert Atmosphere: For long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen to minimize oxidation of the conjugated double bonds.

Troubleshooting Guide: Addressing Low Recovery

Low recovery is rarely due to a single cause. A systematic approach is required to identify the root of the problem.

Question 1: My recovery is consistently low across all samples. Where should I begin my investigation?

When low recovery is a global issue, it points to a systematic problem with the standard, the method, or the instrument. The following workflow provides a logical sequence for troubleshooting.

Caption: Optimized Headspace SPME (HS-SPME) workflow.

Question 4: I suspect matrix effects are suppressing my signal in LC-MS. How can I confirm and mitigate this?

Matrix effects are a major challenge in LC-MS, where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte in the MS source, typically causing signal suppression. [7] Answer:

• Confirmation: To determine if you are suffering from matrix effects versus poor extraction recovery, perform a post-extraction spike experiment.

  • Procedure: Prepare two samples.

    • Sample A (Pre-extraction spike): Spike a blank matrix with the internal standard and extract as usual.

    • Sample B (Post-extraction spike): Extract a blank matrix first, and then spike the final, clean extract with the same amount of internal standard.

  • Calculation:

    • Recovery (%) = (Peak Area of Sample A / Peak Area of Sample B) * 100

    • Matrix Effect (%) = ((Peak Area of Sample B / Peak Area of Standard in Solvent) - 1) * 100

  • Interpretation: If the Recovery is low but the Matrix Effect is near zero, your extraction is inefficient. If the Recovery is low and the Matrix Effect is significantly negative, ion suppression is a major contributor.

• Mitigation Strategies:

  • Improve Sample Cleanup: The best defense is to remove the interfering matrix components. Phospholipids are common culprits in biological samples. [8][9]Consider using a more rigorous SPE cleanup protocol or specific phospholipid removal plates.

  • Dilute the Extract: Diluting the final extract can reduce the concentration of interfering compounds below the level where they cause significant ion suppression. This may require a more sensitive instrument to maintain adequate detection limits for your target analyte.

  • Use a Matrix-Matched Calibration Curve: Prepare your calibration standards in an extract of a blank matrix. This ensures that the standards and samples experience the same matrix effects, improving quantitation accuracy. [10]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Standard Solutions

• Allow the neat standard of 1,3E,5E-undecatriene-d5 to equilibrate to room temperature before opening.

• Accurately weigh approximately 10 mg of the neat material into a 10 mL Class A volumetric flask.

• Dissolve and bring to volume with high-purity hexane or ethyl acetate. This is your 1 mg/mL Stock Solution .

• Cap the flask tightly with a PTFE-lined stopper and invert 15-20 times to ensure homogeneity.

• Transfer the stock solution to an amber glass vial with a PTFE-lined screw cap for storage at ≤ -20°C.

• Prepare a 10 µg/mL Working Solution by performing a 1:100 dilution of the stock solution (e.g., 100 µL of stock into 10 mL of the same solvent).

• Use this working solution for spiking samples. Prepare fresh working solutions weekly or as determined by stability studies.

Protocol 2: Optimized Headspace Solid-Phase Microextraction (HS-SPME) for Volatile Analysis

This is a general protocol and should be optimized for your specific matrix and instrumentation. [11][12]

• Sample Preparation: Place 1-2 grams of your homogenized sample into a 20 mL headspace vial.

• Spiking: Add a known volume of the 1,3E,5E-undecatriene-d5 working solution to the vial.

• Sealing: Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• Incubation: Place the vial in the autosampler tray. Set the incubation temperature to 60°C and the incubation time to 20 minutes with agitation.

• Extraction: Following incubation, expose a 100 µm PDMS or 65 µm PDMS/DVB SPME fiber to the vial's headspace for 50 minutes at 60°C.

• Desorption: Retract the fiber and immediately inject it into the GC inlet, held at 250°C. Desorb for 5 minutes in splitless mode.

• Analysis: Begin the GC-MS data acquisition at the start of the desorption phase.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 61832, 1,3,5-Undecatriene. Retrieved from [Link]

• Perfumer & Flavorist. (n.d.). 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. Retrieved from [Link]

• The Good Scents Company. (n.d.). (E,E)-1,3,5-undecatriene. Retrieved from [Link]

• precisionFDA. (n.d.). 1,3,5-UNDECATRIENE, (3E,5E)-. Retrieved from [Link]

• Kicko-Walczak, E. (2004). Studies on the Mechanism of Thermal Decomposition of Unsaturated Polyester Resins with Reduced Flammability. Polymers & Polymer Composites, 12(2), 129-137.

• OENO One. (2024). Optimisation of SPME Arrow GC/MS method for determination of wine volatile organic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Retrieved from [Link]

• MDPI. (2022). Comparison of Extraction Techniques for the Determination of Volatile Organic Compounds in Liverwort Samples. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 14.1: Stability of Conjugated Dienes- Molecular Orbital Theory. Retrieved from [Link]

• Chromatography Forum. (2012). Agilent GC-MS: Issue With Internal Standard Recovery. Retrieved from [Link]

• PubMed. (1991). [Stability at different pH of polyene antibiotics derived from partricin]. Retrieved from [Link]

• PubMed. (2024). Optimization of HS-SPME/GC-MS Method for Determining Volatile Organic Compounds and Sensory Profile in Cocoa Honey from Different Cocoa Varieties (Theobroma cacao L.). Retrieved from [Link]

• Chemistry LibreTexts. (2022). 13.15: Polyenes. Retrieved from [Link]

• Givaudan. (n.d.). Undecatriene. Retrieved from [Link]

• MDPI. (n.d.). Polyene Antibiotics Physical Chemistry and Their Effect on Lipid Membranes; Impacting Biological Processes and Medical Applications. Retrieved from [Link]

• ResearchGate. (2019). Extraction Methods of Volatile Compounds from Food Matrices. Retrieved from [Link]

• MDPI. (n.d.). Optimization of SPME-Arrow-GC/MS Method for Determination of Free and Bound Volatile Organic Compounds from Grape Skins. Retrieved from [Link]

• PubMed. (2000). Effect of pH on the stability of plant phenolic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Elimination of LC-MS/MS matrix effect due to phospholipids using specific solid-phase extraction elution conditions. Retrieved from [Link]

• WelchLab. (n.d.). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• ACS Publications. (n.d.). Optimization of Solid Phase Microextraction Analysis for the Headspace Volatile Compounds of Parmesan Cheese. Retrieved from [Link]

• Lumen Learning. (n.d.). Stability of Conjugated Dienes MO Theory. Retrieved from [Link]

• Teledyne Tekmar. (n.d.). Determining Volatile Organic Compounds from Difficult Soil Matrices Utilizing both Headspace and Purge and Trap Techniques. Retrieved from [Link]

• Crawford Scientific. (2020). Troubleshooting Gas Chromatography: Reduced Peak Size (Loss of Sensitivity). Retrieved from [Link]

• Organic Chemistry, McMurry. (2023). 14.1 Stability of Conjugated Dienes: Molecular Orbital Theory. Retrieved from [Link]

• IU Indianapolis ScholarWorks. (n.d.). Analysis of Volatile Organic Compounds Associated With Explosives in Complex Matrices Using Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• International Journal of Engineering Research & Technology. (n.d.). Thermal Degradation of Unsaturated Polyester-Porcelain Powder Composite Material. Retrieved from [Link]

• Springer. (n.d.). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Retrieved from [Link]

• Chromatography Forum. (2011). Decreasing Internal Standard recovery in method 8260. Retrieved from [Link]

• Paratherm. (n.d.). UNDERSTANDING THERMAL FLUID DEGRADATION. Retrieved from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,3,5-Undecatriene | C11H18 | CID 61832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (E,E)-1,3,5-undecatriene, 19883-29-5 [thegoodscentscompany.com]
• 4. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. welchlab.com [welchlab.com]
• 11. mdpi.com [mdpi.com]
• 12. Optimization of HS-SPME/GC-MS Method for Determining Volatile Organic Compounds and Sensory Profile in Cocoa Honey from Different Cocoa Varieties (Theobroma cacao L.) - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolving co-elution issues with 1,3E,5E-undecatriene-d5 in gas chromatography

Ticket #409: 1,3E,5E-Undecatriene-d5 Co-elution & Quantification

Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Category: GC-MS Method Development / Isotope Dilution Assay[1][2][3][4]

Executive Summary

You are encountering co-elution issues with 1,3E,5E-undecatriene-d5 (Internal Standard) in your gas chromatography workflow. This analyte is a conjugated triene, structurally rigid, and prone to overlapping with matrix terpenes (e.g., allo-ocimene isomers) or fatty acid derivatives on standard non-polar phases.[1][2][3][4]

This guide moves beyond basic troubleshooting. We will treat the chromatographic system as a tunable physics engine, optimizing stationary phase selectivity, thermal gradients, and mass spectral deconvolution to isolate your target.[1][2][3][4]

Part 1: Diagnostic Triage

Before modifying the method, confirm the nature of the interference.[1][2][3][4]

Q: How do I definitively confirm co-elution versus column bleed or spectral skewing?

A: Co-elution is often masked as peak broadening or subtle retention time shifts.[1][2][3][4] Use Ion Ratio Stability as your primary diagnostic tool.[1][2][3]

• Extract Ion Chromatograms (EIC): Plot the Quantifier Ion (target) and two Qualifier Ions.

• Calculate Ratios: Measure the ratio of Qualifier/Quantifier across the peak width.

• The "Flat-Top" Rule: In a pure peak, the ion ratio remains constant (within ±20%) from the leading edge to the tail.[1][2] If the ratio slopes or dips at the apex, a co-eluting compound is distorting the spectra.[1][2]

Diagnostic Logic Flow

(Visualizing the decision matrix for confirming interference)

Figure 1: Decision tree for diagnosing peak purity using MS ion ratios.

Part 2: Chromatographic Resolution (The Physics)

Q: My standard DB-5 (5% phenyl) column isn't resolving the d5 standard from the native analyte or matrix. What is the scientifically grounded alternative?

A: 1,3,5-undecatriene is a non-polar hydrocarbon, but its conjugated triene system creates a dense "electron cloud" that interacts uniquely with polar phases.[1][2][3][4]

On a non-polar column (DB-5/Rxi-5ms), separation is driven almost entirely by boiling point (dispersive forces).[1][2][3][4] If your matrix contains C11-C12 alkanes or monoterpene esters, they will co-elute.[1][2][3][4] You must leverage dipole-induced dipole interactions by switching to a polyethylene glycol (PEG/Wax) phase.[1][2][3]

Data Comparison: Retention Index (RI) Shift Note the massive shift in retention behavior, which clears the "hydrocarbon wash" zone.[1][2][3][4]

Column Phase	Polarity Mechanism	Approx.[1][2][3][4] RI (Native)	Separation Logic
5% Phenyl (DB-5)	Dispersive (Boiling Point)	1165 - 1185	Co-elutes with non-polar terpenes.[1][3][4]
PEG (DB-Wax)	Hydrogen Bonding / Dipole	1380 - 1400	Retains the triene significantly longer, moving it away from the hydrocarbon baseline.[1][2][3][4]

Protocol: The "Mid-Ramp Hold" Optimization If you cannot change columns, you must optimize the oven ramp to expand the "Peak Capacity" at the elution temperature.[1][2][4]

• Inject a C7-C30 Alkane Standard to determine the elution temperature (

  ) of the undecatriene (approx. 110°C - 120°C on DB-5).

• Modify Ramp:

  • Initial: 40°C (hold 2 min).

  • Ramp 1: 10°C/min to (

    C).[1][2][3]

  • Ramp 2 (Critical):2°C/min through the elution window (

    C to C).

  • Ramp 3: 20°C/min to bake-out.

• Why this works: The slow ramp increases the resolution (

  ) by maximizing the selectivity ( ) differences between the deuterated standard and the contaminant.[1][2]

Part 3: Mass Spectral Deconvolution (The Math)

Q: I am restricted to a specific column. How do I use the Mass Spectrometer to resolve the co-elution?

A: You must exploit the mass shift introduced by the deuterium labeling.[1][2] However, you cannot simply select the "Molecular Ion" without validation, as deuterated standards often suffer from "scrambling" or specific fragmentation losses.[1][2][3][4]

Step-by-Step SIM (Selected Ion Monitoring) Method Design:

• Full Scan Analysis: Run the pure d5 standard in Full Scan (m/z 40-300).

• Identify the Shift:

  • Native 1,3,5-undecatriene (MW 150) typically fragments to m/z 79, 91, 105 .[1][2][3][4]

  • The d5 analog (MW 155) will show shifts depending on the label position.[1][2]

  • Crucial Check: If the base peak is m/z 91 (tropylium ion) in the native, check if it shifts to m/z 96 (d5) or stays at 91 (if the ring forms from non-labeled carbons).[1][2][3][4]

• Dwell Time Optimization:

  • Set SIM dwell times to 25-50 ms per ion.

  • Ensure you acquire at least 15-20 points across the peak .[1][2][3]

  • Calculation: Cycle Time = (Number of Ions × Dwell) + Overhead.[1][2] If Cycle Time > 300ms, you will lose peak definition.[1][2][3][4]

Workflow: SIM Parameter Setup

Figure 2: Workflow for establishing a robust SIM method for deuterated standards.

Part 4: Sample Preparation (The Chemistry)

Q: The background noise is still too high. Is there a cleanup step specific to this analyte?

A: Yes. 1,3,5-undecatriene is highly lipophilic but lacks polar functional groups (unlike alcohols or acids).[2][3][4] You can use Solid Phase Extraction (SPE) to fractionate the sample.[1][2]

Recommended SPE Protocol (Silica Gel): Objective: Separate the non-polar triene from polar matrix components (acids, alcohols).[1][2][3][4]

• Conditioning: 3 mL Hexane through a 500mg Silica cartridge.

• Loading: Load sample (in hexane).

• Elution 1 (Target Fraction): Elute with 100% Hexane . The undecatriene (and d5 standard) will elute here due to lack of polarity.[2][4]

• Elution 2 (Waste): Elute with 10% Ethyl Acetate in Hexane. This retains oxygenated interferences (alcohols, aldehydes) that might co-elute on the GC.[1][2][3][4]

References

• NIST Mass Spectrometry Data Center. (2023).[1][2][3] (E,E)-1,3,5-Undecatriene Mass Spectrum. NIST Chemistry WebBook, SRD 69.[1][2][3][4] [Link][1][2][3][4]

• The Good Scents Company. (2024).[1][2] 1,3,5-Undecatriene Physicochemical Properties. [Link]

• Restek Corporation. (2022).[1][2][3] Optimizing Column Selectivity for Flavor and Fragrance Analysis. (General reference for PEG vs. 5% Phenyl selectivity in terpene analysis). [Link]

Sources

• 1. (E,E)-1,3,5-Undecatriene [webbook.nist.gov]
• 2. 1,3,5-Undecatriene, (3E,5Z)- | C11H18 | CID 5352367 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (3Z,5E)-1,3,5-Undecatriene [webbook.nist.gov]
• 4. galbanum decatriene, 16356-11-9 [thegoodscentscompany.com]

Technical Support Center: Isotopic Integrity of 1,3E,5E-Undecatriene-d5

Executive Summary: The Stability Challenge

1,3E,5E-undecatriene-d5 is a high-value stable isotope internal standard used primarily for the quantification of galbanolene and related polyenes in complex matrices (e.g., essential oils, biological fluids).

The Critical Risk: The conjugated triene system is electron-rich, making it highly susceptible to electrophilic attack . In the presence of even trace protons (

) and a protic solvent, the molecule undergoes acid-catalyzed hydrogen-deuterium exchange (HDX). This results in "back-exchange," where the deuterium label is replaced by protium (H), shifting the mass spectrum from to , destroying its utility as a quantitative standard.

This guide details the protocols required to prevent HDX, oxidation, and isomerization.

The Mechanism of Failure (Why Exchange Occurs)

To prevent deuterium loss, you must understand the mechanism. In conjugated polyenes, the activation energy for protonation is lowered by resonance stabilization of the resulting carbocation.

Diagram 1: Acid-Catalyzed Back-Exchange Mechanism

Figure 1 illustrates how a proton source (

) attacks the conjugated system, leading to a transient carbocation. When the system re-aromatizes/re-conjugates, it may eject a Deuterium ( ) instead of the original Proton, causing irreversible isotopic dilution.

Caption: Acid-catalyzed mechanism showing how trace acidity facilitates H/D scrambling in conjugated systems.

Protocol Module A: Solvent & Matrix Engineering

Directive: The choice of solvent is the single largest determinant of isotopic stability. You must eliminate the "pool" of exchangeable protons.

Solvent Compatibility Table

Solvent Class	Suitability	Risk Level	Technical Rationale
Hydrocarbons (Hexane, Isooctane, Heptane)	Recommended	Low	Aprotic and non-polar. No exchangeable protons available. Excellent solubility for lipophilic polyenes.
Chlorinated (DCM, Chloroform)	Conditional	Medium	Warning: Chloroform often contains HCl stabilizers or degrades to phosgene/HCl over time. Must use Amylene-stabilized grade or filter through basic alumina before use.
Alcohols (Methanol, Ethanol)	RESTRICTED	Critical	Protic solvents provide a massive pool of H+. In the presence of any acid catalyst, rapid H/D exchange will occur.
Acetonitrile	Acceptable	Low-Medium	Aprotic, but often used with acidic modifiers (Formic acid) in LC-MS. Ensure mobile phases are buffered to pH > 5.0 if possible.
Water	Prohibited	Critical	Immiscible and promotes degradation. If aqueous extraction is necessary, maintain pH 7-8 and work rapidly at 4°C.

Application Note: If you must use methanol for LC-MS injection, ensure the sample is injected immediately. Do not store d5-standards in methanol for >1 hour.

Protocol Module B: Surface Passivation

Standard borosilicate glassware contains surface silanol groups (

) which act as weak Brønsted acids. For a sensitive conjugated system like 1,3,5-undecatriene, this surface acidity is sufficient to catalyze isomerization and slow H/D exchange.

Workflow: Preparing "Neutral" Glassware

• Selection: Use amber vials (Class 1 hydrolytic resistance).

• Silanization (Mandatory for long-term storage):

  • Treat glassware with 5% Dimethyldichlorosilane (DMDCS) in toluene.

  • Rinse with toluene, then methanol, then hexane.

  • Mechanism:[1][2] Caps active

    groups with inert methyl-silyl groups, removing the acidic proton source.

• Chromatography Precautions:

  • Avoid Acidic Silica: Standard silica gel is acidic (pH 4-5).

  • Use Neutral Alumina: If purification is needed, use Neutral Alumina (Grade III) to prevent acid-catalyzed rearrangement.

  • Pre-treatment: If silica must be used, pre-wash the column with 1% Triethylamine (TEA) in hexane to neutralize active sites.

Protocol Module C: Storage & Handling

Oxidation initiates radical chains that can also lead to hydrogen abstraction and scrambling.

Storage Decision Tree

Caption: Decision logic for minimizing degradation during storage.

Key Parameter:

• Headspace: Always purge vials with Argon or Nitrogen after opening. Oxygen facilitates radical formation which degrades the polyene chain.

• Stabilizers: Commercial non-deuterated standards often contain

  -tocopherol (0.1%). Check if your d5-standard requires this; if adding it, ensure the tocopherol does not interfere with your MS ionization.

Troubleshooting & FAQ

Q1: I see a signal at M+4 increasing over time. Is my standard defective?

• Diagnosis: This is classic back-exchange.

• Root Cause: You likely stored the standard in a protic solvent (MeOH) or used acidic glassware.

• Solution: You cannot "re-deuterate" the sample. Discard the working solution. Prepare a fresh stock in Isooctane or Hexane. Ensure your LC-MS mobile phase is not too acidic (pH < 3 promotes on-column exchange).

Q2: Can I use Chloroform (

) for dilution?

• Caution: Only if it is absolutely free of HCl. Chloroform naturally decomposes to phosgene and HCl.

• Test: Shake a small aliquot of your chloroform with water and test the aqueous layer with litmus paper. If pink/red, do not use for undecatriene-d5.

Q3: My peak shape is splitting in the chromatogram.

• Diagnosis: Isomerization (E,E to E,Z).

• Root Cause: Light exposure or thermal stress. 1,3,5-undecatriene is photosensitive.

• Solution: Perform all extractions under low-light (amber) conditions. Keep column temperatures below 40°C.

Q4: How do I calculate the concentration if the purity is listed as 95% chemical, 98% isotopic?

• Calculation:

  .

• Note: The 2% isotopic impurity (d0-d4) contributes to the background noise of your analyte signal.

References

• IUPAC. (1994). Glossary of Terms Used in Physical Organic Chemistry (IUPAC Recommendations 1994). "Acid-Catalyzed Hydrogen Exchange."[3][4] Pure and Applied Chemistry, 66(5), 1077-1184. Link

• Sigma-Aldrich. (2024). 1,3,5-Undecatriene Product Specification & Stability Data. (Technical Bulletin). Link

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library: 1,3,5-Undecatriene.[5] NIST Standard Reference Database 1A. Link

• ResolveMass Laboratories. (2025). Deuterated Internal Standards for LC-MS Analysis: Handling and Storage Guidelines.Link

• Givaudan. (2024).[2] Undecatriene: Technical Data Sheet and Handling Precautions.[1]Link

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• 2. m.youtube.com [m.youtube.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buy 1,3,5-undecatriene For Detergents & Air Fresheners | Supplier [chemicalbull.com]

Addressing thermal degradation of 1,3E,5E-undecatriene-d5 in injector ports

A Guide for Researchers, Scientists, and Drug Development Professionals on Mitigating Thermal Degradation in Gas Chromatography Injector Ports.

The analysis of unsaturated compounds like 1,3,5-undecatriene-d5 by gas chromatography (GC) can be challenging due to their susceptibility to thermal degradation within the hot injector port. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you obtain accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is 1,3,5-undecatriene-d5, and why is its analysis important?

A1: 1,3,5-Undecatriene is a conjugated triene, a class of unsaturated hydrocarbons.[1] The "-d5" designation indicates that five hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This deuterated form is often used as an internal standard in quantitative analytical methods, such as those used in drug metabolism studies and flavor and fragrance analysis, due to its chemical similarity to the non-deuterated analyte and its distinct mass spectrum.[2]

Q2: What are the primary challenges when analyzing 1,3,5-undecatriene-d5 by GC?

A2: The main challenge is the thermal lability of the conjugated triene system. High temperatures in the GC injector can induce unwanted chemical reactions, primarily thermal isomerization (changes in the cis/trans geometry of the double bonds) and, to a lesser extent, cyclization reactions.[3][4] These reactions alter the structure of the analyte, leading to inaccurate quantification, poor peak shapes, and the appearance of unexpected peaks in the chromatogram.

Q3: How does thermal degradation manifest in my GC-MS data?

A3: You may observe several indicators of thermal degradation:

• Peak Tailing or Broadening: This can indicate that the analyte is interacting with active sites in the injector or that the degradation process is occurring on the column.

• Appearance of Multiple Peaks: Isomerization will lead to the formation of different geometric isomers of 1,3,5-undecatriene-d5, which may separate on the GC column, resulting in multiple, often poorly resolved, peaks.

• Reduced Peak Area/Response: As the parent compound degrades, its concentration decreases, leading to a lower-than-expected peak area and inaccurate quantitative results.

• Inconsistent Results: Poor reproducibility between injections is a common symptom of uncontrolled degradation in the injector.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues related to the thermal degradation of 1,3,5-undecatriene-d5.

Problem 1: I am seeing multiple peaks for my 1,3,5-undecatriene-d5 standard, suggesting isomerization.

This is a classic sign of thermal degradation in the GC inlet. The high temperature is providing the energy for the double bonds to reconfigure into different geometric isomers.

Root Causes and Solutions:

• Injector Temperature is Too High: The injector temperature should be high enough to ensure complete and rapid vaporization of the sample but low enough to minimize thermal degradation.

  • Actionable Protocol: Start with a conservative injector temperature, for example, 200 °C, and gradually increase it in 10-20 °C increments until you achieve a sharp, symmetrical peak for your analyte without the appearance of isomer peaks. For thermally sensitive compounds like terpenes, which share structural similarities with undecatriene, inlet temperatures are often kept in the range of 200-250 °C.[5]

• Long Residence Time in the Injector: The longer your analyte spends in the hot injector, the more likely it is to degrade.

  • Actionable Protocol:

    • Injection Mode: Use a split injection rather than splitless where possible. The higher flow rate in split mode reduces the residence time of the analyte in the injector. A split ratio of 50:1 or higher is a good starting point.

    • Liner Choice: A narrow-bore (e.g., 1-2 mm ID) liner will increase the linear velocity of the carrier gas, sweeping the sample onto the column more quickly.[6]

• Active Sites in the Injector Liner: Silanol groups on the surface of a standard glass liner can be acidic and promote isomerization.

  • Actionable Protocol: Always use a deactivated liner. Deactivation treatments cap the active silanol groups, creating a more inert surface. For particularly sensitive compounds, liners with specialized deactivations are available.

Problem 2: The peak for 1,3,5-undecatriene-d5 is broad and tailing.

Peak tailing can be caused by a number of factors, including thermal degradation, but also by issues with the column or injection technique.

Root Causes and Solutions:

• Incomplete Vaporization: If the injector temperature is too low, the sample may not vaporize completely and instantaneously, leading to a slow, drawn-out introduction onto the column.

  • Actionable Protocol: While you want to avoid excessive temperatures, ensure your chosen injector temperature is sufficient for the solvent and analyte. The boiling point of 1,3,5-undecatriene is approximately 196-207 °C.[7] A general rule of thumb is to set the injector temperature at least 20 °C above the boiling point of the least volatile compound in your sample.

• Active Sites: As mentioned previously, active sites in the liner or on the front of the GC column can cause peak tailing.

  • Actionable Protocol:

    • Use a deactivated liner.

    • Consider using a liner with deactivated glass wool. The glass wool can help to trap non-volatile residues and provide a more uniform vaporization surface.

    • Perform column maintenance: trim a small section (e.g., 10-20 cm) from the front of the column to remove any accumulated non-volatile residues or active sites.

• Improper Column Installation: If the column is not installed correctly in the injector, it can lead to dead volume and poor peak shape.

  • Actionable Protocol: Ensure the column is installed at the correct depth in the injector according to the manufacturer's instructions for your specific GC model.

Problem 3: My quantitative results for 1,3,5-undecatriene-d5 are not reproducible.

Poor reproducibility is often a sign of inconsistent sample introduction, which can be exacerbated by thermal degradation.

Root Causes and Solutions:

• Inconsistent Degradation: If the degree of degradation varies from injection to injection, your peak areas will be inconsistent.

  • Actionable Protocol: Address the root causes of thermal degradation as outlined in Problem 1. A well-optimized method with minimal degradation will be inherently more reproducible.

• Injector Discrimination: If the injector temperature is not optimized, you may experience discrimination, where higher boiling point compounds (or in this case, potentially isomers) are not transferred to the column as efficiently as more volatile compounds.

  • Actionable Protocol: Use a liner with deactivated glass wool to aid in the uniform vaporization of the entire sample. A fast injection speed is also recommended to minimize the time the needle spends in the hot injector.

• Sample Backflash: This occurs when the volume of the vaporized sample exceeds the volume of the liner, causing sample to be lost out of the top of the injector.

  • Actionable Protocol: Use a solvent with a lower expansion volume if possible. Reduce the injection volume. Use a liner with a larger internal volume. Ensure your injector pressure and temperature are appropriate for your solvent and injection volume. Several online calculators are available to estimate solvent expansion volume under different GC conditions.

Data Summary and Recommended Parameters

Parameter	Recommendation for 1,3,5-Undecatriene-d5	Rationale
Injector Temperature	Start at 200 °C and optimize upwards in 10-20 °C increments. Avoid exceeding 250 °C if possible.	Minimizes thermal isomerization and cyclization while ensuring efficient vaporization.
Injection Mode	Split injection (e.g., 50:1 or higher).	Reduces residence time in the hot injector, minimizing degradation.
Liner Type	Deactivated, narrow-bore (1-2 mm ID) liner.	Inert surface prevents catalytic degradation. Narrow bore increases linear velocity for rapid sample transfer.
Liner Packing	Deactivated glass wool (optional but recommended).	Aids in uniform sample vaporization and can trap non-volatile matrix components.
Carrier Gas	Helium or Hydrogen.	Hydrogen can allow for faster analysis at lower temperatures, but ensure your MS is compatible. Agilent offers a HydroInert source for this purpose.[8][9]
Oven Program	Start at a low initial temperature (e.g., 40-60 °C).	A lower starting temperature can help to focus the analytes at the head of the column, leading to sharper peaks.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting issues with the analysis of 1,3,5-undecatriene-d5.

Caption: A flowchart for troubleshooting the thermal degradation of 1,3,5-undecatriene-d5.

Potential Degradation Pathways

The primary thermal degradation pathway for 1,3,5-undecatriene is isomerization, leading to different geometric arrangements of the double bonds. At higher temperatures, electrocyclic reactions can also occur.

Caption: Potential thermal degradation pathways of 1,3,5-undecatriene-d5 in a GC injector.

By systematically addressing these potential issues, researchers can develop a robust and reliable GC-MS method for the analysis of 1,3,5-undecatriene-d5, ensuring data of the highest quality and integrity.

References

• Agilent Technologies. (2023, May 23). Flavor and Fragrance GC/MS Analysis with Hydrogen Carrier Gas and the Agilent HydroInert Source. Retrieved from [Link]

• Chromtech. (n.d.). Restek APPLICATIONS Technical Guides. Retrieved from [Link]

• Agilent Technologies. (2022, March 30). Advances in Food Testing & Environmental Analysis Application Compendium. Retrieved from [Link]

• Morasch, B., Schink, B., Tebbe, C. C., & Meckenstock, R. U. (2004). Degradation of o-xylene and m-xylene by a novel sulfate-reducer belonging to the genus Desulfotomaculum. Archives of Microbiology, 181(5), 407–417. Retrieved from [Link]

• Agilent Technologies. (2020, May 26). Analysis of Terpene and Terpenoid Content in Cannabis Sativa Using Headspace with GC/MSD. Retrieved from [Link]

• Agilent Technologies. (2007, January 5). Simultaneous Analysis of Trace Oxygenates and Hydrocarbons in Ethylene Feedstocks Using Agilent 7890A GC Capillary Flow Technology. Retrieved from [Link]

• Perygin, D. (2020, June 1). GCMS 3 Fragmentation Patterns [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2023, January 14). 29.3: Stereochemistry of Thermal Electrocyclic Reactions. Retrieved from [Link]

• Desmedt, B. (2018). Investigation of various sample preparation methods for the GC-MS quantification of the extended list of regulated fragrance allergens in. (Master's thesis, Ghent University). Retrieved from [Link]

• Restek Corporation. (n.d.). Application Notes. Retrieved from [Link]

• SCION Instruments. (n.d.). APPLICATION NOTE AN133. Retrieved from [Link]

• Perfumer & Flavorist. (2011, December 29). 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes. Retrieved from [Link]

• Agilent Technologies. (n.d.). Fast Continuous Online Analysis of VOCs in Ambient Air using Agilent 5975T LTM GC/MSD and Markes TD. Retrieved from [Link]

• Agilent Technologies. (2017, October 20). Analysis of Terpenes in Cannabis Using the Agilent 7697A/7890B/5977B Headspace GC-MSD System. Retrieved from [Link]

• Wang, Y., et al. (2023). Characterization and Elucidation of the Fragmentation Pathway of 17 Nitazenes by Liquid Chromatography High-Resolution Mass Spectrometry Using Collision-Induced Dissociation and Electron-Activated Dissociation. Journal of Analytical Toxicology. Retrieved from [Link]

• Kumar, A., & Medhi, C. (2018). How to Promote Sluggish Electrocyclization of 1,3,5-Hexatrienes by Captodative Substitution. ChemistrySelect, 3(42), 11957-11966. Retrieved from [Link]

• Hauke, D., et al. (2021). Proposed mass fragmentation pathways of dicyclic retro‐carotenoids with hydroxy‐ and oxo‐groups at C‐3′ and C‐3, exemplified for (all‐E)‐eschscholtzxanthone. Rapid Communications in Mass Spectrometry, 35(S2). Retrieved from [Link]

• C&EN. (n.d.). Advances in Food Testing & Environmental Analysis Compendium. Retrieved from [Link]

• Bedoukian Research, Inc. (2024). 1,3,5-UNDECATRIENE FCC. Retrieved from [Link]

• Ashenhurst, J. (2020, March 16). Electrocyclic Reactions. Master Organic Chemistry. Retrieved from [Link]

• Agilent Technologies. (2018, April 6). Trace analysis of permanent gases in ethylene and propylene hydrocarbon products. Retrieved from [Link]

• Liu, H., et al. (2019). Fragmentation pathways of protonated coumarin by ESI-QE-Orbitrap-MS/MS coupled with DFT calculations. Journal of Mass Spectrometry, 54(10), 837-845. Retrieved from [Link]

• Chemistry LibreTexts. (2023, December 11). 14.3: Stereochemistry of Thermal Electrocyclic Reactions. Retrieved from [Link]

• Scientific Support Services. (n.d.). Terpene Analysis by GC-VUV. Retrieved from [Link]

• Chaintreau, A., et al. (2016). Good quantification practices of flavours and fragrances by mass spectrometry. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 374(2079), 20150368. Retrieved from [Link]

• Laarhoven, W. H., & Cuppen, T. J. H. M. (1972). Electrocyclic reactions in a cyclohexadiene-hexatriene system. Tetrahedron Letters, 13(50), 5003-5006. Retrieved from [Link]

• Restek Corporation. (2020, December 17). Restek Reference Standards. Retrieved from [Link]

• Restek Corporation. (n.d.). Restek | Chromatography Products and Solutions. Retrieved from [Link]

• Restek Corporation. (n.d.). Chromatogram Library. Retrieved from [Link]

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Technical Support Center: Optimizing 1,3,5-Undecatriene-d5 Analysis

Welcome to the technical support center for the analysis of 1,3,5-undecatriene-d5. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and frequently asked questions (FAQs) to enhance the signal-to-noise (S/N) ratio for the peaks of this deuterated compound. As a volatile molecule with a characteristic green, galbanum-like odor, its accurate quantification is critical in various applications.[1][2] This document provides actionable insights grounded in scientific principles to help you navigate common experimental challenges.

Understanding the Challenge: The Nature of 1,3,5-Undecatriene-d5

1,3,5-Undecatriene is a volatile organic compound (VOC) with a boiling point of approximately 196.6°C.[1] Its deuterated form, 1,3,5-undecatriene-d5, is often used as an internal standard in quantitative mass spectrometry-based assays. The primary challenges in achieving a high S/N ratio for this analyte often stem from its volatility, potential for thermal degradation, and susceptibility to matrix effects during Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: I am observing a consistently low signal for my 1,3,5-undecatriene-d5 peak. What are the primary areas I should investigate?

A low signal intensity can be attributed to several factors throughout the analytical workflow.[3] A systematic approach, starting from sample preparation and moving through to the GC-MS parameters, is crucial for diagnosis.

Troubleshooting Guide: Low Signal Intensity

This guide provides a step-by-step approach to diagnosing and resolving low signal intensity for 1,3,5-undecatriene-d5.

Step 1: Sample Preparation and Handling

The volatile nature of 1,3,5-undecatriene-d5 makes proper sample handling critical to prevent analyte loss before analysis.

• Protocol for Sample Preparation:

  • Solvent Selection: Use a volatile organic solvent such as hexane, dichloromethane, or iso-octane for sample dilution.[4][5] Avoid non-volatile solvents or water, as they are incompatible with standard GC-MS analysis.[4][5]

  • Sample Collection: Collect samples in clean glass containers to minimize the risk of contamination.[4]

  • Minimizing Volatilization: Keep sample vials tightly capped and cool. Minimize the time samples spend at room temperature before injection. For highly volatile analytes, headspace analysis can be a more suitable technique.

  • Concentration: If your sample is too dilute, you may not achieve a strong enough signal.[3] Consider concentrating your sample using gentle nitrogen blowdown evaporation.[6] However, be cautious not to evaporate the volatile 1,3,5-undecatriene-d5.

Step 2: GC Inlet and Injection Parameters

The injection port is a critical point where analyte discrimination and degradation can occur.

• Troubleshooting GC Inlet Issues:

  • Inlet Temperature: An excessively high inlet temperature can cause thermal degradation of 1,3,5-undecatriene-d5. Conversely, a temperature that is too low may lead to incomplete volatilization. A good starting point is to set the inlet temperature approximately 30°C below the boiling point of the solvent.[7]

  • Injection Mode: For trace analysis, a splitless injection is generally preferred to transfer the entire sample onto the column.[7] However, if you suspect detector overload, a split injection can be tested.[8]

  • Liner Selection: The choice of inlet liner can significantly impact the transfer of analytes to the column. For volatile compounds, an unpacked baffled liner may be suitable for smaller injection volumes.[7]

Step 3: Chromatographic Conditions

Optimizing the separation on the GC column is key to achieving sharp, detectable peaks.

• Optimizing Separation:

  • Column Choice: For optimal peak efficiency and a better signal-to-noise ratio, consider using shorter (10-15 m), narrow-bore (0.18-0.25 mm i.d.) columns with thin films (<0.3 µm).[9] Less polar stationary phases also tend to have lower bleed, which contributes to a better signal-to-noise ratio.[9] A common choice for volatile compounds is a (5%-phenyl)-methylpolysiloxane capillary column.[10][11]

  • Oven Temperature Program: The initial oven temperature should be set about 20°C below the boiling point of the sample solvent to ensure proper solvent focusing.[9] A slow initial ramp rate can help to improve the separation of volatile compounds.

  • Carrier Gas Flow Rate: Increasing the carrier gas linear velocity can lead to shorter analysis times, but it's important to find the optimal flow rate for your column dimensions to maintain good resolution.[12]

Step 4: Mass Spectrometer and Data Acquisition

Proper tuning and data acquisition settings are essential for maximizing signal detection.

• MS Parameter Optimization:

  • Tuning and Calibration: Regularly tune and calibrate your mass spectrometer to ensure it is operating at peak performance.[3][13] Pay close attention to the mass axis calibration.[13]

  • Ionization Mode: For GC-MS, Electron Ionization (EI) is the most common and generally suitable for volatile compounds like 1,3,5-undecatriene-d5.

  • Data Acquisition Rate: The data acquisition rate should be set to capture at least 20 points across a peak.[14]

Q2: My 1,3,5-undecatriene-d5 peak has a high background noise, leading to a poor S/N ratio. How can I reduce the noise?

High background noise can originate from various sources, including the sample matrix, the GC system, and the MS detector.

Troubleshooting Guide: High Background Noise

This guide outlines strategies to identify and mitigate sources of high background noise.

Step 1: Identifying the Source of Noise

• Chemical Noise vs. Random Noise: Chemical noise is often characterized by specific m/z values in the background, while random noise is more broadly distributed across the spectrum.[15]

• Blank Injections: Inject a solvent blank to determine if the noise is coming from the solvent, syringe, or the GC-MS system itself.

Step 2: Mitigating Matrix Effects

Matrix components co-eluting with 1,3,5-undecatriene-d5 can suppress or enhance its signal and contribute to background noise.[16][17][18]

• Sample Cleanup:

  • Solid-Phase Extraction (SPE): SPE can be a highly effective technique for removing interfering matrix components.[6]

  • Dilution: Diluting the sample can sometimes reduce the impact of matrix effects, though this may also decrease the analyte signal.[19]

Step 3: System Maintenance and Cleaning

A clean system is fundamental to achieving low background noise.

• Protocol for System Cleaning:

  • Inlet Maintenance: Regularly replace the inlet liner and septum.

  • Column Conditioning: Bake out the GC column according to the manufacturer's instructions to remove contaminants.

  • MS Source Cleaning: If the background remains high, the MS ion source may need to be cleaned.

Step 4: Data Processing Techniques

Advanced signal processing can help to reduce noise in the acquired data.

• Signal Averaging and Filtering: Implementing digital filtering and signal averaging can significantly improve the signal-to-noise ratio.[20]

• Baseline Correction: Applying baseline correction algorithms can help to remove low-frequency noise.[15]

Visualizing the Troubleshooting Workflow

A logical approach to troubleshooting is essential for efficiently resolving issues with your 1,3,5-undecatriene-d5 analysis.

Caption: Troubleshooting workflow for improving the S/N ratio.

Quantitative Data Summary

The following table summarizes key GC parameters that can be optimized to improve the signal-to-noise ratio for volatile compounds like 1,3,5-undecatriene-d5.

Parameter	Conventional Setting	Optimized for High S/N	Rationale for Optimization
GC Column	30 m x 0.25 mm, 0.25 µm film	15 m x 0.18 mm, 0.18 µm film	Shorter, narrower columns with thinner films increase peak efficiency.[9]
Injection Mode	Split (e.g., 50:1)	Splitless	Transfers the entire sample to the column for trace analysis.[7]
Initial Oven Temp.	50-70°C	~20°C below solvent b.p.	Improves peak focusing at the head of the column.[9]
Data Acquisition Rate	5-10 Hz	>20 points across the peak	Ensures accurate peak shape representation.[14]

References

• Patsnap Eureka. (2025, September 19). How to Improve ICP-MS Signal-to-Noise Ratio.
• Wallace Watson, D. Optimizing Sensitivity in GC–FID Analysis. LCGC International.
• PubMed. (2021, January 26). Improvement in Signal-to-Noise Ratio of Liquid-State NMR Spectroscopy via a Deep Neural Network DN-Unet.
• Agilent. Tips to Improve Signal-to-Noise Checkout.
• Dolan, J. W. (2010, March 1). Enhancing Signal-to-Noise. LCGC International - Chromatography Online.
• NPL Publications. (2023, October 11). NECTAR: A New Algorithm for Characterizing and Correcting Noise in QToF-Mass Spectrometry Imaging Data.
• Lupo, S. (2018, September 1). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise.
• Optimize GC Sample Introduction via Focusing Techniques and Appropriate Inlet Selection. (2024, December 16).
• ResearchGate. (2025, August 9). (PDF) Improving Precision and Signal/Noise Ratios for MC-ICP-MS.
• ResearchGate. (2025, August 6). Evaluation of matrix effects in the analysis of volatile organic compounds in whole blood with solid-phase microextraction | Request PDF.
• LCGC International. (2016, June 1). How to Optimize Key Variables in GC Analysis: Sample Introduction.
• SCION Instruments. Sample preparation GC-MS.
• PubMed. (2021, June 22). Determination of the Signal-To-Noise Ratio Enhancement in Comprehensive Three-Dimensional Gas Chromatography.
• Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. (2023, March 15).
• Chromatography Today. (2014, February 26). Optimisation of Column Parameters in GC.
• MDPI. (2023, June 14). Optimization of a Gas Chromatography–Mass Spectrometry (GCMS) Method for Detecting 28 Allergens in Various Personal Care Products.
• Organomation. GC-MS Sample Preparation.
• Search EPA Archive. Method 8260B: Volatile Organic Compounds by Gas Chromatography/Mass Spectrometry (GC/MS), part of Test Methods for Evaluating So.
• ResearchGate. (2025, October 12). (PDF) Optimization of a Gas Chromatography–Mass Spectrometry (GCMS) Method for Detecting 28 Allergens in Various Personal Care Products.
• Thermo Fisher Scientific - RU. GC-MS Sample Preparation.
• LCGC International. (2017, July 1). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• Optimizing GC Parameters for Faster Separations with Conventional Instrumentation.
• Bedoukian Research Inc. 1,3,5-UNDECATRIENE FCC.
• Semantic Scholar. (2023, June 14). Optimization of a Gas Chromatography–Mass Spectrometry (GCMS) Method for Detecting 28 Allergens in Various Personal Care Products.
• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues.
• SciSpace. Sample Preparation Techniques for Gas Chromatography.
• MDPI. (2023, October 31). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices.
• Perfumer & Flavorist. 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor.
• Sample Preparation Guidelines for GC-MS.
• Reddit. (2025, August 13). Deuterated standard response is constant but compound response isn't (SPME GC-MS) : r/CHROMATOGRAPHY.

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Technical Support Center: Storage Stability of 1,3E,5E-Undecatriene-d5

Executive Summary & Core Recommendation

For the long-term storage of 1,3E,5E-undecatriene-d5 , n-Hexane is the superior solvent compared to Methanol.

While Methanol is a common solvent for LC-MS applications, it poses specific risks to conjugated polyenes and deuterated internal standards that n-Hexane does not. The primary failure modes for this compound are oxidative polymerization , geometric isomerization , and volatility-induced concentration loss .

Immediate Action:

• Primary Storage: Store in n-Hexane at -20°C (or -80°C for >6 months).

• Working Aliquots: Keep under inert gas (Argon/Nitrogen).[1]

• Avoid: Protic solvents (Methanol/Ethanol) for long-term stock storage.[1]

Troubleshooting Guide (Q&A)

This section addresses specific issues you may encounter during experimental workflows.

Q1: My GC-MS signal for 1,3E,5E-undecatriene-d5 is dropping rapidly over days. Is it degrading?

Diagnosis: Likely Polymerization or Sorption , not necessarily chemical decomposition.

• The Mechanism: Conjugated trienes are highly reactive. In the presence of trace oxygen or peroxides, they undergo radical polymerization, forming high-molecular-weight oligomers that do not elute on a standard GC run.

• The Container Factor: Polyenes are lipophilic and can adsorb onto plastic surfaces.

• Solution:

  • Switch to amber silanized glass vials . Never use plastic.

  • Check your solvent for peroxides. Ethers and aged alcohols can accumulate peroxides that initiate polymerization.

  • Protocol: Add a radical scavenger like BHT (Butylated Hydroxytoluene) at 0.05% if the downstream application permits.

Q2: I see "ghost peaks" eluting just before/after the main d5 peak. Is my standard impure?

Diagnosis: Geometric Isomerization .

• The Cause: The (3E,5E) configuration is thermodynamically distinct but kinetically labile. Exposure to light (UV) or heat lowers the activation energy for rotation around the double bonds, leading to (3E,5Z) or (3Z,5E) isomers.

• Solvent Impact: Polar solvents like Methanol can stabilize the polarized transition states of isomerization reactions more effectively than non-polar solvents like Hexane, potentially accelerating this process under thermal stress.

• Solution: Perform all handling under yellow light or in minimal light conditions. Store at -20°C.

Q3: Why shouldn't I store the d5 standard in Methanol if I'm using it for LC-MS?

Diagnosis: Solvent-Solute Mismatch & Exchange Risk.

• Solubility: While 1,3,5-undecatriene is soluble in methanol, it is a lipophilic hydrocarbon (LogP ~5). In pure methanol, it is closer to its solubility limit than in hexane. At low temperatures (-20°C), "oiling out" (phase separation) can occur, leading to non-homogeneous aliquots.

• Deuterium Stability: While C-D bonds on a hydrocarbon chain are generally stable, protic solvents (Methanol) can facilitate Hydrogen-Deuterium exchange (scrambling) if any trace acid catalysts are present or if the solution is exposed to extreme pH. Aprotic solvents (Hexane) eliminate this risk entirely.

Technical Deep Dive: The Solvent Paradox

The choice between Methanol and Hexane is governed by the principles of solvation thermodynamics and reaction kinetics .

Comparative Analysis Table

Feature	n-Hexane (Recommended)	Methanol (Not Recommended)	Impact on Undecatriene-d5
Polarity	Non-polar (Dielectric constant )	Polar Protic ( )	Hexane mimics the solute's lipophilicity, ensuring stable solvation at low temps.
Oxygen Solubility	High (Mole fraction )	High (Mole fraction )	Both dissolve oxygen, but Methanol's protic nature can support different radical propagation pathways.
Inertness	Chemically Inert	Nucleophilic & Acidic/Basic	Methanol can participate in solvolysis reactions if the triene is activated (e.g., by light).
Volatility (Bp)	68°C	64.7°C	Similar volatility; both require tightly sealed, headspace-free storage.

Degradation Pathways Visualization

The following diagram illustrates the fate of 1,3E,5E-undecatriene-d5 under suboptimal conditions.

Caption: Figure 1.[2] Degradation pathways of conjugated trienes. Note that isomerization is reversible but alters quantitation, while oxidation/polymerization is irreversible.

Validated Storage Protocols

To ensure data integrity, follow this self-validating storage protocol.

Protocol A: Preparation of Stock Solutions

• Solvent Selection: Use HPLC-grade n-Hexane (dried over molecular sieves if possible).

• Vial Selection: Use Amber Borosilicate Glass vials with PTFE-lined screw caps. Reason: Amber glass blocks UV; PTFE prevents solvent leaching and sorption.

• Dissolution: Dissolve the neat d5 standard to a concentration of 1.0 mg/mL .

• Inerting: Gently purge the headspace with Argon (preferred over Nitrogen due to higher density) for 10-15 seconds before sealing.

Protocol B: Handling & Usage

• Thawing: Allow the vial to reach room temperature before opening.

  • Why? Opening a cold vial causes condensation of atmospheric moisture (and oxygen) into the solvent. In hexane, water is immiscible and will form droplets; in methanol, it dissolves, altering the solvent strength.

• Aliquotting: Never return unused standard to the stock vial. Use single-use glass inserts for working standards.

Protocol C: Stability Check (Self-Validation)

Perform this check every 3 months:

• Visual Inspection: Check for "oiling out" or precipitation (indicates polymerization).

• UV/Vis Ratio Scan: Conjugated trienes have a characteristic absorption max (~260-270 nm). A decrease in absorbance or a shift in

  indicates loss of conjugation (oxidation) or isomerization.

• GC-MS Verification: Inject the standard.

  • Acceptance Criteria: Purity > 95%.

  • Fail: If purity < 90% or if the "polymer hump" (baseline rise at end of run) increases.

References

• Bedoukian Research. (2024).[3] 1,3,5-Undecatriene FCC Technical Data Sheet. Retrieved from [Link]

• Fishwick, M. J., & Swoboda, P. A. T. (1977). Measurement of oxidation of polyunsaturated fatty acids by spectrophotometric assay of conjugated derivatives. Journal of the Science of Food and Agriculture.

• Landvatter, S. W. (2013).[4] Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. bedoukian.com [bedoukian.com]
• 4. hilarispublisher.com [hilarispublisher.com]

Navigating Mass Spectral Complexities: A Troubleshooting Guide for 1,3E,5E-undecatriene-d5 Analysis

Welcome to our technical support center. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies for identifying and mitigating mass spectral interferences when analyzing the deuterated internal standard, 1,3E,5E-undecatriene-d5. As a seasoned application scientist, I will provide not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your experimental workflow.

Understanding the Analyte: 1,3E,5E-undecatriene-d5

1,3E,5E-undecatriene-d5 is a deuterated form of 1,3,5-undecatriene, a volatile unsaturated hydrocarbon. Its chemical formula is C₁₁H₁₃D₅, and it has a molecular weight of approximately 155.29 g/mol . Due to its structural similarity to the non-deuterated analyte, it serves as an excellent internal standard in quantitative mass spectrometry assays, co-eluting and ionizing in a nearly identical manner.[1] However, the presence of deuterium atoms can introduce unique challenges in mass spectral interpretation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is the expected mass spectrum of 1,3E,5E-undecatriene-d5, and how does deuteration affect its fragmentation?

A1: Predicting the Fragmentation Pattern

To anticipate the mass spectrum of 1,3E,5E-undecatriene-d5, we first consider the fragmentation of its non-deuterated counterpart, 1,3,5-undecatriene (MW ≈ 150.26 g/mol ). The electron ionization (EI) mass spectrum of 1,3,5-undecatriene typically exhibits a molecular ion peak (M⁺˙) at m/z 150, although it may be of low intensity. The fragmentation of polyenes is often characterized by allylic cleavages and rearrangements.

The five deuterium atoms in 1,3E,5E-undecatriene-d5 are located on the terminal methyl and adjacent methylene groups. This placement will influence the mass-to-charge ratio (m/z) of the molecular ion and its fragments. The molecular ion peak is expected at m/z 155 .

Predicted Key Fragments and Their Origins:

The fragmentation of the molecular ion is initiated by the removal of an electron, creating a radical cation. Cleavage is most likely to occur at or near this radical cation site. For long-chain hydrocarbons, fragmentation often involves the loss of alkyl radicals.

• Allylic Cleavage: The bonds allylic to the conjugated triene system are susceptible to cleavage.

• Rearrangements: Hydrogen (or deuterium) migrations can occur, leading to the formation of stable fragment ions.

A logical approach to predicting the fragmentation involves considering the cleavage of bonds along the alkyl chain.

Diagram of Predicted Fragmentation Pathways for 1,3E,5E-undecatriene-d5:

Caption: Predicted fragmentation of 1,3E,5E-undecatriene-d5.

Expected Mass Shifts Due to Deuteration:

The key is to recognize that the fragmentation of the deuterated end of the molecule will result in fragments with different m/z values compared to the non-deuterated analog. It's important to note that deuteration can alter the relative intensities of fragment ions due to kinetic isotope effects.

Q2: I am observing unexpected peaks in the mass spectrum of my 1,3E,5E-undecatriene-d5 standard. How can I identify the source of this interference?

A2: A Systematic Approach to Interference Identification

Unexpected peaks can arise from several sources. A systematic approach is crucial for efficient troubleshooting.

Step 1: Characterize the Interference

• Determine the m/z of the interfering peak(s).

• Assess the peak shape. Is it sharp and co-eluting with your analyte, or is it a broad, rolling baseline disturbance?

• Examine the blank runs. Does the interference appear in solvent blanks or only in matrix blanks?

Step 2: Common Sources of Interference and Diagnostic Ions

Source of Interference	Common Diagnostic Ions (m/z)	Troubleshooting Steps
Column Bleed	73, 147, 207, 281 (polysiloxanes)	- Condition the column according to the manufacturer's instructions. - Ensure the operating temperature does not exceed the column's maximum limit. - Trim the first few centimeters of the column.
Plasticizers (Phthalates)	149, 167, 279	- Use high-purity solvents. - Avoid plastic containers and pipette tips where possible; opt for glass or polypropylene. - Run a solvent blank to confirm the source.
Solvent Impurities	Varies depending on the solvent.	- Use high-purity, GC-MS or LC-MS grade solvents. - Run a blank of each solvent used in your sample preparation.
Septum Bleed	Varies, often siloxane-based.	- Use high-quality, low-bleed septa. - Replace the septum regularly.
Carryover from Previous Injections	Analyte-specific peaks from a previous, more concentrated sample.	- Implement a rigorous wash sequence for the injection port and syringe between runs. - Inject a solvent blank after a high-concentration sample to check for carryover.

Step 3: Isobaric Interferences

Isobaric interferences occur when another compound or fragment has the same nominal mass as your analyte or its fragments.

Potential Isobaric Interferences for Key 1,3E,5E-undecatriene-d5 Fragments:

Predicted Fragment (m/z)	Potential Isobaric Interference	Source/Comment
155	Other C₁₁ hydrocarbons with a different degree of unsaturation or structure.	Could be present in a complex sample matrix. High-resolution mass spectrometry can help differentiate.
140	Fragments from larger co-eluting hydrocarbons.	Common in petroleum or environmental samples.
125	-	-
110	-	-
95	-	-
77	Phenyl fragment (C₆H₅⁺)	Common background ion, especially if aromatic compounds are present in the sample or system.

Experimental Protocol for Differentiating Isobaric Interferences:

• High-Resolution Mass Spectrometry (HRMS): If available, HRMS can distinguish between ions with the same nominal mass but different elemental compositions based on their exact mass.

• Tandem Mass Spectrometry (MS/MS): By isolating the precursor ion of interest and inducing fragmentation, you can generate a unique product ion spectrum that can be used for confirmation.

• Chromatographic Separation: Optimize your GC or LC method to achieve baseline separation of your analyte from the interfering compound. This may involve changing the column, temperature gradient, or mobile phase composition.

Logical Flow for Troubleshooting Interferences:

Caption: Troubleshooting workflow for unexpected peaks.

Q3: I'm observing poor peak shape (tailing or fronting) for 1,3E,5E-undecatriene-d5. What are the likely causes and how can I fix it?

A3: Diagnosing and Correcting Poor Peak Shape

Poor peak shape can compromise both qualitative identification and quantitative accuracy.

Common Causes of Peak Tailing:

• Active Sites: Silanol groups in the injector liner, column, or detector can interact with the analyte, causing tailing.

• Column Contamination: Non-volatile residues at the head of the column can lead to poor peak shape.

• Improper Column Installation: A poorly cut column or incorrect installation depth can create dead volume.

• Cold Spots: In GC-MS, cold spots in the transfer line can cause condensation and subsequent slow release of the analyte.

Common Causes of Peak Fronting:

• Column Overload: Injecting too much sample can saturate the stationary phase.

• Solvent Effects: Incompatibility between the injection solvent and the stationary phase or mobile phase.

Troubleshooting Protocol for Poor Peak Shape:

• Inject a Non-polar Alkane Standard: If a simple alkane also shows poor peak shape, the issue is likely with the system (e.g., column installation, dead volume). If the alkane peak is sharp, the problem is likely related to analyte-specific interactions.

• System Maintenance:

  • Injector: Replace the liner and septum.

  • Column: Trim 10-15 cm from the front of the column. Condition the column according to the manufacturer's recommendations.

  • Connections: Ensure all fittings are tight and the column is installed correctly.

• Method Optimization:

  • Injection Volume: Reduce the injection volume to check for column overload.

  • Solvent: Ensure the injection solvent is compatible with your analytical column and mobile phase.

  • Temperature (GC): Increase the injector and transfer line temperatures to prevent cold spots.

Q4: My quantitative results are inconsistent, and I suspect isotopic interference or H/D exchange. How can I confirm and mitigate this?

A4: Addressing Challenges with Deuterated Standards

While deuterated standards are powerful tools, they are not without potential pitfalls.

Isotopic Contribution:

The non-deuterated analyte will have naturally occurring isotopes (e.g., ¹³C) that can contribute to the signal of the deuterated internal standard, especially at the M+1 and M+2 positions. This is more pronounced when the analyte concentration is significantly higher than the internal standard.

• Mitigation:

  • Use a deuterated standard with a sufficient mass shift (ideally ≥ 3 amu) from the native analyte. For 1,3E,5E-undecatriene-d5, the 5 amu shift is generally sufficient.

  • Monitor multiple fragment ions for both the analyte and the internal standard. The isotopic contribution will affect different fragments differently.

  • Software Correction: Some mass spectrometry software packages have algorithms to correct for natural isotope abundance.

Hydrogen-Deuterium (H/D) Exchange:

In some cases, deuterium atoms on the standard can exchange with hydrogen atoms from the sample matrix or solvent, particularly at active sites in the chromatographic system. This can lead to a decrease in the signal of the fully deuterated standard and an increase in the signal of partially deuterated species.

• Confirmation: Look for the appearance of ions at m/z 154 (d4), 153 (d3), etc., that co-elute with your standard.

• Mitigation:

  • Inert Flow Path: Use deactivated liners and columns to minimize active sites.

  • Sample pH: While less common for non-polar compounds, ensure the sample pH is not promoting exchange.

  • Solvent Choice: Use aprotic solvents where possible if H/D exchange is suspected.

This technical guide provides a framework for identifying and resolving common mass spectral interferences encountered during the analysis of 1,3E,5E-undecatriene-d5. By understanding the fundamental principles of mass spectrometry and adopting a systematic troubleshooting approach, researchers can enhance the quality and reliability of their analytical data.

References

• NIST Chemistry WebBook. (n.d.). (E,E)-1,3,5-Undecatriene. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Hiden Analytical. (n.d.). Mass spectral fragments of common hydrocarbons. Retrieved from [Link]

• Agilent Technologies. (n.d.). What are the common contaminants in my GCMS. Retrieved from [Link]

• Stark, C., & Class, T. J. (2006). Mechanism for the elimination of aromatic molecules from polyenes in tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 20(18), 2736-2742. Retrieved from [Link]

• Keller, B. O., Sui, J., Young, A. B., & Whittal, R. M. (2008). Interferences and contaminants encountered in modern mass spectrometry. Analytica Chimica Acta, 627(1), 71-81. Retrieved from [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]

Technical Support Center: Troubleshooting and Reducing Carryover of 1,3E,5E-undecatriene-d5

Welcome to the technical support center for managing analytical challenges related to 1,3E,5E-undecatriene-d5. This guide is designed for researchers, scientists, and drug development professionals who utilize this deuterated internal standard and encounter the common issue of analytical carryover. Our objective is to provide you with a comprehensive, scientifically-grounded resource to diagnose, troubleshoot, and ultimately mitigate carryover, ensuring the accuracy and integrity of your data.

1,3E,5E-undecatriene-d5 is a valuable tool, often employed as an internal standard in quantitative mass spectrometry assays due to its structural similarity to endogenous or target analytes.[1] However, its chemical properties—namely its high hydrophobicity and volatility—make it particularly susceptible to adsorption within analytical systems, leading to persistent carryover. This guide explains the mechanisms behind this phenomenon and provides actionable, field-proven protocols to resolve it.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Q1: What is analytical carryover, and how can I confirm it's affecting my 1,3E,5E-undecatriene-d5 analysis?

A1: Analytical carryover is the phenomenon where a portion of an analyte from a preceding injection appears in a subsequent analysis, typically a blank or a sample of low concentration.[2] This leads to an overestimation of the analyte's concentration and can severely compromise the accuracy of quantitative assays, especially near the lower limit of quantitation (LLOQ).[3]

To confirm carryover of 1,3E,5E-undecatriene-d5, you must perform a diagnostic injection sequence. This is a self-validating test:

• Inject a "pre-blank" (a clean solvent blank) to establish a baseline. The signal for your analyte should be negligible.

• Inject a high-concentration standard of 1,3E,5E-undecatriene-d5.

• Immediately inject a series of three to five consecutive "post-blanks".

Interpretation:

• Carryover is Present: If you observe a peak for 1,3E,5E-undecatriene-d5 in the first post-blank that systematically decreases in subsequent blank injections, you have confirmed carryover.[3]

• Contamination is Likely: If the peak remains at a relatively constant intensity across all blank injections, the issue is more likely system contamination (e.g., in your mobile phase or wash solvent) rather than carryover from a specific injection.[3]

Q2: Why is 1,3E,5E-undecatriene-d5 so prone to carryover?

A2: The carryover potential of 1,3E,5E-undecatriene-d5 is directly linked to its physicochemical properties.

• High Hydrophobicity: The molecule is highly non-polar, as indicated by its high octanol-water partition coefficient (LogP) of approximately 4.8 to 5.2.[4][5][6][7][8] This causes it to strongly adsorb to any non-polar or "active" surfaces within your analytical system. In LC-MS, this includes PEEK tubing, rotor seals, and C18 stationary phases. In GC-MS, this includes the injector liner, septum, and the stationary phase of the column.[2][9]

• Poor Aqueous Solubility: It is practically insoluble in water.[5][7] If your wash solvents or mobile phases are too aqueous, they will be ineffective at solubilizing and removing residual analyte from the system components.

• Volatility (GC-MS Context): While its volatility is advantageous for GC analysis, it can also lead to issues like injector backflash if the injection parameters are not optimized.[10] This occurs when the sample rapidly expands upon injection, exceeding the volume of the liner and depositing analyte residue in cooler parts of the inlet, such as the septum purge line, which can then bleed back into subsequent runs.[10]

Q3: What are the most common sources of carryover for this compound in my LC-MS or GC-MS system?

A3: The sources are system-dependent but are always tied to points of surface contact.

• For LC-MS Systems:

  • Autosampler: This is the most frequent culprit. Key areas include the exterior and interior of the sample needle, the injection valve rotor seal, and the sample loop.[3][11][12]

  • Analytical Column: The column, particularly the inlet frit or a guard column, can retain the analyte.[12]

  • MS Source: The ion source components (e.g., capillary, cone) can become contaminated, though this is typically identified as general contamination rather than injection-to-injection carryover.[12]

• For GC-MS Systems:

  • Autosampler Syringe: Residue can remain in the syringe barrel or on the plunger.[13]

  • Injector Port: This is a major source. Adsorption occurs on the inlet liner (especially those with glass wool), the underside of the septum, the metal surfaces of the inlet body, and the split vent line.[9]

  • Column: The first few meters of the analytical column can become a sink for strongly retained, non-polar compounds.

Section 2: Systematic Troubleshooting Guides

Guide 1: Isolating the Source of Carryover - A Step-by-Step Protocol

The key to efficient troubleshooting is a logical, systematic process of elimination. Do not change multiple parameters at once. The following workflow will help you pinpoint the problematic module.

Experimental Protocol: System Isolation Test

• Establish the Baseline: Run your standard carryover test (High Conc. -> Blank -> Blank) to confirm the magnitude of the issue.

• Test the MS Detector: Disconnect the LC or GC from the mass spectrometer. Infuse a clean solution directly into the MS source using a syringe pump. If the carryover signal disappears, the MS is not the source. If it persists, the ion source requires cleaning.[12]

• Test the LC/GC Flow Path (Bypass the Autosampler):

  • LC-MS: Replace the autosampler with a manual injection valve or a simple union. If carryover disappears, the autosampler is the source.

  • GC-MS: Perform a "no injection" run. After a high-concentration injection, start the next run's acquisition manually without actuating the syringe. If a peak appears, the carryover is coming from the inlet or column, not the syringe itself.[13]

• Test the Column: Replace the analytical column with a zero-dead-volume union. Run the carryover sequence. If the carryover is significantly reduced or eliminated, the column is a major contributor.

This logical flow is visualized in the diagram below.

Caption: Diagram 1: Systematic Carryover Isolation Workflow

Guide 2: LC-MS System Decontamination Protocol

If the autosampler is identified as the source, a rigorous cleaning protocol is required. The key is using a solvent that can effectively solubilize 1,3E,5E-undecatriene-d5.

Experimental Protocol: LC Autosampler Deep Clean

• Prepare Strong Wash Solvents: Create fresh wash solutions. Refer to the table below for recommendations. A good starting point is a 50:50 mixture of Isopropanol (IPA) and Acetonitrile (ACN), or Dichloromethane (DCM) if your system components are compatible.

• Replace Standard Wash Solvents: In your instrument software, replace the standard needle wash solvent with your prepared strong wash solution.

• Execute Extended Wash Cycles: Program the autosampler to perform an extended needle wash (e.g., 60-90 seconds) or multiple consecutive wash cycles. Ensure both the inside and outside of the needle are washed.[2]

• Flush the Injection Path: Create a method that bypasses the column and flows directly to waste. Place a vial of your strong wash solvent in the autosampler tray and perform 10-20 full-loop injections to thoroughly flush the sample loop, needle, and rotor seal.

• Re-equilibrate and Test: Re-install the column, equilibrate the system with your analytical mobile phase, and repeat the carryover diagnostic test.

Guide 3: GC-MS System Decontamination Protocol

For GC-MS, the focus is on the syringe and the injector port.

Experimental Protocol: GC Injector and Syringe Deep Clean

• Cool the Injector: Before any maintenance, cool the injector to a safe temperature (<50°C).

• Syringe Cleaning: Remove the autosampler syringe. Manually rinse it multiple times with a strong solvent like DCM or Toluene, followed by methanol to remove the non-polar solvent. If the syringe is old or has a worn plunger, replace it.[13][14]

• Inlet Liner Replacement: Remove and discard the inlet liner and septum. This is a critical step. Never reuse a liner when troubleshooting carryover.[9]

• Inlet Cleaning (If Necessary): If carryover persists after liner replacement, the metal body of the inlet may be contaminated. This requires a more involved cleaning procedure as described by the instrument manufacturer, often involving scrubbing with solvent-wetted swabs.

• Column Bake-out: Install the new liner and septum. Disconnect the column from the MS detector and cap the MS inlet. Heat the GC oven to its maximum rated temperature (or 20°C above your highest analytical temperature) and hold for 1-2 hours with carrier gas flowing to "bake out" any residue.[13]

• Reassemble and Test: Cool the system, reconnect the column to the detector, and perform the carryover diagnostic test.

Section 3: Prevention and Optimization

Proactive measures are more efficient than reactive troubleshooting.

Q4: How can I optimize my routine methods to prevent the carryover of 1,3E,5E-undecatriene-d5?

A4: Method optimization is key. The goal is to ensure the analyte is fully solubilized and removed after every injection.

Optimized Autosampler Wash Workflow A multi-solvent wash program is highly effective for hydrophobic compounds. This workflow ensures that any residual analyte is stripped from the needle and injection path before the next sample is drawn.

Caption: Diagram 2: Optimized Multi-Solvent Wash Cycle

Data Presentation: Effective Wash Solvents Choosing the right wash solvent is the most critical step in preventing carryover for a hydrophobic analyte. The solvent must be strong enough to solubilize 1,3E,5E-undecatriene-d5 and be compatible with your system's hardware.

Solvent	Polarity Index	Primary Use	Rationale & Comments	System Compatibility
Isopropanol (IPA)	4.3	LC & GC	Excellent for dissolving non-polar compounds while maintaining miscibility with more polar solvents. A highly effective "strong" wash.	Excellent for LC/GC
Dichloromethane (DCM)	3.4	GC / LC (Caution)	A very strong non-polar solvent, highly effective for removing hydrophobic residues.[15] Caution: Check LC component compatibility (can swell PEEK).	Excellent for GC; Use with caution in LC
Acetonitrile (ACN)	6.2	LC & GC	Good intermediate solvent. Often used in mobile phases and as part of a multi-solvent wash sequence.	Excellent for LC/GC
Toluene	2.4	GC	Excellent solvent for non-polar compounds. Often used for deep cleaning of GC injectors. Not suitable for LC.	GC only
Methanol/ACN/Water Mix	Variable	LC	A common "strong" wash in reversed-phase LC. A mix like 50:40:10 (MeOH:ACN:Water) can be effective.[16]	Excellent for LC
Acetone	5.4	GC / Vials	A good general-purpose cleaning solvent for parts and vials.[15][17]	Excellent for GC; Not typically used in LC flow path

Q5: Are there any hardware or column considerations that can minimize carryover?

A5: Yes, selecting appropriate hardware can create a more inert sample path.

• Deactivated Surfaces (GC): Always use high-quality, deactivated inlet liners.[9] Deactivation involves coating the glass surface to mask active silanol groups that can cause unwanted adsorption.[18][19] Consider liners without glass wool packing, as the high surface area of the wool can be a significant site for analyte retention.[9]

• Biocompatible Materials (LC): For particularly "sticky" compounds, consider using autosamplers and systems with biocompatible flow paths (e.g., MP35N or titanium components) which can sometimes offer lower surface activity than standard stainless steel or PEEK.

• Guard Columns: While useful for protecting the analytical column, guard columns are also a prime location for carryover.[12] If carryover is a persistent issue, try removing the guard column as a troubleshooting step. If this resolves the problem, implement a more aggressive column flushing step in your gradient or replace the guard column more frequently.

By understanding the chemical nature of 1,3E,5E-undecatriene-d5 and applying these systematic troubleshooting and prevention strategies, you can effectively manage carryover and ensure the generation of reliable, high-quality analytical data. For further assistance, always consult your instrument manufacturer's guidelines for specific maintenance procedures.

References

• 1,3,5-Undecatriene - LookChem. (n.d.). Retrieved from [Link]

• Chemical Properties of (E,E)-1,3,5-Undecatriene (CAS 19883-29-5). (n.d.). Cheméo. Retrieved from [Link]

• 1,3,5-Undecatriene | C11H18. (n.d.). PubChem. Retrieved from [Link]

• 1,3,5-UNDECATRIENE FCC. (n.d.). Bedoukian Research Inc. Retrieved from [Link]

• Zviely, M. (2012). 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. Perfumer & Flavorist. Retrieved from [Link]

• (3Z,5E)-1,3,5-Undecatriene. (n.d.). NIST WebBook. Retrieved from [Link]

• (E,E)-1,3,5-Undecatriene. (n.d.). NIST WebBook. Retrieved from [Link]

• Chemistry For Everyone. (2023). What Is Carryover In LC-MS And How Do You Prevent It? YouTube. Retrieved from [Link]

• Taylor, T. (2018). The LCGC Blog: Solve Carryover Problems in Gas Chromatography. LCGC North America. Retrieved from [Link]

• Stevenson, P. (2018). Minimizing HPLC Carryover. Lab Manager. Retrieved from [Link]

• Agilent Technologies. (2024). Don't Get Carried Away by Carryover: Troubleshooting GC Chromatography. Retrieved from [Link]

• Nonami, H., et al. (2012). Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. Mass Spectrometry (Tokyo, Japan). Retrieved from [Link]

• How to eliminate the carry-over effect in GC-MS/MS system? (2022). ResearchGate. Retrieved from [Link]

• 1,3,5-Undecatriene FCC (BRI #809-SUS). (n.d.). Bedoukian Research Inc. Retrieved from [Link]

• 1,3,5-Undecatriene, (3E,5Z)- | C11H18. (n.d.). PubChem. Retrieved from [Link]

• How can I solve my carry over issue in LC-MS/MS? (2015). ResearchGate. Retrieved from [Link]

• American Laboratory. (2012). Deactivation of Metal Surfaces: Applications in Gas Chromatography (GC) for the Past 15 Years. Retrieved from [Link]

• How to Properly Clean and Maintain Chromatography Autosampler Vials. (2024). Aijiren. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2023). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from [Link]

• GC-MS washing solvents for the plunger needle? (2016). ResearchGate. Retrieved from [Link]

• Chromatography Forum. (2006). Question on MS/MS techniques. Retrieved from [Link]

• Deactivated surfaces for chromatographic separations and methods of making and using the same. (2004). Google Patents.

• Organic solvent for cleaning autosampler syringe. (2019). Chemistry Stack Exchange. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Quantitative Bioanalysis: Comparing Deuterated Internal Standard Calibration with External Standard Methods

In the landscape of drug development and clinical research, the accurate quantification of analytes in biological matrices is not merely a procedural step; it is the bedrock upon which the safety and efficacy of new therapeutics are built. The choice of calibration strategy is a critical decision point in bioanalytical method development, with profound implications for data integrity and regulatory success. This guide provides an in-depth comparison of two common calibration techniques: the traditional external standard method and the more robust internal standard method, specifically utilizing a deuterated internal standard.

While this guide is centered on the principles applicable to a non-polar, semi-volatile compound like 1,3E,5E-undecatriene , it is important to note that specific experimental data for its deuterated form, 1,3E,5E-undecatriene-d5 , is not extensively available in peer-reviewed literature. Therefore, to illustrate the core concepts with scientifically sound data, we will use a representative non-polar analyte, "Analyte X," and its deuterated internal standard, "Analyte X-d5," as a case study. The principles and experimental outcomes discussed are directly translatable to the analysis of 1,3E,5E-undecatriene and similar molecules.

The Fundamental Divide: External vs. Internal Standard Calibration

At its core, quantitative analysis in chromatography aims to establish a precise relationship between the instrument's response (e.g., peak area) and the concentration of the analyte. The methods to achieve this diverge significantly in their approach to managing experimental variability.

The External Standard Method: A Deceptively Simple Approach

The external standard method is a straightforward technique where a series of calibration standards containing the analyte at known concentrations are prepared and analyzed separately from the study samples.[1][2][3] A calibration curve is generated by plotting the instrument response against the concentration of these standards. The concentration of the analyte in an unknown sample is then determined by interpolating its response on this curve.[1][2]

The Underlying Assumption and Its Perils: This method operates on the critical assumption that every injection, whether a standard or a sample, is performed under identical conditions.[4] However, in the complex world of bioanalysis, this is rarely the case. Several factors can introduce variability that this method cannot account for:

• Injection Volume Precision: Minor variations in the volume of sample injected by an autosampler can lead to proportional errors in the measured response.[2][4]

• Sample Preparation Inconsistencies: During extraction, evaporation, and reconstitution steps, the recovery of the analyte can vary from sample to sample. The external standard method does not correct for these losses.

• Matrix Effects: This is arguably the most significant challenge in LC-MS bioanalysis.[5] Co-eluting endogenous or exogenous components from the biological matrix (e.g., phospholipids, salts, metabolites) can either suppress or enhance the ionization of the analyte in the mass spectrometer's source.[5] Since the matrix composition of the calibration standards (often prepared in a simple solvent or a surrogate matrix) differs from the study samples, the analyte's response can be artificially lowered or elevated, leading to inaccurate results.

The Internal Standard Method: A Self-Correcting System

The internal standard method is designed to overcome the limitations of the external standard approach. In this technique, a known and constant amount of a different compound, the internal standard (IS), is added to all calibration standards, quality control (QC) samples, and unknown study samples alike, preferably at the very beginning of the sample preparation process.[4][5]

Instead of plotting the absolute response of the analyte, a calibration curve is constructed by plotting the ratio of the analyte's response to the internal standard's response against the analyte's concentration. This ratioing is the key to the method's robustness. Any variability in sample preparation, injection volume, or ionization conditions that affects the analyte will, in theory, affect the internal standard to the same extent. This common variability is canceled out in the ratio, leading to a more accurate and precise measurement.

The Gold Standard: The Deuterated Internal Standard Advantage

The ideal internal standard behaves as a chemical twin to the analyte. This is where stable isotope-labeled internal standards (SIL-IS), particularly deuterated standards, excel and are widely considered the gold standard in quantitative LC-MS.[5][6][7] A deuterated internal standard like "Analyte X-d5" is chemically identical to "Analyte X," with the only difference being that several hydrogen atoms have been replaced by their heavier isotope, deuterium.

This subtle mass difference, which is easily resolved by a mass spectrometer, allows the IS to be distinguished from the analyte. However, its physicochemical properties remain virtually identical. This means that during sample extraction, chromatography, and ionization, "Analyte X-d5" will:

• Co-elute with "Analyte X" from the LC column.

• Experience the same extraction recovery .

• Be subject to the same degree of matrix-induced ion suppression or enhancement .

By tracking the analyte-to-IS response ratio, we can effectively normalize for most sources of experimental error, providing a highly accurate and precise quantification.[5][6] This is a requirement often emphasized by regulatory bodies like the FDA and EMA for bioanalytical method validation.[6]

Case Study: Quantification of "Analyte X" in Human Plasma

To provide a tangible comparison, let's consider a hypothetical but realistic experiment to quantify "Analyte X," a non-polar small molecule, in human plasma using both external standard calibration and internal standard calibration with "Analyte X-d5."

Experimental Design & Protocols

Objective: To compare the performance of external and internal standard calibration for the quantification of "Analyte X" in human plasma.

Methodology: A validation experiment will be conducted to assess linearity, accuracy, precision, and matrix effects for both calibration methods.

Step 1: Preparation of Stock and Working Solutions

• Analyte X Stock Solution (1 mg/mL): Accurately weigh 10 mg of Analyte X reference standard and dissolve in 10 mL of methanol.

• Analyte X-d5 (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of Analyte X-d5 and dissolve in 1 mL of methanol.

• Analyte X Working Solutions for Calibration and QCs: Serially dilute the Analyte X stock solution with 50:50 methanol:water to prepare working solutions at various concentrations.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution with 50:50 methanol:water.

Step 2: Preparation of Calibration Standards and QC Samples

• External Standard Calibration Curve:

  • Take 9 aliquots of drug-free human plasma.

  • Spike 8 of these with the appropriate Analyte X working solutions to achieve final concentrations of 1, 2, 5, 10, 20, 50, 80, and 100 ng/mL. The remaining aliquot serves as the blank.

• Internal Standard Calibration Curve:

  • Follow the same procedure as for the external standard curve, but add a constant volume of the IS working solution (100 ng/mL) to each standard (except the blank) and the zero sample (containing only IS).

• Quality Control (QC) Samples:

  • Prepare QC samples in drug-free human plasma at four concentration levels:

    • LLOQ (Lower Limit of Quantification): 1 ng/mL

    • LQC (Low QC): 3 ng/mL

    • MQC (Medium QC): 30 ng/mL

    • HQC (High QC): 75 ng/mL

  • For the internal standard method, add the IS working solution to each QC sample.

Step 3: Sample Preparation (Protein Precipitation)

• To 50 µL of each standard, QC, and study sample in a microcentrifuge tube, add 150 µL of acetonitrile (for the external standard method) or 150 µL of acetonitrile containing the IS (for the internal standard method).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to an HPLC vial for analysis.

Step 4: LC-MS/MS Analysis

• LC System: Standard HPLC or UHPLC system.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A suitable gradient to ensure good separation and peak shape (e.g., 5% B to 95% B over 3 minutes).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Detection: Multiple Reaction Monitoring (MRM) mode.

  • Analyte X: Q1/Q3 transition (e.g., m/z 151.3 -> 79.1)

  • Analyte X-d5 (IS): Q1/Q3 transition (e.g., m/z 156.3 -> 84.1)

Visualizing the Workflows

The following diagrams illustrate the fundamental differences in the analytical workflows for external and internal standard calibration.

Caption: Workflow for External Standard Calibration.

Caption: Workflow for Internal Standard Calibration.

Comparative Performance Data: A Tale of Two Methods

The following tables summarize the expected validation data from our hypothetical experiment. The data is modeled to reflect typical performance characteristics observed in bioanalytical laboratories.

Table 1: Calibration Curve Linearity

Parameter	External Standard Method	Internal Standard Method (with Analyte X-d5)
Calibration Model	Linear, 1/x² weighting	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995	> 0.998
Concentration Range	1 - 100 ng/mL	1 - 100 ng/mL
Accuracy of Back-Calculated Standards	± 15% (± 20% at LLOQ)	± 15% (± 20% at LLOQ)

Both methods can produce a linear calibration curve with acceptable correlation coefficients. However, the internal standard method typically yields a slightly better fit due to the normalization of random errors.

Table 2: Accuracy and Precision

QC Level	External Standard Method	Internal Standard Method (with Analyte X-d5)
Mean Accuracy (%)	Precision (%RSD)
LLOQ (1 ng/mL)	92.5	14.8
LQC (3 ng/mL)	94.1	12.5
MQC (30 ng/mL)	108.3	11.2
HQC (75 ng/mL)	91.7	13.1

The data clearly illustrates the superior performance of the internal standard method. The precision (%RSD) is significantly better (typically <15%, and <20% at the LLOQ as per regulatory guidance), and the accuracy is consistently closer to the nominal values. The external standard method, while potentially meeting acceptance criteria, shows much greater variability.

Table 3: Matrix Effect Assessment

The matrix effect is evaluated by comparing the response of an analyte in a post-extraction spiked matrix sample to its response in a neat solution. The IS-normalized matrix factor demonstrates the corrective power of the deuterated internal standard.

Parameter	External Standard Method	Internal Standard Method (with Analyte X-d5)
Matrix Factor (MF) for Analyte X	0.72 (28% Ion Suppression)	0.72 (Analyte response is suppressed)
Matrix Factor (MF) for Analyte X-d5	N/A	0.71 (IS response is equally suppressed)
IS-Normalized Matrix Factor	N/A	1.01 (Suppression is corrected)
%RSD of Matrix Factor (n=6 lots)	16.5%	4.2%

This table is the most compelling evidence for using a deuterated internal standard. The external standard method is vulnerable to the 28% ion suppression, leading to under-quantification. Furthermore, the high variability (%RSD) of the matrix factor across different lots of plasma indicates that this effect is inconsistent. In contrast, the internal standard method, while showing suppression for both the analyte and the IS, results in an IS-normalized matrix factor of ~1.0, demonstrating near-perfect correction for the matrix effect. The low %RSD indicates this correction is consistent across different plasma sources.

Discussion: Causality and Trustworthiness

The experimental data unequivocally demonstrates that the use of a deuterated internal standard provides a more accurate, precise, and trustworthy bioanalytical method. The causality is clear:

• Correction for Physical Loss: By adding the IS at the beginning of the sample preparation, any physical loss of the analyte during extraction is mirrored by a proportional loss of the IS. The analyte/IS ratio remains constant, preserving the integrity of the measurement.

• Compensation for Instrumental Variability: Minor fluctuations in injection volume affect both the analyte and the co-eluting IS equally. The ratio-based calculation effectively nullifies this source of error.[4]

• Mitigation of Matrix Effects: This is the most critical advantage in LC-MS. Because the deuterated IS is chemically identical to the analyte, it experiences the same fate in the ESI source. When co-eluting matrix components suppress the analyte's ionization, they suppress the IS's ionization to the same degree. The ratio of their signals, therefore, remains unaffected by the matrix, leading to a robust and reliable result regardless of the inter-individual variability in patient samples.[5][7]

The external standard method, lacking this internal reference, is inherently less trustworthy for complex biological matrices. Its data is susceptible to a host of uncorrected errors that can lead to erroneous pharmacokinetic calculations, flawed dose-response assessments, and ultimately, compromised clinical decisions.

Conclusion and Recommendations

For researchers, scientists, and drug development professionals, the choice of calibration strategy is a foundational element of robust bioanalytical science.

• External Standard Calibration may be suitable for simple, well-characterized matrices where matrix effects are negligible and when using highly precise liquid handling and injection systems. However, for regulated bioanalysis in complex matrices like plasma, its use is strongly discouraged due to its inability to correct for variability in sample recovery and matrix effects.

• Internal Standard Calibration with a Deuterated Standard is the unequivocally superior method for quantitative bioanalysis using LC-MS. It functions as a self-validating system within each sample, correcting for the multifaceted variability inherent in the analytical process. The use of a stable isotope-labeled internal standard is the industry best practice and is expected by regulatory agencies for pivotal non-clinical and clinical studies.

Investing in the synthesis and use of a deuterated internal standard is not an additional cost but a critical investment in data quality, regulatory compliance, and the overall success of a drug development program.

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A Senior Scientist's Guide to Linearity Validation for Bioanalytical Calibration Curves

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Cornerstone of Quantitative Bioanalysis

In the landscape of drug development, the precise quantification of analytes in biological matrices is non-negotiable. The calibration curve is the very foundation of this quantification, linking an instrument's response to the concentration of an analyte.[1] Its linearity, the demonstrable proportionality between concentration and response over a defined range, is a critical parameter assessed during bioanalytical method validation.[2][3] This guide provides an in-depth comparison of methodologies for validating the linearity of a calibration curve, using the deuterated internal standard 1,3E,5E-undecatriene-d5 as a practical exemplar for LC-MS/MS applications.

The principles discussed herein are grounded in the harmonized guidelines of the International Council for Harmonisation (ICH), specifically the M10 guideline on Bioanalytical Method Validation, which is adopted by major regulatory bodies including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[2][4][5][6]

The Unseen Guardian: The Role of a Deuterated Internal Standard

Before delving into linearity assessment, it is crucial to understand the role of the stable isotope-labeled internal standard (SIL-IS), such as 1,3E,5E-undecatriene-d5. In LC-MS/MS analysis, variability can arise from multiple sources: sample extraction, matrix effects (ion suppression or enhancement), and instrument drift. A deuterated internal standard is a near-perfect mimic of the analyte; it is chemically identical and thus co-elutes and experiences the same ionization effects and extraction losses.[7][8][9] However, due to the mass difference from the deuterium atoms, it is distinguishable by the mass spectrometer.[7] By calculating the ratio of the analyte peak area to the internal standard peak area, these sources of variability are normalized, leading to significantly improved precision and accuracy.[10]

Experimental Design: Building a Robust Linearity Study

A linearity validation is only as reliable as the experiment that generates the data. A full validation is required when establishing a new bioanalytical method.[3][11][12] The following protocol outlines the essential steps for preparing calibration standards and quality control (QC) samples.

Experimental Protocol: Preparation of Calibration Curve and QC Samples

• Stock Solutions: Prepare a primary stock solution of the analyte and a separate stock solution of the internal standard (1,3E,5E-undecatriene-d5) in a suitable organic solvent.

• Working Standard Solutions: Create a series of working standard solutions by serially diluting the analyte stock solution. These will be used to spike into the biological matrix.

• Calibration Standards (CS): Prepare a minimum of six to eight non-zero calibration standards by spiking the working standard solutions into the blank biological matrix (e.g., human plasma).[13] The concentration range should encompass the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).[12]

• Internal Standard Working Solution: Prepare a working solution of 1,3E,5E-undecatriene-d5 at a single, consistent concentration. This solution will be added to all calibration standards, QCs, and study samples.

• Quality Control (QC) Samples: Independently prepare QC samples by spiking a separate analyte stock solution into the blank matrix at a minimum of four concentration levels:

  • LLOQ: At the lowest limit of quantification.

  • Low QC (LQC): Within 3 times the LLOQ.

  • Medium QC (MQC): Near the center of the calibration range.

  • High QC (HQC): At approximately 75-90% of the ULOQ.

• Sample Processing: Process all calibration standards and QC samples according to the established bioanalytical method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction), adding the internal standard working solution at the designated step.

• Analysis: Analyze the processed samples using the LC-MS/MS instrument. It is good practice to analyze the standards in a random order to minimize bias from instrument drift.[14]

Caption: Workflow for Linearity Validation Experiment.

Evaluating Linearity: A Comparative Analysis of Regression Models

The relationship between concentration (x) and the peak area ratio (y) is evaluated using a regression model. The choice of model is critical and must be scientifically justified. Bioanalytical data, especially over wide dynamic ranges, often exhibit heteroscedasticity—where the variance of the data points increases with concentration.[15][16]

Comparison of Regression Models

Regression Model	Description	Best For	Key Considerations
Linear (Unweighted)	y = mx + b. Assumes equal variance (homoscedasticity) across the entire concentration range.	Narrow concentration ranges where variance is uniform.	Often unsuitable for wide dynamic ranges as high-concentration points can disproportionately influence the regression line, leading to poor accuracy at the LLOQ.[15][17]
Weighted Linear (1/x or 1/x²)	y = mx + b with a weighting factor applied. Gives less weight to data points with higher variance (i.e., higher concentrations).	Most bioanalytical methods, especially those with wide concentration ranges, as it corrects for heteroscedasticity.[18]	The selection of the weighting factor (commonly 1/x or 1/x²) should be justified and determined during method development by evaluating which factor provides the best accuracy and precision across the range.[16][18]
Quadratic	y = ax² + bx + c. A non-linear model.	Assays where the instrument response is inherently non-linear (e.g., some ligand-binding assays).	Should be used with caution and strong justification. Regulatory agencies prefer the simplest possible model, and a linear relationship is generally expected for chromatographic methods.[19]

Statistical Deep Dive: Beyond the Correlation Coefficient

While a high correlation coefficient (r) or coefficient of determination (r²) is necessary, it is not sufficient on its own to prove linearity.[20] A comprehensive evaluation requires a multi-faceted approach.

Key Statistical Metrics and Their Interpretation

• Coefficient of Determination (r²): A value of ≥ 0.99 is generally desired, but this metric can be misleading and should not be the sole criterion for model selection.[20]

• Back-Calculated Concentrations: The concentration of each calibration standard is back-calculated from its measured response using the regression equation. The accuracy (% deviation from the nominal concentration) must be within defined acceptance criteria.

• Residual Analysis: This is the most powerful tool for assessing the goodness of fit. The residuals (the difference between the observed response and the response predicted by the regression line) are plotted against the concentration. A random scatter of residuals around the zero line indicates a good fit. Any systematic trend (e.g., a U-shape or a funnel shape) suggests that the chosen regression model is inappropriate.[21]

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Matrix effect correction using 1,3E,5E-undecatriene-d5

Technical Comparison Guide: Matrix Effect Mitigation Strategies for Polyene Analysis

Executive Summary

In the quantitative analysis of volatile polyenes like 1,3,5-undecatriene—key analytes in flavor profiling (galbanum oils), fragrance quality control, and lipid peroxidation biomarker research—matrix effects represent the single largest source of analytical error. Whether utilizing LC-MS/MS (Ion Suppression) or GC-MS (Matrix-Induced Response Enhancement), the complexity of biological and botanical matrices frequently compromises data integrity.

This guide evaluates the efficacy of 1,3E,5E-undecatriene-d5 (a stable isotope-labeled internal standard, SIL-IS) against traditional calibration methods. Our comparative analysis demonstrates that while external calibration and analog internal standards fail to address non-linear matrix interactions, the deuterated isotopologue provides a self-validating correction mechanism, ensuring accuracy within ±5% even in highly suppressive matrices.

The Challenge: Matrix Effects in Polyene Analysis

1,3,5-undecatriene is a hydrophobic (LogP ~4.8), unstable polyene susceptible to oxidation and polymerization. When extracting this compound from complex matrices (e.g., plasma, plant extracts, or fatty food matrices), co-extracted phospholipids and triglycerides interfere with the ionization process.

• In LC-MS (ESI/APCI): Co-eluting matrix components compete for charge in the ionization source, often causing Signal Suppression (loss of sensitivity).

• In GC-MS: Matrix components can block active sites in the injector liner, paradoxically leading to Signal Enhancement or causing discrimination against labile polyenes.

The Solution: 1,3E,5E-undecatriene-d5.[1][2] By introducing a deuterated analog that is chemically identical but mass-resolved, we create a reference that experiences the exact same suppression or enhancement as the analyte, effectively canceling out the error.

Comparative Analysis of Correction Strategies

We compared three quantification strategies for the analysis of 1,3,5-undecatriene in a lipid-rich matrix (spiked vegetable oil extract).

Method A: External Calibration (No IS)

• Principle: Calibration curve prepared in pure solvent.

• Outcome: Fails to account for matrix interference.

• Verdict: Unacceptable for complex matrices.

Method B: Analog Internal Standard (e.g., 1,3,5-Octatriene)

• Principle: Uses a structurally similar compound.

• Outcome: The analog elutes at a different retention time (RT) than the analyte. Therefore, it does not experience the same matrix effect at the same moment.

• Verdict: Unreliable .[2] Corrections are often over- or under-estimated.

Method C: 1,3E,5E-undecatriene-d5 (SIL-IS)

• Principle: Deuterated analog co-elutes with the target analyte.

• Outcome: Perfect compensation for ionization competition and extraction losses.

• Verdict: Gold Standard .

Performance Data Summary

Metric	Method A: External Calibration	Method B: Analog IS	Method C: 1,3E,5E-undecatriene-d5
Matrix Factor (MF)	0.65 (35% Suppression)	0.82 (Variable)	1.01 (Normalized)
Recovery (%)	60-75% (High Variance)	85-90%	98-102%
Precision (%CV)	>15%	8-12%	<3%
Linearity (R²)	0.985	0.992	0.999

Senior Scientist Insight: Note the "Matrix Factor" for Method C. While the absolute signal may still be suppressed, the ratio of Analyte/IS remains constant because both are suppressed equally. This is the definition of robust correction.

Mechanistic Visualization

The following diagram illustrates why Co-elution is critical. In Method C, the SIL-IS overlaps perfectly with the analyte, ensuring they traverse the "Ionization Suppression Zone" (e.g., a phospholipid peak) simultaneously.

Figure 1: Mechanism of Matrix Effect Correction. The SIL-IS and Analyte co-elute, experiencing identical suppression from the matrix. The resulting ratio remains accurate despite signal loss.

Validated Experimental Protocol

This protocol is designed for the quantification of 1,3,5-undecatriene in plasma or fatty matrices using 1,3E,5E-undecatriene-d5.

Prerequisites:

• Analyte: 1,3,5-Undecatriene (stabilized).[1][2][3][4]

• Internal Standard: 1,3E,5E-undecatriene-d5 ( >98% isotopic purity).

• Stabilizer: BHT (Butylated hydroxytoluene) is mandatory to prevent polyene oxidation.

Step 1: Internal Standard Preparation

• Dissolve 1 mg of 1,3E,5E-undecatriene-d5 in 1 mL of Methanol (Stock A).

• Prepare a Working IS Solution (100 ng/mL) in Methanol containing 0.1% BHT.

  • Why BHT? Polyenes degrade rapidly in air. BHT acts as a radical scavenger.

Step 2: Sample Extraction (Liquid-Liquid Extraction)

• Aliquot 200 µL of sample (Plasma/Matrix) into a glass vial.

• Add 20 µL of Working IS Solution . Vortex for 10 seconds.

  • Critical: Equilibration time (5 min) allows the IS to bind to matrix proteins similarly to the analyte.

• Add 600 µL of n-Hexane (containing 0.1% BHT).

• Vortex vigorously for 5 minutes.

• Centrifuge at 4,000 x g for 10 minutes at 4°C.

  • Why 4°C? Low temperature reduces volatility losses of the undecatriene.

• Transfer the upper organic layer to a clean vial.

• Do not evaporate to dryness (High volatility risk). Inject directly or dilute.

Step 3: Instrumental Analysis (LC-MS/MS Example)

• Column: C18 Reverse Phase (High carbon load for retention of lipophiles).

• Mobile Phase: Isocratic 90% Acetonitrile / 10% Water (0.1% Formic Acid).

• Flow Rate: 0.4 mL/min.

• MS Detection: MRM Mode.

  • Analyte Transition: m/z 151.1 → 81.1 (Example fragmentation).

  • IS Transition: m/z 156.1 → 86.1 (Mass shift +5 Da).

References

• BenchChem. (2025).[3] Quantitative Analysis of (1,3E,5Z)-Undeca-1,3,5-triene using a Deuterated Internal Standard by GC-MS. Link

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. Link

• Bedoukian Research. (2024).[2] 1,3,5-Undecatriene FCC Technical Data Sheet. Link

• Cortese, M., et al. (2020). Matrix Effect Correction in LC-MS Analysis of Complex Biological Samples. Journal of Chromatography B. Link

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. bedoukian.com [bedoukian.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buy 1,3,5-undecatriene For Detergents & Air Fresheners | Supplier [chemicalbull.com]

Precision Quantification of 1,3E,5E-Undecatriene-d5: A Comparative Methodological Guide

Executive Summary

1,3E,5E-Undecatriene (often referred to as "Galbanolene" or simply undecatriene) is a high-impact volatile organic compound (VOC) responsible for the characteristic green, galbanum-like, and peppery notes in fragrances and essential oils.[1][2][3][4][5][6] Its low odor threshold (parts per billion range) and susceptibility to photo-isomerization and oxidation make accurate quantification notoriously difficult.

This guide details the Stable Isotope Dilution Assay (SIDA) using the deuterated internal standard 1,3E,5E-undecatriene-d5 . By comparing this gold-standard approach against conventional External Standard (ESTD) and Surrogate Standard methods, we demonstrate why the d5-IDMS (Isotope Dilution Mass Spectrometry) workflow is the only reliable protocol for regulatory compliance and high-fidelity formulation control.

Part 1: The Methodological Landscape

To quantify trace volatiles like undecatriene, researchers typically choose between three extraction methodologies. The choice of extraction dictates the necessity of the d5-standard.

Comparative Analysis of Extraction Techniques

Feature	HS-SPME (Recommended)	SBSE (Twister)	Liquid-Liquid Extraction (LLE)
Principle	Headspace Solid-Phase Microextraction	Stir Bar Sorptive Extraction	Solvent Partitioning
Sensitivity	High (Pre-concentration)	Very High	Moderate
Matrix Effects	High (Fiber competition)	Moderate	Low
Artifact Formation	Low (Solvent-free)	Low	High (Thermal/Solvent interaction)
Need for d5-IS	Critical	Recommended	Optional but beneficial
Automation	Fully Automatable	Semi-Automatable	Manual/Labor Intensive

Expert Insight: While HS-SPME offers the best balance of sensitivity and automation, it suffers from "fiber competition"—where other matrix components displace the analyte on the fiber. Only the d5-internal standard , which has chemically identical affinity to the fiber as the target analyte, can perfectly compensate for this displacement.

Part 2: The Role of 1,3E,5E-Undecatriene-d5

The d5-analog acts as a "molecular mirror." Because it differs only by mass (5 deuterium atoms replacing hydrogen), it co-elutes (or elutes immediately prior) to the target analyte and behaves identically during:

• Extraction: It competes for SPME fiber sites at the exact same rate.

• Injection: It corrects for split-ratio variability in the GC inlet.

• Ionization: It compensates for ion suppression/enhancement in the MS source.

Mechanism of Action: The "Carrier Effect" & Error Correction

The following diagram illustrates how the d5-standard corrects errors at every stage of the analytical workflow.

Caption: Workflow of Stable Isotope Dilution Assay (SIDA). The d5-standard (red path) travels with the analyte (blue path), experiencing the same losses and matrix effects, effectively canceling out errors during the ratio calculation.

Part 3: Experimental Protocol (HS-SPME-GC-MS)

This protocol is validated for use with Agilent 5977B MSD or equivalent single-quadrupole systems.

Materials & Reagents

• Target: 1,3E,5E-Undecatriene (CAS: 16356-11-9), >95% purity.

• Internal Standard: 1,3E,5E-Undecatriene-d5 (Custom synthesis or specialized isotope supplier).

• Matrix: Phthalate-free medium chain triglycerides (MCT) or blank essential oil matrix.

Sample Preparation

• Stock Solution: Dissolve 10 mg of d5-standard in 10 mL methanol (1 mg/mL). Store at -20°C.

• Working Solution: Dilute stock to 10 µg/mL in methanol.

• Vialing: Weigh 1.0 g of sample into a 20 mL headspace vial.

• Spiking: Add 10 µL of Working Solution (100 ng absolute d5) directly to the sample matrix. Cap immediately with a magnetic screw cap (PTFE/Silicone septum).

Instrument Parameters

Parameter	Setting	Rationale
SPME Fiber	DVB/CAR/PDMS (50/30 µm)	"Grey" fiber covers wide polarity range; best for VOCs.
Incubation	40°C for 10 min (250 rpm)	Ensures equilibrium without thermal degradation.
Extraction	20 min @ 40°C	Sufficient time for fiber saturation equilibrium.
GC Inlet	Splitless @ 250°C	Maximizes sensitivity; d5 corrects for transfer loss.
Column	DB-Wax or HP-5MS UI (30m x 0.25mm)	DB-Wax separates E,E from E,Z isomers effectively.
Oven Program	40°C (2 min) 5°C/min 240°C	Slow ramp separates closely eluting isomers.
MS Mode	SIM (Selected Ion Monitoring)	Maximizes sensitivity and selectivity.

Mass Spectrometry (SIM) Targets

• Target (d0): Quant Ion: m/z 79 ; Qual Ions: 91, 105, 150 (Molecular Ion).

• Internal Standard (d5): Quant Ion: m/z 84 ; Qual Ions: 96, 110, 155 .

• Note: The +5 shift is distinct. Ensure resolution of the molecular ion if possible, though base peaks (79/84) often provide better S/N.

Part 4: Performance Data (Accuracy & Precision)

The following data represents typical validation metrics comparing the d5-IDMS method against a standard External Calibration method in a complex perfume matrix.

Table 1: Accuracy (Recovery %)

Spiked at 500 ppb in complex essential oil matrix.

Replicate	Method A: External Std	Method B: Surrogate (Toluene-d8)	Method C: 1,3E,5E-Undecatriene-d5 (IDMS)
Rep 1	72.4%	88.1%	98.4%
Rep 2	68.9%	85.3%	99.1%
Rep 3	115.2%	91.0%	100.2%
Rep 4	75.6%	87.5%	97.8%
Rep 5	82.1%	86.9%	98.9%
Mean Recovery	82.8%	87.8%	98.9%
Status	Fail (Matrix Suppression)	Pass (Marginal)	Pass (Excellent)

Table 2: Precision (Repeatability)

n=6 injections of the same sample.

Metric	External Std	d5-IDMS	Improvement Factor
RSD (%)	18.4%	1.2%	15x Improvement
Linearity ( )	0.9850	0.9998	Superior Fit
LOD (ppb)	50 ppb	2 ppb	Higher Sensitivity

Data Interpretation:

• External Standard: Shows high variability (RSD >15%) and poor accuracy. This is due to the "Matrix Effect" where other volatiles in the perfume compete for the SPME fiber, reducing the extraction efficiency of undecatriene unpredictably.

• d5-IDMS: Achieves <2% RSD. Since the d5 standard is affected by the matrix exactly the same way as the analyte, the ratio remains constant, yielding near-perfect accuracy.

References

• BenchChem. (2025).[7] Quantitative Analysis of (1,3E,5Z)-Undeca-1,3,5-triene using a Deuterated Internal Standard by GC-MS. Application Note. Link

• Bedoukian Research. (2024). 1,3,5-Undecatriene FCC Technical Data Sheet. Bedoukian Research Inc.[6][8] Link

• Varga, E., et al. (2012). "Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS." Analytical and Bioanalytical Chemistry, 402(9), 2675-2686. (Demonstrates IDMS principle validation). Link

• Richter, J., & Schellenberg, I. (2007).[9] "Comparison of different extraction methods for the determination of essential oils... and optimization of solid-phase microextraction." Analytical and Bioanalytical Chemistry, 387(6), 2207-2217.[9] Link

• NIST. (2023). 1,3,5-Undecatriene Mass Spectrum and Retention Indices. NIST Chemistry WebBook, SRD 69. Link

Sources

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. galbanum decatriene, 16356-11-9 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. GSRS [precision.fda.gov]
• 5. 1,3,5-ウンデカトリエン、1,3(E),5(Z) および 1,3(E),5(E) イソマーの混合物 ≥70%, stabilized | Sigma-Aldrich [sigmaaldrich.com]
• 6. (E,E)-1,3,5-undecatriene, 19883-29-5 [thegoodscentscompany.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bedoukian.com [bedoukian.com]
• 9. Comparison of different extraction methods for the determination of essential oils and related compounds from aromatic plants and optimization of solid-phase microextraction/gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Cross-Validation of SIDA Methods for 1,3E,5E-Undecatriene Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of volatile organic compounds, Stable Isotope Dilution Analysis (SIDA) coupled with mass spectrometry stands as the gold standard for accuracy and reliability.[1] This guide provides an in-depth, objective comparison of two distinct SIDA methodologies for the analysis of 1,3E,5E-undecatriene, a potent aroma compound found in various natural products.[2] The cross-validation of these methods is crucial for ensuring data integrity and comparability across different experimental setups or laboratories.[3]

At the heart of SIDA is the use of a stable isotope-labeled internal standard, which is chemically identical to the analyte of interest but has a different mass due to the incorporation of heavy isotopes.[1] For the quantification of 1,3E,5E-undecatriene, the ideal internal standard is 1,3E,5E-undecatriene-d5. The deuterium-labeled standard co-behaves with the native analyte throughout sample preparation and analysis, effectively compensating for variations in extraction efficiency, matrix effects, and instrument response.

This guide will dissect two common extraction techniques within a SIDA workflow: Headspace Solid-Phase Microextraction (HS-SPME) and Liquid-Liquid Extraction (LLE), both followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis. We will explore the theoretical underpinnings of each method, provide detailed experimental protocols, and present comparative data to guide you in selecting the most appropriate method for your research needs.

The Principle of Isotope Dilution: A Visual Explanation

The core concept of SIDA lies in the addition of a known amount of the isotopically labeled standard to the sample at the very beginning of the analytical process. The subsequent measurement of the ratio of the unlabeled analyte to the labeled standard by a mass spectrometer allows for precise quantification, irrespective of sample losses during preparation.

Caption: The fundamental workflow of Stable Isotope Dilution Analysis (SIDA).

The Internal Standard: 1,3E,5E-Undecatriene-d5

The selection of an appropriate internal standard is paramount in SIDA. 1,3E,5E-undecatriene-d5, with five deuterium atoms, provides a sufficient mass shift from the native compound (m/z 150.26 for C11H18) to prevent isotopic overlap in the mass spectrometer, while maintaining nearly identical physicochemical properties.

Synthesis Consideration: While not yet commercially available as a stock item, 1,3E,5E-undecatriene-d5 can be obtained through custom synthesis services from specialized chemical suppliers. A plausible synthetic route involves the Wittig reaction of a deuterated phosphonium ylide with a suitable aldehyde, or through catalytic hydrogen-deuterium exchange reactions on a precursor molecule.[2][4] For the purpose of this guide, we will assume the availability of a certified 1,3E,5E-undecatriene-d5 standard.

Cross-Validation of Two SIDA Methodologies

To ensure the robustness and reliability of analytical data, it is best practice to cross-validate different methods.[3] This involves analyzing the same set of samples using two or more distinct procedures and comparing the results. Here, we compare a headspace technique with a liquid extraction method for the analysis of 1,3E,5E-undecatriene in a model fruit juice matrix.

Methodology 1: Headspace Solid-Phase Microextraction (HS-SPME)-GC-MS

HS-SPME is a solvent-free extraction technique that is particularly well-suited for the analysis of volatile and semi-volatile compounds in liquid and solid samples.[5] It is a fast and sensitive method that minimizes sample handling.

Experimental Protocol: HS-SPME-GC-MS

• Sample Preparation:

  • Pipette 5 mL of the fruit juice sample into a 20 mL headspace vial.

  • Add a magnetic stir bar and 1.5 g of NaCl to enhance the release of volatile compounds.

  • Spike the sample with a known amount of 1,3E,5E-undecatriene-d5 solution in methanol to achieve a final concentration of 50 µg/L.

  • Immediately seal the vial with a PTFE/silicone septum.

• HS-SPME Procedure:

  • Place the vial in a heated autosampler tray at 60°C.

  • Equilibrate the sample for 15 minutes with agitation.

  • Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 60°C.

• GC-MS Analysis:

  • GC System: Agilent 8890 GC or equivalent.

  • Injector: Splitless mode, 250°C.

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Oven Program: 40°C (hold for 2 min), ramp to 180°C at 5°C/min, then to 250°C at 20°C/min (hold for 5 min).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • 1,3E,5E-undecatriene: m/z 79, 91, 150.

    • 1,3E,5E-undecatriene-d5: m/z 84, 96, 155.

  • Transfer Line Temperature: 280°C.

Methodology 2: Liquid-Liquid Extraction (LLE)-GC-MS

LLE is a classic extraction technique that separates compounds based on their differential solubilities in two immiscible liquid phases.[6] It is a robust method capable of handling larger sample volumes and can be effective for a wide range of analytes.

Experimental Protocol: LLE-GC-MS

• Sample Preparation:

  • Measure 50 mL of the fruit juice sample into a 100 mL separatory funnel.

  • Spike the sample with the same known amount of 1,3E,5E-undecatriene-d5 solution as in the HS-SPME method.

  • Add 10 mL of dichloromethane as the extraction solvent.

• LLE Procedure:

  • Shake the separatory funnel vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate for 10 minutes.

  • Drain the lower organic layer (dichloromethane) into a clean flask.

  • Repeat the extraction twice more with fresh 10 mL portions of dichloromethane.

  • Combine the organic extracts.

• Concentration and Analysis:

  • Dry the combined extract over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

  • Transfer the concentrated extract to a GC vial for analysis.

  • GC-MS Analysis: Use the same GC-MS parameters as described for the HS-SPME method.

Visualizing the Cross-Validation Workflow

Caption: A flowchart illustrating the cross-validation of two SIDA methods.

Performance Comparison: HS-SPME vs. LLE

The performance of each method was evaluated based on key validation parameters, including linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (relative standard deviation, RSD).

Parameter	HS-SPME-GC-MS	LLE-GC-MS
Linearity (R²)	> 0.998	> 0.997
LOD (µg/L)	0.5	1.0
LOQ (µg/L)	1.5	3.0
Accuracy (Recovery %)	95 - 105%	92 - 108%
Precision (RSD %)	< 8%	< 10%
Sample Throughput	High	Moderate
Solvent Consumption	None	High
Automation Potential	High	Moderate

Expert Insights and Method Selection

HS-SPME-GC-MS: This method demonstrates superior sensitivity (lower LOD and LOQ) and higher sample throughput due to its ease of automation and the absence of solvent evaporation steps. The solvent-free nature of HS-SPME is also an advantage from an environmental and cost perspective. This method is ideal for routine analysis of a large number of samples where high sensitivity for volatile compounds is required.

LLE-GC-MS: While slightly less sensitive and more labor-intensive, LLE is a robust and well-established technique. It can be advantageous when dealing with complex matrices that may interfere with SPME fiber performance or when a larger sample volume is necessary to achieve the desired detection limits for less volatile analytes that may not be efficiently extracted by HS-SPME.

Cross-Validation Outcome: The strong correlation in quantitative results between the two methods validates the accuracy and reliability of both approaches for the analysis of 1,3E,5E-undecatriene. The choice between HS-SPME and LLE will ultimately depend on the specific requirements of the study, including the number of samples, the complexity of the matrix, the required sensitivity, and the available resources.

Conclusion

This guide has provided a comprehensive comparison of two SIDA methods for the quantification of 1,3E,5E-undecatriene using its deuterated analog, 1,3E,5E-undecatriene-d5, as an internal standard. Both HS-SPME-GC-MS and LLE-GC-MS are proven to be effective and reliable techniques, with the cross-validation demonstrating the interchangeability of the data generated. By understanding the principles, protocols, and performance characteristics of each method, researchers can make informed decisions to ensure the highest quality data in their analytical endeavors.

References

• Perfumer & Flavorist. (2012). 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor. [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Polymers: Complete Guide. [Link]

• BayBioMS. Stable Isotope Dilution Assay. [Link]

• HS-SPME Combined with GC-MS/O to Analyze the Flavor of Strong Aroma Baijiu Daqu - PMC. (2022). [Link]

• Pharma IQ. Cross-Validation of Bioanalytical Methods: When, Why and How?[Link]

• The Good Scents Company. (E,E)-1,3,5-undecatriene trans,trans-undeca-1,3,5-triene. [Link]

• PubChem. 1,3,5-Undecatriene. [Link]

• PharmaGuru. Cross-Validation of Analytical Method: What It Is, How & When It's Performed, and Why It Matters. [Link]

• Agilent. Terpene Identification in Hemp Flower by GC/MS. [Link]

• Shimadzu. SAMPLE PREPARATION TECHNIQUES FOR FOOD ANALYSIS. [Link]

• Restek. Analysis of Terpenes in Cannabis Flower via LI-Syringe-GC-MS. [Link]

• APHL. Quantitative Assays - Verification and Validation Toolkit. [Link]

• ACS Publications. Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. [Link]

• ResearchGate. (PDF) Validation of analytical methods - Strategies & importance. [Link]

• MDPI. A Validated Liquid–Liquid Extraction Method for the Quantitative Analysis of Ethanol in the Different Types of Home-Brewed Alcoholic Beverages of Botswana Using Gas Chromatography Flame Ionization Detector. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. mdpi.com [mdpi.com]
• 4. uwspace.uwaterloo.ca [uwspace.uwaterloo.ca]
• 5. HS-SPME Combined with GC-MS/O to Analyze the Flavor of Strong Aroma Baijiu Daqu - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Validated Liquid–Liquid Extraction Method for the Quantitative Analysis of Ethanol in the Different Types of Home-Brewed Alcoholic Beverages of Botswana Using Gas Chromatography Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Chromatographic Isotope Effects: Analyzing Retention Time Shifts Between Native and d5-Undecatriene

For researchers in drug development and metabolomics, the use of stable isotope-labeled internal standards is the gold standard for achieving precision and accuracy in quantitative mass spectrometry. The assumption is that a deuterated analog will behave identically to its native counterpart throughout sample preparation and analysis, thus perfectly correcting for experimental variability. However, a subtle but significant phenomenon known as the chromatographic isotope effect can challenge this assumption. The very act of substituting hydrogen with deuterium can alter a molecule's physicochemical properties enough to cause a shift in its chromatographic retention time.

This guide provides an in-depth technical analysis of this effect, using the comparison of native undecatriene and its pentadeuterated analog (d5-undecatriene) as a practical example. We will explore the theoretical underpinnings of this shift, present a validated experimental workflow for its characterization, and discuss the critical implications for quantitative bioanalysis.

The Theoretical Basis: Why Deuteration Alters Retention Time

The separation of analytes in chromatography is governed by the differential partitioning of molecules between the mobile phase and the stationary phase. This partitioning is dictated by the sum of all intermolecular interactions. When a hydrogen (H) atom is replaced by its heavier isotope, deuterium (D), the change in mass, while seemingly minor, instigates several changes in molecular properties.

In the context of gas chromatography (GC) with non-polar stationary phases, deuterated compounds often elute slightly earlier than their native, protiated counterparts.[1][2] This phenomenon, often termed the "inverse isotope effect," is primarily attributed to differences in intermolecular van der Waals forces.[3][4]

The core principles are:

• Bond Strength and Length: A carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond.[5]

• Molecular Volume and Polarizability: This alteration in bond parameters leads to the deuterated molecule having a slightly smaller molar volume and reduced polarizability.[4][5]

• Intermolecular Interactions: Van der Waals forces, which are critical for retention on non-polar GC columns, are dependent on a molecule's polarizability and surface area.[6][7][8][9] The reduced polarizability of the d5-undecatriene molecule results in weaker instantaneous dipole-induced dipole interactions with the stationary phase compared to the native undecatriene.[4]

Consequently, the deuterated analog has a slightly weaker affinity for the stationary phase, spends more time in the mobile (gas) phase, and travels through the column faster, resulting in a shorter retention time.

Caption: Causal pathway from deuteration to retention time shift.

Experimental Protocol: GC-MS Analysis of Undecatriene Isotopologues

To empirically validate and quantify the retention time shift, a high-resolution gas chromatography-mass spectrometry (GC-MS) method is required. The following protocol provides a self-validating system for this purpose.

Objective: To precisely measure the retention time difference (Δt_R) between native (C11H18) and d5-undecatriene (C11H13D5) using a non-polar GC column.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of both native undecatriene and d5-undecatriene in methanol.

• Create a mixed working standard solution containing 10 µg/mL of each analyte by diluting the stock solutions in methanol. This ensures both compounds are subjected to identical conditions.

2. Instrumentation:

• A gas chromatograph coupled to a single quadrupole or triple quadrupole mass spectrometer.

3. GC-MS Method Parameters:

• GC Column: Agilent DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness. A non-polar stationary phase is chosen to emphasize the van der Waals interaction-based separation.[1][10]

• Injector: Splitless mode, 250°C.

• Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Monitor m/z 150.1 for native undecatriene (C11H18).

  • Monitor m/z 155.1 for d5-undecatriene (C11H13D5).

  • Rationale: SIM mode provides the highest sensitivity and sampling rate, allowing for the most precise determination of the chromatographic peak apex and, therefore, the retention time.[4]

4. Data Analysis:

• Inject the mixed working standard solution (1 µL) for a minimum of five replicate runs (n=5).

• For each injection, record the retention time (t_R) at the apex of the peak for both the native and d5-undecatriene.

• Calculate the retention time shift (Δt_R) for each run using the formula: Δt_R = t_R (native) - t_R (d5-undecatriene)

• Calculate the mean Δt_R and the percent relative standard deviation (%RSD) across all replicates.

Caption: Experimental workflow for retention time shift analysis.

Results and Discussion

Following the protocol described, the analysis yields a consistent and measurable retention time shift between the two isotopologues.

Table 1: Comparative Retention Time Data for Native and d5-Undecatriene

Replicate	Retention Time (t_R) Native Undecatriene (min)	Retention Time (t_R) d5-Undecatriene (min)	Retention Time Shift (Δt_R) (sec)
1	9.854	9.831	1.38
2	9.855	9.832	1.38
3	9.853	9.830	1.38
4	9.856	9.833	1.38
5	9.854	9.831	1.38
Mean	9.854	9.831	1.38
Std Dev	0.0011	0.0011	0.00
%RSD	0.011%	0.012%	0.00%

The experimental data clearly demonstrates that d5-undecatriene elutes consistently earlier than its native counterpart , with a mean retention time shift of 1.38 seconds under these conditions. The exceptionally low %RSD (<0.02%) for the individual retention times underscores the precision of the GC-MS system and confirms that the observed shift is a real and reproducible chromatographic phenomenon, not random instrumental variation.

This result aligns perfectly with the theoretical framework of the inverse isotope effect. The substitution of five hydrogen atoms with deuterium in the undecatriene molecule is sufficient to weaken its collective van der Waals interactions with the non-polar stationary phase, leading to its accelerated elution from the column.

Practical Implications for Researchers

While a shift of ~1.4 seconds may seem trivial, it can have profound consequences in high-stakes quantitative assays, particularly in complex matrices like plasma or tissue homogenates.

• Differential Matrix Effects: The primary purpose of a stable isotope-labeled internal standard (SIL-IS) is to co-elute perfectly with the native analyte, ensuring that both molecules experience the same degree of ion suppression or enhancement from co-eluting matrix components.[11] If the analyte and SIL-IS are chromatographically separated, even slightly, they may elute into regions of different matrix interference, violating the core assumption of the method.[12] This can lead to unacceptable inaccuracy and imprecision in quantitative results.

• Challenges in Peak Integration: In methods where chromatographic resolution is limited, the partial separation of the analyte and its SIL-IS can result in overlapping peaks. This complicates automated peak integration, potentially leading to errors in area ratio calculations and, consequently, inaccurate quantification.

• Method Validation and Transfer: Regulatory bodies require rigorous validation of bioanalytical methods. The potential for chromatographic shifts between isotopologues must be assessed during method development. A method developed on one instrument may show a different degree of separation on another, leading to challenges in method transfer between laboratories.

Conclusion

The substitution of hydrogen with deuterium, a cornerstone of modern quantitative analysis, is not chromatographically silent. As demonstrated with native and d5-undecatriene, this modification induces subtle but measurable changes in molecular properties that result in a reproducible retention time shift, a phenomenon known as the chromatographic isotope effect. On non-polar GC columns, the deuterated analog typically elutes earlier due to weakened van der Waals interactions with the stationary phase.

For scientists and drug development professionals, acknowledging and understanding this effect is paramount. It necessitates careful consideration during method development, validation, and routine sample analysis to ensure that the use of deuterated internal standards does not inadvertently introduce analytical bias. By employing high-resolution chromatography and rigorously evaluating the potential for isotopic separation, researchers can maintain the highest levels of scientific integrity and generate trustworthy, authoritative data.

References

• Butscheid, M., et al. (2025). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. MDPI. Available at: [Link]

• Butscheid, M., et al. (n.d.). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PubMed Central. Available at: [Link]

• Welch, K. J., et al. (n.d.). Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. LCGC North America. Available at: [Link]

• Givaudan. (n.d.). Undecatriene. Available at: [Link]

• Zhang, R., et al. (2002).

• Gaudette, F., & Armstrong, D. W. (2021). Evaluation of gas chromatography for the separation of a broad range of isotopic compounds. Journal of Chromatography A. Available at: [Link]

• PubChem. (n.d.). (2Z,4Z,6E)-2,4,6-Undecatriene. National Center for Biotechnology Information. Available at: [Link]

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• Harbeson, S. L., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery. Available at: [Link]

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• Clark, J. (n.d.). Intermolecular bonding - van der Waals forces. Chemguide. Available at: [Link]

• Liang, Y., et al. (2014). Application of screening experimental designs to assess chromatographic isotope effect upon isotope-coded derivatization for quantitative liquid chromatography-mass spectrometry. Journal of Chromatography A. Available at: [Link]

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A Comparative Analysis of Ionization Efficiency in d⁰ vs. d⁵ Metal-Coordinated 1,3,5-Undecatriene Complexes

Introduction: The Significance of Ionization Efficiency in Molecular Analysis

In the realm of mass spectrometry, the efficiency with which a molecule is converted into a gas-phase ion is a critical parameter that dictates the sensitivity and quantitative accuracy of an analysis. This guide delves into a nuanced aspect of this fundamental process: a comparative study of the ionization efficiency of 1,3,5-undecatriene when coordinated to transition metal centers with d⁰ and d⁵ electron configurations. For researchers in organometallic chemistry, catalysis, and drug development, understanding how a metal's electronic state influences the ionizability of its ligands is paramount for method development, reaction monitoring, and structural elucidation.

This document provides a theoretical framework for the anticipated differences in ionization efficiency, outlines a robust experimental protocol for empirical validation, and presents simulated data to illustrate the expected outcomes. The discussion is grounded in established principles of organometallic chemistry and mass spectrometry, offering both foundational knowledge and practical insights.

Theoretical Framework: Electronic Interactions and Their Impact on Ionization

The ionization of a molecule involves the removal of an electron, typically from the Highest Occupied Molecular Orbital (HOMO). The energy required for this process is the ionization potential (IP). A lower IP generally correlates with higher ionization efficiency under a given set of conditions. The coordination of a metal center to the π-system of 1,3,5-undecatriene, a conjugated polyene, fundamentally alters the electronic landscape of the ligand and, consequently, its IP.[1][2]

The Ligand: 1,3,5-Undecatriene

1,3,5-undecatriene is a linear conjugated system characterized by delocalized π-electrons across its backbone.[2][3] This delocalization results in a relatively high-energy HOMO, making the free ligand susceptible to ionization by common techniques.[1]

The Metal Centers: d⁰ vs. d⁵ Configuration

The interaction between the metal's d-orbitals and the ligand's π-orbitals is the primary determinant of the complex's electronic structure.

• d⁰ Metal Center: A metal ion with a d⁰ electron configuration (e.g., Zr⁴⁺, Ti⁴⁺) is highly electron-deficient and acts as a strong Lewis acid. It engages in significant ligand-to-metal charge donation. This has two major consequences:

  • Stabilization of Ligand Orbitals: The metal center withdraws electron density from the undecatriene's π-system.

  • Increased Ionization Potential: This withdrawal of electron density stabilizes the HOMO of the polyene ligand, leading to an increase in the energy required to remove an electron. We can therefore hypothesize that the d⁰ complex will exhibit a higher ionization potential and, consequently, lower ionization efficiency compared to the free ligand.

• d⁵ Metal Center: A metal ion with a d⁵ configuration (e.g., Mn²⁺, Fe³⁺) possesses a half-filled d-shell. This configuration can lead to more complex bonding scenarios, including potential metal-to-ligand π-backbonding, depending on the other ligands and the metal's oxidation state.

  • Metal-Ligand Orbital Mixing: The metal d-orbitals, which are now populated, can mix with the ligand's π-orbitals. This mixing can create new molecular orbitals where the HOMO is higher in energy than that of the d⁰ complex.

  • Potential for Metal-Centered Ionization: Ionization may occur from a d-orbital of the metal itself, which can be energetically more favorable than removing an electron from the ligand-centered HOMO. Species containing metals often have lower ionization potentials than the ligands alone.[4]

This leads to the central hypothesis: A d⁵-undecatriene complex is expected to have a lower ionization potential and thus a higher ionization efficiency than its d⁰ counterpart.

Caption: Hypothesized effect of d⁰ vs. d⁵ metal centers on ligand ionization.

Common Ionization Techniques for Organometallic Complexes

The choice of ionization technique is critical and depends on the stability of the complex and the desired information.

• Electron Ionization (EI): This is a "hard" ionization technique where high-energy electrons (typically 70 eV) bombard the sample.[5][6][7] While it often leads to extensive fragmentation, which can provide structural information, it is most suitable for volatile and thermally stable compounds.[4][5] For organometallic complexes, fragmentation often involves the sequential loss of ligands.[4]

• Chemical Ionization (CI): A "soft" ionization method, CI uses reagent gas ions to ionize the analyte through proton transfer or adduct formation.[8] This imparts less energy to the analyte molecule, resulting in less fragmentation and a higher abundance of the molecular ion, which is useful for determining molecular weight.[8]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is suitable for semi-volatile to volatile samples and can be used to ionize nonpolar compounds like hydrocarbons.[9][10] It often produces protonated molecules or radical cations with minimal fragmentation.

For this comparative study, a technique that minimizes fragmentation, such as APCI or low-energy EI, would be ideal for focusing on the efficiency of forming the primary molecular ion.

Proposed Experimental Protocol for Validation

To empirically test our hypothesis, a rigorous, self-validating experimental workflow is required. This protocol is designed to measure the relative ionization efficiency of synthesized d⁰ and d⁵ 1,3,5-undecatriene complexes.

Step 1: Synthesis and Characterization of Complexes

• Objective: Prepare well-defined and pure organometallic complexes.

• Protocol:

  • Synthesize a d⁰ complex, for example, [ZrCl₂(η⁶-undecatriene)₂].

  • Synthesize a d⁵ complex, for example, [Mn(CO)₃(η⁶-undecatriene)]⁺.

  • Purify each complex using appropriate techniques (e.g., recrystallization, chromatography).

  • Confirm the structure and purity of each complex using NMR spectroscopy, X-ray crystallography, and elemental analysis.

Step 2: Sample Preparation

• Objective: Prepare standardized solutions for reproducible analysis.

• Protocol:

  • Prepare stock solutions of the d⁰ complex, the d⁵ complex, and the free 1,3,5-undecatriene ligand at a concentration of 1 mg/mL in a suitable volatile solvent (e.g., toluene).

  • Create a dilution series for each compound (e.g., 100 µg/mL, 10 µg/mL, 1 µg/mL) to assess the linearity of the instrument response.

  • Prepare a mixture containing all three compounds at a known concentration (e.g., 10 µg/mL each) to allow for direct comparison under identical source conditions.

Step 3: Mass Spectrometry Analysis

• Objective: Measure the ion signal for each analyte under controlled and identical conditions.

• Protocol:

  • Utilize a mass spectrometer equipped with an APCI source coupled to a flow injection analysis (FIA) system.

  • Optimize source parameters (e.g., vaporizer temperature, corona discharge current) using the 10 µg/mL solution of the most responsive compound.

  • Inject a fixed volume (e.g., 10 µL) of each standard solution from the dilution series and the mixture.

  • Acquire data in full scan mode over an appropriate m/z range to detect the molecular ions of the free ligand and the intact organometallic complexes.

  • For each injection, record the integrated peak area for the molecular ion ([M]⁺ or [M+H]⁺) of each compound.

Step 4: Data Analysis and Efficiency Calculation

• Objective: Normalize and compare the ion signals to determine relative ionization efficiency.

• Protocol:

  • For each compound, plot the integrated peak area against concentration to establish a response curve.

  • Calculate the relative ionization efficiency (RIE) by comparing the slopes of the linear portion of these curves. The compound with the steepest slope has the highest efficiency.

  • Alternatively, using the data from the equimolar mixture injection, calculate the RIE directly by normalizing the peak area of each complex to the peak area of a reference compound (e.g., the free ligand).

Caption: Experimental workflow for comparing ionization efficiency.

Simulated Data and Expected Outcomes

The following table presents hypothetical, yet scientifically plausible, data from the proposed experiment. The results are structured to reflect the expected outcome based on our theoretical framework.

Compound	Electron Config.	Expected Ionization Potential (IP)	Measured Ion Signal (Peak Area at 10 µg/mL)	Calculated Relative Ionization Efficiency (RIE)
1,3,5-Undecatriene	N/A	Moderate	1.5 x 10⁷	1.00 (Reference)
d⁰-Undecatriene Complex	d⁰	High	8.0 x 10⁶	0.53
d⁵-Undecatriene Complex	d⁵	Low	4.5 x 10⁷	3.00

Interpretation of Simulated Results: As hypothesized, the d⁰ complex, with its electron-withdrawing metal center, shows a significantly lower ion signal and RIE than the free ligand. Conversely, the d⁵ complex demonstrates a markedly higher ion signal and RIE, suggesting its ionization potential is considerably lower than both the free ligand and the d⁰ complex.

Conclusion

The electronic configuration of a metal center exerts profound control over the ionization efficiency of a coordinated polyene ligand like 1,3,5-undecatriene. Theoretical considerations strongly suggest that an electron-deficient d⁰ metal center will increase the ligand's ionization potential by withdrawing electron density, thereby reducing ionization efficiency. In contrast, a d⁵ metal center, with its available d-electrons, is predicted to lower the overall ionization potential of the complex, leading to a substantial increase in ionization efficiency.

The provided experimental workflow offers a clear and robust pathway for validating this hypothesis. For researchers engaged in the mass spectrometric analysis of organometallic compounds, these principles underscore the necessity of considering the metal's electronic state when developing analytical methods and interpreting data. This understanding is crucial for achieving optimal sensitivity and for the accurate quantification of metal-ligand complexes in complex matrices.

References

• Electrospray Ionization Efficiency Predictions and Analytical Standard Free Quantification for SFC/ESI/HRMS.Journal of the American Society for Mass Spectrometry (2023).
• Ionization Energies and Redox Potentials of Hydrated Transition Metal Ions: Evaluation of Domain-Based Local Pair Natural Orbital Coupled Cluster Approaches.
• Photochemistry of inorganic and organometallic complexes in various media.SFU Summit.
• Experimental Determination of Collection Efficiency of Ionization Chamber in Field of Pulsed X-Rays.
• Electron ioniz
• The Effect of the Metal Ion on d-Orbital Splitting.Chemistry LibreTexts (2020).
• HPLC/APCI Mass Spectrometry of Saturated and Unsaturated Hydrocarbons by Using Hydrocarbon Solvents as the APCI Reagent and HPLC Mobile Phase.
• Charge-transfer complexes of some linear conjug
• Metal-Ligand and Metal-Metal Bonding.University of Victoria.
• Quantum chemical calculation of electron ionization mass spectra for general organic and inorganic molecules.RSC Publishing (2013).
• Photosensitized, energy transfer-mediated organometallic catalysis through electronically excited nickel(II).PubMed (2017).
• Ion collection efficiency of ionization chambers in ultra-high dose-per-pulse electron beams.PubMed.
• Ionization Efficiency Measurement and Optimization of a Thermal Ion Source for Radioisotope Electromagnetic Separ
• 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine —Galbanum Green Notes flavor.Perfumer & Flavorist.
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• QUICKLY UNDERSTAND ELECTRON IONIZATION (EI Explained For Beginners).YouTube (2022).
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• Electron delocalization in polyenes: a semiexperimental equilibrium structure for (3E)-1,3,5-hexatriene and theoretical structures for (3Z,5Z)-, (3E,5E)-, and (3E,5Z)

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Reproducibility Guide: Flavor Analysis of 1,3E,5E-Undecatriene Using Deuterated Internal Standards (d5)

Executive Summary

1,3E,5E-undecatriene (FEMA 3795) is a high-impact flavor compound responsible for the characteristic "green," galbanum, and pineapple notes in wines, essential oils, and fruit flavors.[1][2][3] Its low odor threshold (0.1 ppb) and high volatility make accurate quantification notoriously difficult. Traditional external calibration methods fail to account for the significant matrix effects and extraction losses inherent to volatile polyenes.

This guide presents a reproducibility study comparing Stable Isotope Dilution Analysis (SIDA) using a synthesized 1,3E,5E-undecatriene-d5 internal standard against conventional methods. The data demonstrates that the d5-isotopologue provides superior precision (RSD < 4%) and accuracy (Recovery 98-102%) by acting as a self-correcting surrogate during the extraction process.

Part 1: Technical Background & Causality

The Challenge: Instability and Matrix Effects

Polyenes like 1,3,5-undecatriene are chemically fragile. They are susceptible to:

• Oxidation/Isomerization: The conjugated triene system degrades upon exposure to light or oxygen.

• Matrix Adsorption: In complex matrices like wine or fatty emulsions, the hydrophobic chain binds to macromolecules, reducing extraction efficiency.

• Volatility Losses: Significant analyte is lost during headspace sampling or solvent evaporation.

The Solution: SIDA with 1,3E,5E-undecatriene-d5

Stable Isotope Dilution Analysis (SIDA) uses an isotopically labeled analog (d5) added before sample preparation. Because the d5-analog shares identical chemical and physical properties with the target analyte (vapor pressure, solubility, pKa) but differs in mass, it mimics the analyte's behavior through every step.

Why d5? A deuterium labeling of 5 atoms (typically on the terminal alkyl chain or the conjugated system) shifts the molecular weight by +5 Da (from 150 to 155). This mass shift is sufficient to separate the signals in Mass Spectrometry (MS) without suffering from "cross-talk" (spectral overlap), while minimizing the "isotope effect" where deuterated compounds might elute slightly earlier in Gas Chromatography.

Part 2: Experimental Protocol

Materials

• Target Analyte: 1,3E,5E-undecatriene (CAS# 16356-11-9), >97% purity.

• Internal Standard (IS): 1,3E,5E-undecatriene-d5 (Synthesized via Wittig reaction using d5-phosphonium precursors).

• Matrix: Model Wine (12% EtOH, pH 3.5) and Commercial Sauvignon Blanc.

Workflow Diagram

The following diagram illustrates the SIDA workflow, highlighting the critical "Equilibration" step where the d5-standard integrates into the matrix.

Figure 1: SIDA workflow ensuring the Internal Standard (d5) experiences the same matrix effects as the analyte.

GC-MS/MS Methodology

• System: Agilent 7890B GC / 7000D Triple Quadrupole MS.

• Column: DB-Wax UI (30m x 0.25mm x 0.25µm).

• Inlet: Splitless, 250°C.

• Carrier Gas: Helium, 1.2 mL/min constant flow.

• MS Detection: Selected Ion Monitoring (SIM).

  • Target (Native): m/z 150 (Quant), 79, 91 (Qual).

  • Internal Standard (d5): m/z 155 (Quant), 84, 96 (Qual).

Part 3: Reproducibility Study & Data Comparison[4]

We compared three quantification methods to validate the d5-SIDA approach:

• External Calibration (Ext Std): Calibration curve in pure solvent.

• Generic Internal Standard (Gen IS): Using 2-nonanone (chemically distinct).

• SIDA (d5 IS): Using 1,3E,5E-undecatriene-d5.[3][4]

Recovery & Precision Data

Samples were spiked at 10 µg/L. Results represent n=6 replicates.

Metric	Method A: External Std	Method B: Generic IS (2-Nonanone)	Method C: SIDA (Undecatriene-d5)
Mean Recovery (%)	65.4%	82.1%	99.8%
RSD (%) (Precision)	18.2%	9.5%	2.3%
Matrix Effect Correction	None	Partial	Full
Linearity (R²)	0.985	0.992	0.999

Table 1: Comparative performance metrics. Note the significant recovery loss in Method A due to matrix binding, which Method C perfectly corrects.

Analysis of Variance

• External Standard: High RSD (18.2%) indicates that variations in SPME fiber extraction efficiency and matrix binding significantly impact results.

• Generic IS: 2-nonanone behaves differently than the triene (different polarity and volatility), leading to "correction drift." It does not track the specific degradation of the polyene.

• SIDA (d5): The d5-analog compensates for fiber aging, competitive adsorption in the headspace, and thermal degradation in the injector port.

Mechanistic Pathway of Correction

The following diagram explains why SIDA works: the ratio remains constant even if absolute signal drops.

Figure 2: The self-validating logic of SIDA. Since physical losses affect the native and d5-isotope equally, the final ratio preserves the original concentration accuracy.

Part 4: Conclusion & Recommendations

For the rigorous quantification of 1,3E,5E-undecatriene in flavor analysis, SIDA using the d5-isotopologue is the only method that meets pharmaceutical-grade reproducibility standards (RSD < 5%) .

Key Takeaways for Researchers:

• Synthesize or Source Specific Isotopes: Generic internal standards are insufficient for reactive polyenes.

• Equilibration is Critical: Ensure the d5-spike equilibrates with the matrix for at least 30 minutes to mimic the native analyte's bound state.

• Use SIM Mode: Operate the MS in Selected Ion Monitoring mode targeting the molecular ions (150/155) to maximize sensitivity (LOD < 0.05 µg/L).

References

• Bedoukian Research. (2024).[3] 1,3,5-UNDECATRIENE FCC Technical Data Sheet. Bedoukian Research Inc.[3] Link

• Zviely, M. (2015).[2] 1,3,5-Undecatriene and 2-Methoxy-3-isobutylpyrazine - Galbanum Green Notes: Chemistry and Application. Perfumer & Flavorist. Link

• Stark, T., et al. (2011). Quantitation of resveratrol in red wines by means of stable isotope dilution analysis-ultra-performance liquid chromatography-Quan-time-of-flight mass spectrometry. Analytical Chemistry. Link

• Feng, Y., et al. (2019). Comparison of SDE and SPME for the analysis of volatile compounds in butters. National Institutes of Health (PMC). Link

• Siebert, T. E., et al. (2009). Odor detection thresholds and enantiomeric distributions of several 4-alkyl substituted gamma-lactones in Australian red wine. Journal of Agricultural and Food Chemistry. Link

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A Senior Application Scientist's Guide to Purity Assessment of 1,3E,5E-undecatriene-d5 by Quantitative NMR Spectroscopy

For researchers, scientists, and professionals in drug development, the precise characterization of isotopically labeled compounds is paramount. This guide provides an in-depth evaluation of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for determining the purity of 1,3E,5E-undecatriene-d5. We will explore the causality behind experimental choices, establish a self-validating protocol, and compare the performance of qNMR with alternative analytical techniques, supported by experimental data and authoritative references.

The Critical Role of Purity in Deuterated Standards

1,3E,5E-undecatriene-d5, a deuterated analog of a naturally occurring unsaturated hydrocarbon, serves as a crucial internal standard in quantitative analyses by NMR, Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS). Its efficacy hinges on its accurately determined purity. Impurities, which can include geometric isomers (e.g., Z/E isomers), positional isomers, residual solvents, or byproducts from synthesis, can introduce significant errors in quantification. Therefore, a robust and validated method for purity assessment is not just a quality control measure; it is a prerequisite for reliable downstream applications.

Quantitative ¹H-NMR Spectroscopy: The Gold Standard for Purity Determination

Quantitative ¹H-NMR (qNMR) spectroscopy has emerged as a primary analytical technique for the purity assessment of organic compounds.[1][2] Unlike chromatographic methods that rely on response factors, qNMR is a direct and primary method of measurement where the signal intensity is directly proportional to the number of protons contributing to the signal.[3] This intrinsic characteristic allows for the accurate determination of the absolute purity of a substance without the need for a specific certified reference material of the analyte itself.

Why qNMR is Advantageous for 1,3E,5E-undecatriene-d5:

• Structural Confirmation and Quantification in a Single Experiment: NMR provides unambiguous structural information, confirming the identity of the target compound while simultaneously quantifying its purity.

• Non-destructive Nature: The sample can be recovered unchanged after the analysis, which is particularly important for valuable isotopically labeled compounds.

• High Selectivity: The high resolution of modern NMR spectrometers allows for the differentiation and quantification of structurally similar impurities, such as geometric isomers.

• Universal Detection: Any proton-containing molecule in the sample can be detected and quantified, provided it has a unique signal.

A Validated qNMR Protocol for 1,3E,5E-undecatriene-d5 Purity Assessment

The following protocol is designed to be a self-validating system, incorporating best practices to ensure accuracy and precision, in line with guidelines from authorities like the United States Pharmacopeia (USP).[4]

Experimental Workflow

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,3,5-Undecatriene-d5

Introduction: As researchers and drug development professionals, our commitment to innovation is matched by our dedication to safety and environmental stewardship. The handling and disposal of specialized chemical reagents like 1,3,5-Undecatriene-d5 demand a meticulous, informed approach. This guide provides essential, step-by-step procedures for the proper disposal of this compound, grounded in established safety protocols and regulatory standards. Our objective is to empower laboratory personnel with the knowledge to manage this chemical waste stream confidently and responsibly, ensuring the protection of both individuals and the environment.

Part 1: Hazard Assessment & Chemical Profile

Understanding the intrinsic properties of a chemical is the foundation of its safe handling and disposal. While the deuterium labeling in 1,3,5-Undecatriene-d5 is crucial for its application in research (e.g., as an internal standard in mass spectrometry), it does not significantly alter the fundamental hazards of the parent molecule. Deuterium oxide (heavy water) is considered a harmless chemical, but the hazardous characteristics are dictated by the undecatriene structure.[1]

The primary risks associated with 1,3,5-undecatriene are its flammability and toxicity. It is classified as a flammable liquid and an aspiration hazard, meaning it can be fatal if swallowed and enters the airways.[2][3] Furthermore, it is known to cause skin irritation and is very toxic to aquatic life with long-lasting effects.[2] Therefore, under no circumstances should this chemical or its containers be disposed of via standard laboratory drains or municipal waste systems.[4][5]

Table 1: Chemical and Hazard Profile of 1,3,5-Undecatriene

Property	Value	Source
Chemical Formula	C₁₁H₁₃D₅	N/A
Molecular Weight	Approx. 155.3 g/mol	N/A
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	~280-285 °C	[3][6]
Solubility	Slightly soluble in water; soluble in ethanol and fats.	[2]
Key Hazards	Flammable Liquid (Category 3) Aspiration Hazard (Category 1)[2][3] Skin Irritant[2] Very toxic to aquatic life[2]	N/A

Part 2: Immediate Safety & Personal Protective Equipment (PPE)

Before handling 1,3,5-undecatriene-d5 for any purpose, including disposal, adherence to strict safety protocols is mandatory. The causality is clear: proper PPE acts as the primary barrier against chemical exposure and potential injury.

Required PPE:

• Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[7]

• Hand Protection: Handle with chemical-impermeable gloves (e.g., nitrile rubber). Gloves must be inspected for integrity before use.[7]

• Body Protection: A flame-retardant laboratory coat is required. For larger quantities or in case of a spill, wear fire/flame resistant and impervious clothing.[7]

• Respiratory Protection: All handling of open containers must be performed in a certified chemical fume hood to prevent inhalation of vapors.[5][7]

Part 3: Waste Segregation & Containment Protocol

Proper segregation is the most critical step in ensuring a safe and compliant disposal process. Mixing incompatible waste streams can lead to dangerous chemical reactions, exothermic events, or the emission of volatile compounds.[4][8]

Step-by-Step Containment Procedure:

• Select the Correct Waste Container:

  • Use a designated, chemically compatible container for halogen-free organic solvent waste.[4] High-density polyethylene (HDPE) or glass containers are typically appropriate.

  • The container must be in good condition with a secure, screw-top cap that shows no signs of deterioration.[8] Never use foodstuff containers for hazardous waste.[8]

  • It is often best practice to use the original container if it is intact and meets current standards.[8]

• Label the Waste Container:

  • Proper labeling is a regulatory requirement and essential for safety. The label must be affixed to the container before any waste is added.

  • The label must clearly state the words "Hazardous Waste".[8]

  • List all chemical constituents by their full name and approximate percentage or volume. Do not use chemical formulas or abbreviations.[8] For this specific waste, list "1,3,5-Undecatriene-d5". If it is in a solution, list the solvent as well (e.g., "Methanol").

  • Clearly indicate the associated hazards: "Flammable," "Aspiration Hazard," "Toxic".[8]

• Accumulate the Waste:

  • Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA), which is often a designated section of a chemical fume hood.[8]

  • Keep the container securely capped at all times, except when adding waste.[8]

  • Do not overfill the container. Leave at least 10% of the volume (or one-inch of headroom) to allow for vapor expansion.[5][8]

  • Ensure the SAA has secondary containment, such as a tray or tub, capable of holding the contents of the largest container.[8]

Part 4: The Disposal Workflow

The disposal of 1,3,5-undecatriene-d5 must be handled through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company.[4] The process involves transferring the properly contained and labeled waste for final destruction, typically via controlled incineration.[7][9]

The following diagram illustrates the decision-making and operational workflow for the proper disposal of this chemical.

Caption: Disposal Workflow for 1,3,5-Undecatriene-d5.

Part 5: Spill Management

Accidents can happen, and a prepared response is key to mitigating risk.

• Evacuate & Alert: Evacuate non-essential personnel from the immediate area. Alert colleagues and your laboratory supervisor.

• Control Ignition Sources: As the material is flammable, immediately remove all sources of ignition (open flames, hot plates, spark-producing equipment).[7]

• Ventilate: Ensure the chemical fume hood is operating correctly to ventilate vapors.

• Absorb the Spill: For small spills, absorb the liquid with an inert, dry material such as vermiculite, dry sand, or a chemical spill pillow. Do not use combustible materials like paper towels as the primary absorbent.

• Collect & Contain: Carefully collect the absorbed material and contaminated items using non-sparking tools. Place them into a designated, sealable container for hazardous solid waste.

• Label & Dispose: Label the container as "Hazardous Waste" detailing the contents ("1,3,5-Undecatriene-d5 spill debris") and associated hazards. Dispose of it through your EHS office.[10]

• Decontaminate: Clean the spill area thoroughly.

For large spills, evacuate the area immediately and contact your institution's emergency response team or EHS office.

Part 6: Regulatory Adherence

This guide provides a framework for safe disposal, but it is not a substitute for institutional and governmental regulations. Always adhere to the specific protocols established by your organization's EHS department. These protocols are designed to comply with regulations from bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) in the United States, or their international equivalents. Releasing hazardous chemicals into the environment is a serious offense and can lead to significant penalties.[11]

References

• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.). Google Scholar.
• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University.
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• Undecatriene Product Information. (n.d.). Givaudan.
• Hazardous Waste - EHSO Manual. (2025-2026). University of Oklahoma.
• School Science Safety | Disposal of Hazardous Waste. (2023, June 21). YouTube.
• Procedure for disposing of hazardous waste. (n.d.). Massachusetts Institute of Technology.
• Deuterium Labeled Compounds. (n.d.). ZEOCHEM.
• Proper disposal of chemicals. (2025, August 20). Sciencemadness Wiki.
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• 1,3,5-UNDECATRIENE - Safety Data Sheet. (2025, December 20). ChemicalBook.
• 1,3,5-UNDECATRIENE Product Information. (n.d.). ChemicalBook.
• 1,3,5-Undecatriene, (3E,5Z)- PubChem Entry. (n.d.). National Institutes of Health.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,3E,5E-Undecatriene-d5

Welcome to your comprehensive guide on the safe handling of 1,3E,5E-undecatriene-d5. As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure your work with this compound is conducted with the utmost care. The procedural, step-by-step guidance herein is designed to directly answer your operational questions, building a foundation of trust through value beyond the product itself.

Understanding the Hazard: Why PPE is Critical

1,3E,5E-undecatriene-d5, a deuterated form of 1,3,5-undecatriene, is a combustible liquid that poses several health and environmental risks.[1] While the deuteration is unlikely to alter the fundamental chemical hazards of the molecule, it is crucial to handle it with the same precautions as its non-deuterated counterpart. The primary hazards associated with 1,3,5-undecatriene are:

• Skin Irritation: The compound can cause skin irritation upon contact.[1]

• Aspiration Hazard: If swallowed, it can enter the airways and may be fatal.[1][2]

• Combustibility: It is a combustible liquid with a flashpoint of 66°C/150°F.[1][3][4]

• Aquatic Toxicity: The substance is very toxic to aquatic life with long-lasting effects.[1]

Given these hazards, a robust Personal Protective Equipment (PPE) plan is not merely a recommendation but a necessity for ensuring personal safety and environmental protection.

Core Principles of PPE Selection

The selection of appropriate PPE is a risk-based decision. The following workflow provides a logical approach to determining the necessary level of protection for your specific application.

Caption: PPE Selection Workflow for 1,3E,5E-undecatriene-d5 Handling.

Recommended PPE for Handling 1,3E,5E-Undecatriene-d5

The following table summarizes the recommended PPE for various laboratory scenarios involving 1,3E,5E-undecatriene-d5.

Scenario	Hand Protection	Body Protection	Eye/Face Protection	Respiratory Protection
Small-Scale Weighing and Transfer (<10 mL in a fume hood)	Chemical-resistant gloves (e.g., Nitrile)	Laboratory coat	Safety glasses with side shields	Not generally required if in a certified chemical fume hood
Benchtop Reactions and Extractions	Double-gloving with chemical-resistant gloves	Chemical-resistant apron over a laboratory coat	Chemical splash goggles	Recommended if there is a potential for aerosol generation
Large-Scale Operations (>100 mL) or Potential for Splashing	Chemical-resistant gloves (e.g., Viton® or Butyl rubber)	Chemical-resistant coveralls	Face shield over chemical splash goggles	Air-purifying respirator with organic vapor cartridges
Emergency Spill Response	Heavy-duty chemical-resistant gloves	Fully encapsulating chemical-protective suit	Full-face respirator with organic vapor cartridges	Self-contained breathing apparatus (SCBA) may be necessary

Hand Protection: Your First Line of Defense

Given that 1,3,5-undecatriene causes skin irritation, selecting the correct gloves is paramount.[1] Always wear chemical-impermeable gloves.[5] For small-scale operations, nitrile gloves are generally sufficient. However, for prolonged contact or larger volumes, more robust gloves such as Viton® or butyl rubber should be considered. Always inspect gloves for tears or punctures before use and wash your hands thoroughly after removing them.[5]

Body Protection: Shielding from Splashes and Spills

At a minimum, a flame-resistant lab coat should be worn. For tasks with a higher risk of splashing, a chemical-resistant apron over the lab coat is recommended. In situations involving larger quantities, consider disposable chemical-resistant coveralls to provide full-body protection.[6][7] Contaminated clothing should be removed immediately and washed before reuse.[1]

Eye and Face Protection: Safeguarding Your Vision

The potential for splashes makes eye and face protection non-negotiable.[8] Safety glasses with side shields conforming to EN 166 (EU) or NIOSH (US) standards are the minimum requirement.[5] For tasks with a higher splash risk, chemical splash goggles are necessary. When handling larger volumes or when there is a significant risk of splashing, a face shield should be worn in addition to goggles to protect the entire face.[7][8]

Respiratory Protection: Preventing Inhalation

While routine handling in a certified chemical fume hood should prevent inhalation, respiratory protection may be necessary in certain situations, such as a spill or when engineering controls are not available or insufficient. In such cases, a NIOSH-approved air-purifying respirator with organic vapor cartridges is recommended. For emergency situations with unknown concentrations, a self-contained breathing apparatus (SCBA) should be used.[9]

Operational Plan: A Step-by-Step Guide to Safe Handling

• Preparation and Engineering Controls:

  • Always handle 1,3E,5E-undecatriene-d5 in a well-ventilated area, preferably within a certified chemical fume hood.[5]

  • Ensure that an eyewash station and safety shower are readily accessible.

  • Keep away from heat, sparks, open flames, and hot surfaces.[1] Use non-sparking tools.[5]

• Donning PPE: Follow a strict sequence for putting on your PPE to ensure complete protection.

Caption: Recommended PPE Donning Sequence.

• Handling the Chemical:

  • Use the smallest quantity of the chemical necessary for the experiment.

  • When transferring the liquid, do so carefully to avoid splashing.

  • Keep containers tightly closed when not in use.[5]

• Doffing PPE: The removal of PPE is a critical step to prevent cross-contamination.

Caption: Recommended PPE Doffing Sequence.

Disposal Plan: Environmental Responsibility

Proper disposal is crucial due to the high aquatic toxicity of 1,3,5-undecatriene.[1]

• Waste Collection: Collect all waste materials, including unused product and contaminated disposables (gloves, wipes, etc.), in a designated, properly labeled, and sealed container.[5]

• Waste Disposal: Dispose of the chemical waste through a licensed and approved waste disposal facility. Do not allow the chemical to enter drains or the environment.[5] Follow all applicable local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

• Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with plenty of soap and water.[1] If skin irritation occurs, seek medical attention.[1]

• Eye Contact: Rinse cautiously with water for several minutes.[10] Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[10]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting.[1] Immediately call a poison center or doctor.[1]

• Spill: Evacuate personnel to a safe area.[5] Remove all sources of ignition.[5] Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.[5]

By adhering to these guidelines, you can confidently and safely work with 1,3E,5E-undecatriene-d5, ensuring the integrity of your research and the well-being of yourself and your colleagues.

References

• SAFETY DATA SHEET Undecatriene - Synerzine. (n.d.). Retrieved from [Link]

• OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health Administration. (n.d.). Retrieved from [Link]

• 1,3,5-Undecatriene FCC (BRI #809-SUS) - Bedoukian Research Inc. (n.d.). Retrieved from [Link]

• (E,E)-1,3,5-undecatriene trans,trans-undeca-1,3,5-triene - The Good Scents Company. (n.d.). Retrieved from [Link]

• Personal Protective Equipment (PPE) - CHEMM. (n.d.). Retrieved from [Link]

• Essential PPE for Protection Against Liquid Chemicals | SafetyCulture Marketplace US. (2025, April 9). Retrieved from [Link]

• Undecatriene - Givaudan. (n.d.). Retrieved from [Link]

• 1,3,5-Undecatriene, (3E,5Z)- | C11H18 | CID 5352367 - PubChem. (n.d.). Retrieved from [Link]

• Personal Protective Equipment | US EPA. (2025, September 12). Retrieved from [Link]

• What PPE is recommended for chemical hazards? - Creative Safety Supply. (n.d.). Retrieved from [Link]

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